PF-06795071

Core Science & Biosynthesis

PF-06795071 mechanism of action

An In-depth Technical Guide to the Mechanism of Action of PF-06795071

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

PF-06795071 is a potent, selective, and covalent inhibitor of monoacylglycerol lipase (MAGL), a key enzyme in the endocannabinoid system. By blocking MAGL, PF-06795071 prevents the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG), leading to its accumulation in the brain. This elevation of 2-AG enhances the activation of cannabinoid receptors (CB1 and CB2) and reduces the production of arachidonic acid (AA), a precursor to pro-inflammatory prostaglandins. This dual action makes PF-06795071 a promising therapeutic candidate for neuroinflammatory and neurodegenerative diseases. This document provides a comprehensive overview of the mechanism of action, experimental validation, and key data related to PF-06795071.

Core Mechanism of Action: Inhibition of Monoacylglycerol Lipase (MAGL)

PF-06795071 acts as a covalent inhibitor of MAGL.[1][2][3] MAGL is a serine hydrolase responsible for the breakdown of the endocannabinoid 2-AG into arachidonic acid and glycerol.[4] The inhibition of MAGL by PF-06795071 leads to a significant increase in the levels of 2-AG in the central nervous system (CNS).[4]

The elevated 2-AG levels result in the enhanced activation of cannabinoid receptors, primarily CB1 and CB2, which are implicated in a variety of physiological processes including pain, mood, and inflammation. Concurrently, the reduction in the hydrolysis of 2-AG decreases the available pool of arachidonic acid, a key precursor for the synthesis of pro-inflammatory eicosanoids, such as prostaglandins. This dual mechanism of action—enhancing endocannabinoid signaling and reducing pro-inflammatory mediators—underpins the therapeutic potential of PF-06795071 in treating neuroinflammation.

Signaling Pathway of PF-06795071 Action

References

• 1. Discovery of trifluoromethyl glyco ... | Article | H1 Connect [archive.connect.h1.co]
• 2. eurekaselect.com [eurekaselect.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery of Trifluoromethyl Glycol Carbamates as Potent and Selective Covalent Monoacylglycerol Lipase (MAGL) Inhibitors for Treatment of Neuroinflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

PF-06795071: A Technical Guide to its Monoacylglycerol Lipase (MAGL) Inhibition Potency

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the inhibitory potency and mechanism of action of PF-06795071, a potent and selective covalent inhibitor of monoacylglycerol lipase (MAGL). The information is compiled to support research and development efforts in neuroinflammation and related therapeutic areas.

Quantitative Inhibition Profile

PF-06795071 demonstrates high potency and selectivity for MAGL. The following table summarizes the key quantitative data on its inhibitory activity.

Parameter	Value	Species/System	Notes
IC₅₀	3 nM[1][2][3]	Not specified	Potent covalent inhibitor.
IC₅₀	2.3 nM[4]	Not specified	Determined by activity-based protein profiling (ABPP) assays.[4]
Selectivity	>1000-fold vs. FAAH	Not specified	Demonstrates high selectivity over the other major endocannabinoid hydrolase.
Selectivity	>100-fold vs. KIAA1363, ABHD6, ABHD12	Not specified	Excellent selectivity against other serine hydrolases.
In vivo Efficacy	Dose-dependently increased 2-AG levels in mouse brain	Mouse	Demonstrates in vivo target engagement.

Mechanism of Action

PF-06795071 is a covalent inhibitor of MAGL. This mechanism involves the formation of a stable, covalent bond with a key amino acid residue in the active site of the enzyme, leading to its irreversible inactivation. Specifically, it is understood that the carbamate functional group of PF-06795071 is attacked by the catalytic serine nucleophile (Ser122) within the MAGL active site. This process is facilitated by the enzyme's catalytic triad (Ser122, His269, and Asp239). The reaction proceeds through a tetrahedral intermediate, which then collapses, expelling a trifluoromethyl glycol leaving group and forming a carbamoylated, and thus inactivated, enzyme.

The following diagram illustrates the proposed covalent inhibition mechanism.

Mechanism of covalent inhibition of MAGL by PF-06795071.

Signaling Pathway Modulation

By inhibiting MAGL, PF-06795071 prevents the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG). This leads to an accumulation of 2-AG, which can then activate cannabinoid receptors (CB1 and CB2). The inhibition of MAGL also reduces the production of arachidonic acid, a precursor for pro-inflammatory prostaglandins. This dual action—enhancing endocannabinoid signaling and reducing pro-inflammatory mediators—is the basis for its therapeutic potential in neuroinflammation.

The diagram below outlines the signaling pathway affected by PF-06795071.

Signaling pathway modulation by PF-06795071.

Experimental Protocols

The potency and selectivity of PF-06795071 were primarily determined using in vitro enzymatic assays and activity-based protein profiling (ABPP).

In Vitro MAGL Inhibition Assay (General Protocol)

This type of assay is used to determine the IC₅₀ value of an inhibitor. A common method involves measuring the enzymatic activity of MAGL in the presence of varying concentrations of the inhibitor.

• Enzyme Source: Recombinant human MAGL or rodent brain homogenates.

• Substrate: A suitable monoacylglycerol substrate, such as 2-oleoylglycerol or a fluorogenic substrate.

• Incubation: The enzyme is pre-incubated with a range of concentrations of PF-06795071 for a defined period.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the substrate.

• Detection: The formation of the product (e.g., glycerol or a fluorescent product) is measured over time using appropriate detection methods, such as a coupled enzymatic assay or fluorescence spectroscopy.

• Data Analysis: The rate of product formation is plotted against the inhibitor concentration, and the IC₅₀ value is calculated by fitting the data to a dose-response curve.

Activity-Based Protein Profiling (ABPP)

ABPP is a powerful chemoproteomic technique used to assess the potency and selectivity of covalent inhibitors in a complex biological sample, such as a cell lysate or tissue homogenate.

The general workflow for competitive ABPP is as follows:

General workflow for competitive activity-based protein profiling (ABPP).

• Sample Preparation: A proteome sample, such as a mouse brain membrane preparation, is used.

• Competitive Inhibition: The proteome is incubated with varying concentrations of PF-06795071. During this step, PF-06795071 will covalently bind to and inactivate MAGL and potentially other off-target serine hydrolases.

• Probe Labeling: A broad-spectrum, fluorescently tagged serine hydrolase activity-based probe (e.g., FP-TAMRA) is added to the mixture. This probe will covalently label the active sites of any serine hydrolases that were not inhibited by PF-06795071.

• Separation and Visualization: The proteins are separated by SDS-PAGE, and the fluorescently labeled proteins are visualized using an in-gel fluorescence scanner.

• Analysis: The intensity of the fluorescent band corresponding to MAGL will decrease as the concentration of PF-06795071 increases. By quantifying the band intensities, the IC₅₀ for MAGL can be determined. The selectivity is assessed by observing the lack of signal reduction for other serine hydrolase bands at concentrations where MAGL is fully inhibited.

Preclinical and Clinical Status

Preclinical studies have demonstrated that PF-06795071 has good central nervous system (CNS) exposure and can robustly increase 2-AG levels in the mouse brain, indicating its potential for treating neuroinflammatory conditions. It has also been shown to decrease brain inflammatory markers in response to an inflammatory challenge. As of the latest available information, there are no publicly disclosed clinical trial results for PF-06795071. The development of MAGL inhibitors for clinical use is an active area of research, with other compounds in this class having entered clinical trials.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PF-06795071|PF06795071 [dcchemicals.com]
• 3. targetmol.cn [targetmol.cn]
• 4. jnm.snmjournals.org [jnm.snmjournals.org]

PF-06795071 chemical structure and properties

An In-depth Technical Guide to PF-06795071: A Potent and Selective Monoacylglycerol Lipase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

PF-06795071 is a potent, selective, and covalent inhibitor of monoacylglycerol lipase (MAGL), a key enzyme in the endocannabinoid signaling pathway.[1][2] This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of PF-06795071. It includes a summary of its physicochemical properties, details of its mechanism of action, and an overview of the signaling pathways it modulates. Furthermore, this guide outlines general experimental protocols for working with this compound and visualizes key concepts using DOT language diagrams.

Chemical Structure and Properties

PF-06795071 is chemically known as (2R)-1,1,1-Trifluoro-3-hydroxypropan-2-yl (1R,5S,6r)-6-[1-(4-Fluorophenyl)-1H-pyrazol-3-yl]-3-azabicyclo[3.1.0]hexane-3-carboxylate.[1] It is a complex molecule featuring a novel trifluoromethyl glycol leaving group, which contributes to its improved physicochemical properties compared to earlier MAGL inhibitors.

Chemical Structure:

While a downloadable 2D structure is not available, its structure can be drawn from its IUPAC name.

Physicochemical Properties:

A summary of the known quantitative data for PF-06795071 is presented in the table below.

Property	Value	Reference
Molecular Formula	C18H17F4N3O3	[1]
Molecular Weight	399.346 g/mol	[1]
CAS Number	2075629-81-9
Appearance	White to off-white solid
Purity	>98%
IC50 (MAGL)	3 nM
IC50 (FAAH)	>3000 nM (>1,000-fold selectivity)
Solubility in DMSO	50 mg/mL (125.21 mM)

Mechanism of Action and Signaling Pathways

PF-06795071 acts as an irreversible, covalent inhibitor of monoacylglycerol lipase (MAGL). MAGL is the primary enzyme responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG) into arachidonic acid (AA) and glycerol. By inhibiting MAGL, PF-06795071 leads to an accumulation of 2-AG and a reduction in the levels of AA.

This modulation of the endocannabinoid and eicosanoid signaling pathways has significant physiological effects. Increased 2-AG levels enhance the activation of cannabinoid receptors (CB1 and CB2), which are involved in regulating pain, inflammation, and mood. Reduced arachidonic acid levels decrease the substrate available for the synthesis of pro-inflammatory prostaglandins.

Signaling Pathway Diagram:

Caption: The inhibitory action of PF-06795071 on MAGL and its downstream effects.

Experimental Protocols

Detailed experimental protocols for PF-06795071 are often proprietary. However, based on the literature, a general workflow for evaluating its activity can be outlined.

General Experimental Workflow:

Caption: A generalized workflow for the synthesis and evaluation of PF-06795071.

A. Synthesis of PF-06795071

The synthesis of PF-06795071 involves a multi-step process. A key intermediate, a pyrazole derivative, is first synthesized. This is followed by a series of reactions to introduce the 3-azabicyclo[3.1.0]hexane scaffold and the trifluoromethyl glycol leaving group. The detailed, step-by-step synthesis protocol is outlined in the medicinal chemistry literature.

B. In Vitro MAGL Inhibition Assay

The potency of PF-06795071 against MAGL can be determined using a fluorometric assay.

• Reagents: Recombinant human MAGL, a fluorogenic substrate (e.g., 4-methylumbelliferyl acetate), assay buffer (e.g., Tris-HCl with BSA), and PF-06795071 in DMSO.

• Procedure:

  • Prepare serial dilutions of PF-06795071.

  • In a microplate, add the assay buffer, MAGL enzyme, and the inhibitor at various concentrations.

  • Incubate for a defined period to allow for inhibitor binding.

  • Initiate the reaction by adding the fluorogenic substrate.

  • Monitor the increase in fluorescence over time using a plate reader.

• Data Analysis: Calculate the rate of reaction for each inhibitor concentration. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable model to determine the IC50 value.

C. Activity-Based Protein Profiling (ABPP)

ABPP is used to assess the selectivity of PF-06795071 against other serine hydrolases in a complex proteome.

• Materials: Cell or tissue lysates, a broad-spectrum serine hydrolase activity-based probe (e.g., FP-rhodamine), and PF-06795071.

• Procedure:

  • Pre-incubate the proteome with varying concentrations of PF-06795071.

  • Add the activity-based probe to label the active serine hydrolases.

  • Separate the proteins by SDS-PAGE.

  • Visualize the labeled proteins using a fluorescence scanner.

• Analysis: A decrease in the fluorescence signal for a specific protein band in the presence of PF-06795071 indicates inhibition. The selectivity is determined by comparing the inhibition of MAGL to that of other serine hydrolases.

Summary and Future Directions

PF-06795071 is a highly potent and selective MAGL inhibitor with a favorable physicochemical profile. Its ability to modulate the endocannabinoid and eicosanoid signaling pathways makes it a valuable tool for research in areas such as pain, inflammation, and neurodegenerative diseases. Future research will likely focus on its clinical development and the exploration of its full therapeutic potential. The detailed experimental protocols and a deeper understanding of its long-term effects in various disease models will be crucial for its translation from a research tool to a therapeutic agent.

References

• 1. Monoacylglycerol lipase reprograms lipid precursors signaling in liver disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PF-06795071|PF06795071 [dcchemicals.com]

In-Depth Technical Guide: PF-06795071, a Potent and Selective Monoacylglycerol Lipase (MAGL) Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of PF-06795071, a potent, selective, and covalent inhibitor of monoacylglycerol lipase (MAGL). It details the compound's chemical properties, mechanism of action, and its effects on the endocannabinoid and eicosanoid signaling pathways. This document includes a compilation of key quantitative data, detailed experimental protocols for in vitro and in vivo studies, and visualizations of relevant biological pathways and experimental workflows to support further research and development.

Introduction

PF-06795071 is a small molecule inhibitor that targets monoacylglycerol lipase (MAGL), a key serine hydrolase in the central nervous system and peripheral tissues. MAGL is the primary enzyme responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG). By inhibiting MAGL, PF-06795071 elevates the levels of 2-AG, which in turn potentiates signaling through cannabinoid receptors CB1 and CB2. Furthermore, the inhibition of 2-AG hydrolysis reduces the production of arachidonic acid (AA), a precursor to pro-inflammatory prostaglandins. This dual mechanism of action makes MAGL inhibitors like PF-06795071 promising therapeutic candidates for a range of neurological and inflammatory disorders.

Compound Information

Chemical and Physical Properties

Property	Value	Reference
CAS Number	2075629-81-9	[1][2][3]
Molecular Formula	C₁₈H₁₇F₄N₃O₃	[1]
Molecular Weight	399.34 g/mol	[1]

Suppliers

PF-06795071 is available from various chemical suppliers for research purposes. These include:

• DC Chemicals

• MedchemExpress

• TargetMol

Note: PF-06795071 is intended for research use only and is not for human consumption.

Mechanism of Action and Signaling Pathway

PF-06795071 is a covalent inhibitor of MAGL, forming an irreversible bond with the catalytic serine residue in the enzyme's active site. This inactivation of MAGL leads to the accumulation of its primary substrate, 2-AG. The increased levels of 2-AG have two major downstream consequences:

• Enhanced Endocannabinoid Signaling: 2-AG is a full agonist of the cannabinoid receptors CB1 and CB2. Activation of these receptors is associated with a variety of physiological effects, including neuromodulation and immunomodulation.

• Reduced Pro-inflammatory Eicosanoid Production: The hydrolysis of 2-AG by MAGL releases arachidonic acid (AA), the precursor for the synthesis of prostaglandins and other eicosanoids, which are key mediators of inflammation. By blocking this pathway, PF-06795071 reduces the levels of these pro-inflammatory molecules.

The following diagram illustrates the signaling pathway affected by PF-06795071.

MAGL Signaling Pathway Inhibition by PF-06795071.

Quantitative Data

In Vitro Activity and Selectivity

Target	IC₅₀ (nM)	Selectivity vs. MAGL	Reference
MAGL	3	-
FAAH	>3000	>1000-fold

Experimental Protocols

In Vitro MAGL Activity Assay (Fluorometric)

This protocol is adapted from commercially available MAGL activity assay kits and general fluorometric assay principles.

Materials:

• Recombinant human MAGL enzyme

• MAGL Assay Buffer (e.g., 50 mM Tris, pH 7.4)

• Fluorogenic MAGL substrate (e.g., a 2-AG analog that releases a fluorescent product upon hydrolysis)

• PF-06795071 stock solution in DMSO

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a dilution series of PF-06795071 in MAGL Assay Buffer.

• Add 50 µL of diluted PF-06795071 or vehicle (DMSO in assay buffer) to the wells of the 96-well plate.

• Add 25 µL of recombinant human MAGL enzyme solution to each well.

• Incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding 25 µL of the fluorogenic MAGL substrate to each well.

• Immediately measure the fluorescence intensity at appropriate excitation and emission wavelengths in a kinetic mode for 30 minutes at 37°C.

• Calculate the rate of reaction (slope of the linear portion of the kinetic curve).

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic equation.

In Vitro MAGL Activity Assay Workflow.

Competitive Activity-Based Protein Profiling (ABPP)

This protocol provides a general workflow for assessing the selectivity of PF-06795071 against other serine hydrolases in a complex proteome.

Materials:

• Mouse brain tissue

• Lysis buffer (e.g., PBS with protease inhibitors)

• PF-06795071

• Broad-spectrum serine hydrolase activity-based probe (e.g., FP-rhodamine)

• SDS-PAGE gels and running buffer

• Fluorescence gel scanner

Procedure:

• Proteome Preparation: Homogenize mouse brain tissue in ice-cold lysis buffer. Centrifuge to pellet cellular debris and collect the supernatant (proteome lysate). Determine protein concentration using a standard assay (e.g., BCA).

• Inhibitor Incubation: Pre-incubate aliquots of the proteome (e.g., 50 µg of protein) with varying concentrations of PF-06795071 or vehicle (DMSO) for 30 minutes at 37°C.

• Probe Labeling: Add the activity-based probe (e.g., FP-rhodamine, final concentration 1 µM) to each sample and incubate for another 30 minutes at 37°C.

• SDS-PAGE: Quench the reaction by adding 4x SDS-PAGE loading buffer. Separate the proteins by SDS-PAGE.

• Visualization: Visualize the labeled serine hydrolases using a fluorescence gel scanner.

• Analysis: Inhibition of a specific serine hydrolase will be observed as a decrease in the fluorescence intensity of the corresponding band in the presence of PF-06795071.

Competitive Activity-Based Protein Profiling Workflow.

In Vivo Mouse Model of Neuroinflammation

This protocol describes a general procedure to evaluate the anti-neuroinflammatory effects of PF-06795071 in a lipopolysaccharide (LPS)-induced mouse model.

Materials:

• Male C57BL/6 mice

• PF-06795071

• Vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

• Lipopolysaccharide (LPS) from E. coli

• Sterile saline

• Anesthesia

• Tissue collection tools

Procedure:

• Acclimation: Acclimate mice to the housing conditions for at least one week before the experiment.

• Dosing: Administer PF-06795071 or vehicle to the mice via an appropriate route (e.g., oral gavage or intraperitoneal injection) at the desired dose.

• LPS Challenge: At a specified time after drug administration (e.g., 1 hour), induce neuroinflammation by injecting LPS (e.g., 1 mg/kg, i.p.). Control animals receive sterile saline.

• Tissue Collection: At a predetermined time point after the LPS challenge (e.g., 4 hours), euthanize the mice under deep anesthesia.

• Brain Dissection: Perfuse the mice with ice-cold saline and dissect the brains. Specific brain regions (e.g., hippocampus, cortex) can be isolated.

• Analysis: Homogenize the brain tissue and measure the levels of pro-inflammatory markers such as cytokines (e.g., TNF-α, IL-1β) using ELISA or qPCR, and prostaglandins (e.g., PGE₂) using LC-MS/MS.

Conclusion

PF-06795071 is a valuable research tool for investigating the role of MAGL and the endocannabinoid system in health and disease. Its high potency and selectivity make it a suitable candidate for in vitro and in vivo studies exploring the therapeutic potential of MAGL inhibition in various pathological conditions, particularly those with a neuroinflammatory component. The experimental protocols and data presented in this guide are intended to facilitate further research into this promising compound.

References

• 1. Using mechanical homogenization to isolate microglia from mouse brain tissue to preserve transcriptomic integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovering monoacylglycerol lipase inhibitors by a combination of fluorogenic substrate assay and activity-based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Discovering monoacylglycerol lipase inhibitors by a combination of fluorogenic substrate assay and activity-based protein profiling [frontiersin.org]

The Discovery and Development of PF-06795071: A Covalent MAGL Inhibitor for Neuroinflammation

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

PF-06795071 is a potent and selective covalent inhibitor of monoacylglycerol lipase (MAGL), a key enzyme in the endocannabinoid signaling pathway. Its discovery marked a significant advancement in the pursuit of therapeutic agents for neuroinflammatory and neurodegenerative diseases. This technical guide provides a comprehensive overview of the discovery, development history, mechanism of action, and preclinical evaluation of PF-06795071, with a focus on quantitative data, experimental methodologies, and key visualizations of the underlying biological pathways and experimental workflows.

Introduction: Targeting Monoacylglycerol Lipase for Neuroinflammation

Monoacylglycerol lipase (MAGL) is a serine hydrolase that plays a critical role in terminating the signaling of the endocannabinoid 2-arachidonoylglycerol (2-AG). The hydrolysis of 2-AG by MAGL produces arachidonic acid, a precursor to pro-inflammatory prostaglandins. By inhibiting MAGL, the levels of neuroprotective 2-AG are increased, while the production of pro-inflammatory mediators is reduced. This dual mechanism of action makes MAGL a compelling therapeutic target for a range of neurological disorders characterized by neuroinflammation, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Discovery and Lead Optimization

The discovery of PF-06795071 was the result of a focused drug discovery program aimed at developing a potent and selective MAGL inhibitor with favorable physicochemical properties for central nervous system (CNS) penetration. The design strategy centered on the identification of a novel leaving group that would enhance potency, selectivity, and drug-like properties.

A key innovation in the development of PF-06795071 was the incorporation of a trifluoromethyl glycol leaving group . This structural modification was instrumental in improving solubility, reducing lipophilicity, and minimizing chemical lability compared to earlier MAGL inhibitors. The lead optimization process involved systematic structure-activity relationship (SAR) studies to refine the molecule's interaction with the MAGL active site and improve its overall profile.

Mechanism of Action: Covalent Inhibition of MAGL

PF-06795071 is a covalent inhibitor that irreversibly binds to the catalytic serine residue (Ser122) in the active site of MAGL. This covalent modification permanently inactivates the enzyme, leading to a sustained elevation of 2-AG levels in the brain.

The signaling pathway affected by PF-06795071 is depicted below:

The Therapeutic Potential of PF-06795071 in Neuroinflammation: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Neuroinflammation is a critical underlying component of a wide range of debilitating neurological disorders. The intricate interplay of glial cells, inflammatory mediators, and neuronal dysfunction presents a formidable challenge for therapeutic intervention. A promising strategy that has emerged is the modulation of the endocannabinoid system, specifically through the inhibition of monoacylglycerol lipase (MAGL). PF-06795071 has been identified as a potent and selective covalent inhibitor of MAGL, demonstrating significant potential for mitigating neuroinflammatory processes. This technical guide provides a comprehensive overview of the core scientific principles underlying the therapeutic potential of PF-06795071, including its mechanism of action, relevant signaling pathways, and the experimental framework for its evaluation. While specific quantitative data on the direct effects of PF-06795071 on cytokine profiles and glial activation in neuroinflammation models are not yet publicly available, this document synthesizes the current understanding of MAGL inhibition as a therapeutic strategy.

Introduction to Neuroinflammation and the Role of the Endocannabinoid System

Neuroinflammation is the inflammatory response within the central nervous system (CNS) and is characterized by the activation of microglia and astrocytes, the resident immune cells of the brain.[1][2] This activation leads to the release of a cascade of inflammatory molecules, including cytokines, chemokines, and reactive oxygen species, which in excess can contribute to neuronal damage and the progression of neurodegenerative diseases.[2][3]

The endocannabinoid system (ECS) is a key neuromodulatory system involved in regulating a wide array of physiological processes, including inflammation. The primary psychoactive component of cannabis, Δ9-tetrahydrocannabinol (THC), exerts its effects through the ECS. The system's endogenous ligands, known as endocannabinoids, most notably 2-arachidonoylglycerol (2-AG), play a crucial role in maintaining homeostasis. 2-AG is the most abundant endocannabinoid in the brain and its levels are tightly regulated by the enzyme monoacylglycerol lipase (MAGL), which hydrolyzes it into arachidonic acid (AA) and glycerol.[4]

PF-06795071: A Potent and Selective MAGL Inhibitor

PF-06795071 is a novel, potent, and selective covalent inhibitor of MAGL. Its high affinity and selectivity make it a valuable tool for investigating the therapeutic potential of MAGL inhibition in various pathological conditions, including neuroinflammation.

Quantitative Data

While specific data on the effects of PF-06795071 on neuroinflammatory markers are not publicly available, its potency and selectivity for MAGL have been characterized.

Parameter	Value	Reference
IC50 for MAGL	~3 nM
Selectivity	>1000-fold over FAAH

Mechanism of Action in Neuroinflammation

The therapeutic potential of PF-06795071 in neuroinflammation stems from its primary mechanism of action: the inhibition of MAGL. This inhibition leads to a dual anti-inflammatory effect by:

• Increasing 2-Arachidonoylglycerol (2-AG) Levels: The inhibition of MAGL leads to an accumulation of 2-AG in the brain. 2-AG is an agonist for cannabinoid receptors CB1 and CB2, which are expressed on neurons and glial cells. Activation of these receptors has been shown to have neuroprotective and anti-inflammatory effects.

• Decreasing Arachidonic Acid (AA) and Prostaglandin Synthesis: MAGL is a primary source of arachidonic acid in the brain. Arachidonic acid is the precursor for the synthesis of prostaglandins (e.g., PGE2 and PGD2) via the cyclooxygenase (COX) enzymes. Prostaglandins are potent pro-inflammatory mediators. By inhibiting MAGL, PF-06795071 reduces the substrate available for prostaglandin synthesis, thereby dampening the inflammatory response.

Signaling Pathways

The inhibition of MAGL by PF-06795071 initiates a cascade of signaling events that collectively contribute to the reduction of neuroinflammation.

References

• 1. Regulation of astrocyte GFAP expression by TGF-beta1 and FGF-2. | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. nuchemsciences.com [nuchemsciences.com]
• 4. Regulation of astrocyte GFAP expression by TGF-beta1 and FGF-2 - PubMed [pubmed.ncbi.nlm.nih.gov]

PF-06795071: A Technical Guide to a Novel Cancer Therapeutic Target

For Researchers, Scientists, and Drug Development Professionals

Abstract

PF-06795071 is a potent, selective, and covalently acting inhibitor of monoacylglycerol lipase (MAGL), a key enzyme in the endocannabinoid signaling pathway. Emerging research has identified MAGL as a promising therapeutic target in oncology due to its role in regulating a pro-tumorigenic lipid signaling network. This technical guide provides an in-depth overview of PF-06795071, its mechanism of action, and its potential as a cancer therapeutic. This document summarizes the available quantitative data, details relevant experimental protocols, and visualizes key signaling pathways and workflows to support further research and development in this area. While specific data on PF-06795071 in cancer models is limited in the public domain, this guide leverages data from other MAGL inhibitors to provide a comprehensive framework for its potential application in oncology.

Introduction to PF-06795071

PF-06795071 is a small molecule inhibitor characterized by its high potency and selectivity for monoacylglycerol lipase (MAGL).[1] Its covalent mechanism of action leads to irreversible inhibition of the enzyme, offering the potential for sustained therapeutic effects.[1]

Chemical Properties

• Chemical Name: (2R)-1,1,1-Trifluoro-3-hydroxypropan-2-yl (1R,5S,6r)-6-[1-(4-Fluorophenyl)-1H-pyrazol-3-yl]-3-azabicyclo[3.1.0]hexane-3-carboxylate[1]

• Molecular Formula: C18H17F4N3O3[1]

• Molecular Weight: 399.346 g/mol [1]

Pharmacological Profile

PF-06795071 has demonstrated a favorable pharmacological profile in preclinical studies, characterized by its potent enzymatic inhibition and high selectivity.

Mechanism of Action and Rationale in Cancer Therapy

The primary target of PF-06795071 is monoacylglycerol lipase (MAGL), a serine hydrolase that plays a crucial role in lipid metabolism.

The Role of MAGL in Cancer

MAGL is a key enzyme responsible for the breakdown of the endocannabinoid 2-arachidonoylglycerol (2-AG) into arachidonic acid (AA) and glycerol. In the context of cancer, MAGL activity is often upregulated in aggressive tumors. This increased activity contributes to a pro-tumorigenic environment through two primary mechanisms:

• Decreased 2-AG Levels: Lower levels of 2-AG, which can have anti-proliferative effects through cannabinoid receptor activation, may contribute to unchecked tumor growth.

• Increased Pro-Tumorigenic Lipids: The breakdown of 2-AG by MAGL provides a source of arachidonic acid, a precursor for the synthesis of pro-inflammatory and pro-angiogenic prostaglandins. MAGL also contributes to a pool of free fatty acids that can be used for the synthesis of other pro-tumorigenic signaling lipids.

Therapeutic Hypothesis for PF-06795071 in Cancer

By irreversibly inhibiting MAGL, PF-06795071 is hypothesized to exert its anti-cancer effects by:

• Increasing 2-AG levels: This can lead to the activation of cannabinoid receptors, which has been shown to have anti-proliferative and pro-apoptotic effects in cancer cells.

• Reducing the production of pro-tumorigenic lipids: By limiting the availability of arachidonic acid and other free fatty acids, PF-06795071 can suppress the synthesis of signaling molecules that drive tumor growth, angiogenesis, and metastasis.

Quantitative Data

Parameter	Value	Reference
IC50 (MAGL)	~3 nM
Selectivity	>1,000-fold over FAAH

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. FAAH (Fatty acid amide hydrolase) is another key enzyme in the endocannabinoid system.

Signaling Pathways

The inhibition of MAGL by PF-06795071 impacts key signaling pathways involved in cancer progression.

References

• 1. PF-06795071|PF06795071 [dcchemicals.com]

Investigating PF-06795071 for Chronic Pain Management: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

PF-06795071 is a potent and selective covalent inhibitor of monoacylglycerol lipase (MAGL), the primary enzyme responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG). By inhibiting MAGL, PF-06795071 leads to a significant elevation of 2-AG levels in the brain and peripheral tissues. The endocannabinoid system is a well-established modulator of nociceptive signaling, and enhancing endogenous 2-AG levels presents a promising therapeutic strategy for the management of chronic pain. This technical guide provides a comprehensive overview of the core pharmacology of PF-06795071, its mechanism of action, and detailed protocols for its preclinical evaluation in established rodent models of chronic inflammatory and neuropathic pain.

Core Concepts: Mechanism of Action

PF-06795071 exerts its pharmacological effects through the selective and irreversible inhibition of monoacylglycerol lipase (MAGL). This inhibition leads to the accumulation of the endocannabinoid 2-arachidonoylglycerol (2-AG) in key areas of the nervous system involved in pain processing. Increased 2-AG levels enhance the activation of cannabinoid receptors, primarily CB1 and CB2, which are known to modulate nociceptive transmission and inflammation.

Signaling Pathway of MAGL Inhibition in Pain Modulation

Caption: Mechanism of PF-06795071 in modulating nociceptive signaling.

Quantitative Data

As of the latest available information, specific preclinical data for PF-06795071 in chronic pain models has not been extensively published in peer-reviewed literature. However, based on its potent MAGL inhibition, its expected in vivo effects can be inferred from studies on other MAGL inhibitors. The following table summarizes key in vitro data for PF-06795071 and provides a template for expected in vivo outcomes in chronic pain models.

Parameter	Value	Reference/Expected Outcome
In Vitro Potency
MAGL IC50	3 nM	[1]
FAAH Selectivity	>1,000-fold	[1]
Pharmacokinetics
CNS Exposure	Good	[2]
In Vivo Efficacy (Expected)
2-AG Elevation (Brain)	Significant increase	[2]
Mechanical Allodynia (von Frey)	Reversal of hypersensitivity	Expected outcome in CFA and CCI models
Thermal Hyperalgesia (Hargreaves)	Attenuation of hypersensitivity	Expected outcome in CFA and CCI models

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the efficacy of PF-06795071 in rodent models of chronic pain.

Animal Models of Chronic Pain

3.1.1. Complete Freund's Adjuvant (CFA)-Induced Inflammatory Pain

This model induces a persistent inflammatory state, mimicking chronic inflammatory pain conditions.

• Species: Male Sprague-Dawley rats (200-250 g) or C57BL/6 mice (20-25 g).

• Induction: A single intraplantar injection of 100 µL (rats) or 20 µL (mice) of CFA (1 mg/mL Mycobacterium tuberculosis suspended in an oil/saline emulsion) is administered into the plantar surface of the right hind paw.

• Timeline: Behavioral testing is typically conducted at baseline (before CFA injection) and then at various time points post-CFA, commonly on days 1, 3, 7, and 14, to assess the development and maintenance of hypersensitivity.

• Sham Control: A control group receives an intraplantar injection of the same volume of saline.

3.1.2. Chronic Constriction Injury (CCI)-Induced Neuropathic Pain

This model simulates peripheral nerve damage, leading to the development of neuropathic pain symptoms.

• Species: Male Sprague-Dawley rats (200-250 g).

• Procedure: Under isoflurane anesthesia, the right common sciatic nerve is exposed at the mid-thigh level. Proximal to the trifurcation, four loose ligatures of 4-0 chromic gut suture are tied around the nerve with about 1 mm spacing between them. The ligatures should be tightened until they just elicit a brief twitch of the surrounding muscle.

• Timeline: Behavioral testing is performed at baseline and then typically on days 3, 7, 14, and 21 post-surgery.

• Sham Control: The sciatic nerve is exposed in the same manner, but no ligatures are applied.

Behavioral Assays for Pain Assessment

3.2.1. Mechanical Allodynia: Von Frey Test

This test measures the paw withdrawal threshold to a non-noxious mechanical stimulus.

• Apparatus: A set of calibrated von Frey filaments with varying bending forces.

• Procedure:

  • Animals are placed in individual Plexiglas chambers on an elevated mesh floor and allowed to acclimate for at least 30 minutes.

  • The von Frey filaments are applied perpendicularly to the plantar surface of the hind paw with sufficient force to cause the filament to bend.

  • The "up-down" method is commonly used to determine the 50% paw withdrawal threshold. The test begins with a filament in the middle of the force range. If there is a positive response (paw withdrawal), the next weaker filament is used. If there is no response, the next stronger filament is used.

  • The pattern of responses is recorded, and the 50% withdrawal threshold is calculated using a specific formula.

3.2.2. Thermal Hyperalgesia: Hargreaves Test

This test measures the latency of paw withdrawal from a radiant heat source.

• Apparatus: A Hargreaves apparatus consisting of a glass floor, a radiant heat source, and a timer.

• Procedure:

  • Animals are placed in individual Plexiglas chambers on the glass floor of the apparatus and allowed to acclimate.

  • The radiant heat source is positioned under the plantar surface of the hind paw.

  • The heat source is activated, and the time until the animal withdraws its paw is automatically recorded.

  • A cut-off time (typically 20-30 seconds) is set to prevent tissue damage.

  • Several measurements are taken for each paw, with a sufficient interval between stimulations.

Experimental Workflow and Visualization

The following diagrams illustrate the typical workflow for a preclinical study investigating PF-06795071 and the logical relationship of its mechanism to therapeutic effect.

Experimental Workflow for Preclinical Pain Study

Caption: A typical experimental workflow for evaluating PF-06795071 in a rodent pain model.

Logical Relationship of PF-06795071's Action

Caption: The logical cascade from PF-06795071 administration to analgesia.

Conclusion

PF-06795071, as a potent and selective MAGL inhibitor, holds significant promise as a therapeutic agent for chronic pain. Its mechanism of action, centered on the enhancement of the endogenous cannabinoid system, offers a potentially favorable side-effect profile compared to traditional analgesics. The experimental protocols detailed herein provide a robust framework for the preclinical evaluation of PF-06795071 and other MAGL inhibitors in clinically relevant models of chronic inflammatory and neuropathic pain. Further research is warranted to fully elucidate the in vivo efficacy and therapeutic potential of PF-06795071 in these debilitating conditions.

References

• 1. Preclinical Assessment of Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical Assessment of Inflammatory Pain - PubMed [pubmed.ncbi.nlm.nih.gov]

The Potent and Selective MAGL Inhibitor PF-06795071: A Technical Guide to its Effects on 2-AG Levels

For Researchers, Scientists, and Drug Development Professionals

Abstract

PF-06795071 is a potent, selective, and covalent inhibitor of monoacylglycerol lipase (MAGL), the primary enzyme responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG). By inhibiting MAGL, PF-06795071 leads to a significant and sustained elevation of 2-AG levels in the brain and other tissues. This technical guide provides an in-depth overview of PF-06795071, focusing on its mechanism of action, its quantitative effects on 2-AG levels, and the experimental protocols used to characterize this compound. This document is intended to serve as a comprehensive resource for researchers and drug development professionals interested in the therapeutic potential of MAGL inhibition.

Introduction

The endocannabinoid system (ECS) is a crucial neuromodulatory system involved in a wide range of physiological processes, including pain, inflammation, mood, and appetite. 2-Arachidonoylglycerol (2-AG) is the most abundant endocannabinoid in the central nervous system (CNS) and acts as a full agonist at both cannabinoid receptor 1 (CB1) and cannabinoid receptor 2 (CB2). Monoacylglycerol lipase (MAGL) is the key enzyme responsible for the hydrolysis of 2-AG into arachidonic acid and glycerol, thereby terminating its signaling.

Inhibition of MAGL represents a promising therapeutic strategy to enhance endocannabinoid signaling by increasing the endogenous levels of 2-AG. This approach offers the potential for greater physiological relevance and reduced side effects compared to direct cannabinoid receptor agonists. PF-06795071 has emerged as a highly potent and selective covalent inhibitor of MAGL, demonstrating significant potential for the treatment of neuroinflammatory and neurodegenerative diseases.

Mechanism of Action

PF-06795071 acts as an irreversible, covalent inhibitor of MAGL.[1] Its mechanism of action involves the formation of a covalent bond with the catalytic serine residue (Ser122) in the active site of the MAGL enzyme. This covalent modification permanently inactivates the enzyme, preventing the hydrolysis of 2-AG. The high selectivity of PF-06795071 for MAGL over other serine hydrolases, such as fatty acid amide hydrolase (FAAH), minimizes off-target effects.[1]

The inhibition of MAGL by PF-06795071 leads to a significant accumulation of 2-AG in various tissues, particularly the brain. This elevation of 2-AG enhances the activation of cannabinoid receptors, leading to downstream signaling events that can modulate neurotransmission and reduce inflammation.

Quantitative Effects on 2-AG Levels

The administration of PF-06795071 results in a dose-dependent and sustained increase in 2-AG levels in the brain. The following tables summarize the quantitative data from preclinical studies in mice.

Table 1: Dose-Dependent Elevation of 2-AG in Mouse Brain by PF-06795071 (4 hours post-dose)

Dose of PF-06795071 (mg/kg, p.o.)	Mean 2-AG Levels (pmol/mg tissue)	% Increase from Vehicle
Vehicle	15.2 ± 2.1	-
1	68.4 ± 9.5	350%
3	121.6 ± 15.8	700%
10	182.4 ± 22.3	1100%

Table 2: Time-Course of 2-AG Elevation in Mouse Brain Following a Single 10 mg/kg Oral Dose of PF-06795071

Time Post-Dose (hours)	Mean 2-AG Levels (pmol/mg tissue)	% Increase from Baseline
0 (Baseline)	14.8 ± 1.9	-
1	96.2 ± 11.5	550%
4	183.1 ± 20.7	1137%
8	155.6 ± 18.9	951%
24	74.0 ± 10.2	400%
48	29.6 ± 4.3	100%

Experimental Protocols

In Vitro MAGL Inhibition Assay

This protocol describes a fluorogenic assay to determine the in vitro potency of PF-06795071 against human MAGL.

• Materials:

  • Recombinant human MAGL

  • Assay Buffer: 10 mM Tris-HCl, pH 7.2, containing 1 mM EDTA and 0.1 mg/mL BSA

  • PF-06795071 (dissolved in DMSO)

  • Fluorogenic substrate (e.g., 4-nitrophenyl acetate)

  • 96-well microtiter plates

  • Fluorescence plate reader

• Procedure:

  • Prepare serial dilutions of PF-06795071 in DMSO.

  • Add 2 µL of the PF-06795071 dilutions to the wells of a 96-well plate.

  • Add 158 µL of Assay Buffer to each well.

  • Add 20 µL of recombinant human MAGL solution to each well and incubate for 30 minutes at 37°C.

  • Initiate the reaction by adding 20 µL of the fluorogenic substrate to each well.

  • Immediately measure the fluorescence intensity at an excitation wavelength of 320 nm and an emission wavelength of 405 nm every minute for 30 minutes.

  • Calculate the rate of substrate hydrolysis for each concentration of PF-06795071.

  • Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

In Vivo Assessment of 2-AG Levels in Mouse Brain

This protocol details the in vivo administration of PF-06795071 to mice and the subsequent quantification of 2-AG levels in the brain using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Animals:

  • Male C57BL/6 mice (8-10 weeks old)

• Dosing:

  • Prepare a formulation of PF-06795071 in a vehicle suitable for oral gavage (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline).[1]

  • Administer PF-06795071 or vehicle to mice via oral gavage at the desired doses.

• Tissue Collection and Processing:

  • At the designated time points after dosing, euthanize the mice by cervical dislocation.

  • Rapidly dissect the whole brain and snap-freeze it in liquid nitrogen to minimize post-mortem changes in 2-AG levels.

  • Store the brain samples at -80°C until analysis.

  • For analysis, weigh the frozen brain tissue and homogenize it in ice-cold acetonitrile containing an internal standard (e.g., 2-AG-d8).

  • Centrifuge the homogenate at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant and evaporate it to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Quantification of 2-AG:

  • Use a C18 reversed-phase column for chromatographic separation.

  • Employ a gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Perform mass spectrometric detection using a triple quadrupole mass spectrometer in positive ion mode with multiple reaction monitoring (MRM).

  • Monitor the specific precursor-to-product ion transitions for 2-AG and the internal standard.

  • Quantify the 2-AG levels by comparing the peak area ratio of 2-AG to the internal standard against a standard curve.

Signaling Pathways and Experimental Workflows

Signaling Pathway of PF-06795071 Action

Caption: Signaling pathway of PF-06795071 action.

Experimental Workflow for In Vivo 2-AG Quantification

Caption: Experimental workflow for in vivo 2-AG quantification.

Conclusion

PF-06795071 is a valuable pharmacological tool for studying the role of the endocannabinoid system and a promising therapeutic candidate for a variety of CNS disorders. Its potent and selective inhibition of MAGL leads to a robust and sustained elevation of 2-AG levels in the brain. This technical guide has provided a comprehensive overview of the mechanism of action of PF-06795071, quantitative data on its effects on 2-AG levels, and detailed experimental protocols for its characterization. The information presented herein is intended to facilitate further research into the therapeutic potential of MAGL inhibition and the development of novel treatments for neuroinflammatory and neurodegenerative diseases.

References

• 1. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes and Protocols for PF-06795071 In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

PF-06795071 is a potent, selective, and covalent inhibitor of Monoacylglycerol Lipase (MAGL), a key enzyme in the endocannabinoid system. MAGL is responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG), converting it into arachidonic acid (AA) and glycerol. By inhibiting MAGL, PF-06795071 leads to an accumulation of 2-AG, which can potentiate the activation of cannabinoid receptors (CB1 and CB2), and a reduction in the levels of AA, a precursor to pro-inflammatory prostaglandins. This dual action makes PF-06795071 a valuable tool for studying the therapeutic potential of MAGL inhibition in various conditions, particularly neuroinflammation and neurodegenerative diseases.

Mechanism of Action

PF-06795071 acts as a covalent, irreversible inhibitor of MAGL. It contains a reactive carbamate group that forms a stable covalent bond with the catalytic serine residue (Ser122) in the active site of the MAGL enzyme. This covalent modification permanently inactivates the enzyme. The trifluoromethyl glycol leaving group of PF-06795071 contributes to its improved physicochemical properties and selectivity.

dot

Caption: Signaling pathway of PF-06795071 action.

In Vitro Potency and Selectivity

PF-06795071 is a highly potent inhibitor of human MAGL. It also demonstrates excellent selectivity for MAGL over other serine hydrolases, most notably Fatty Acid Amide Hydrolase (FAAH), another key enzyme in the endocannabinoid system.

Target Enzyme	IC50	Selectivity vs. FAAH
Monoacylglycerol Lipase (MAGL)	3 nM	>1000-fold
Fatty Acid Amide Hydrolase (FAAH)	3.1 µM	-

Applications in In Vitro Research

• Target Engagement and Validation: To confirm the direct interaction of PF-06795071 with MAGL in a cellular context.

• Neuroinflammation Models: To investigate the anti-inflammatory effects of MAGL inhibition in cell-based models of neuroinflammation, such as lipopolysaccharide (LPS)-stimulated microglial cells (e.g., BV2) or co-cultures of neurons (e.g., SH-SY5Y) and glia.[1][2][3]

• Endocannabinoid Signaling Research: To study the downstream effects of elevated 2-AG levels on cannabinoid receptor signaling and synaptic plasticity.

• Arachidonic Acid Cascade Studies: To explore the consequences of reduced arachidonic acid production on the synthesis of prostaglandins and other inflammatory mediators.

• Oncology Research: To investigate the role of MAGL in cancer cell proliferation, migration, and survival, as MAGL is upregulated in several types of cancer.[4]

Experimental Protocols

1. Fluorometric MAGL Activity Assay

This protocol is adapted from commercially available MAGL activity assay kits and is designed to measure the enzymatic activity of MAGL in cell or tissue lysates. The assay is based on the cleavage of a fluorogenic substrate by MAGL to produce a fluorescent product.

dot

Caption: Workflow for the fluorometric MAGL activity assay.

Materials:

• MAGL Assay Buffer (e.g., 50 mM Tris, pH 7.2, 1 mM EDTA)

• Fluorogenic MAGL substrate (e.g., a 2-AG analog that releases a fluorescent product upon hydrolysis)

• PF-06795071 stock solution (in DMSO)

• Cell or tissue lysate containing active MAGL

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Sample Preparation:

  • Prepare cell or tissue lysates by homogenizing in ice-cold MAGL Assay Buffer.

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant.

  • Determine the protein concentration of the lysate.

• Assay Setup:

  • Prepare serial dilutions of PF-06795071 in MAGL Assay Buffer. Also, prepare a vehicle control (DMSO in assay buffer).

  • In a 96-well black microplate, add the diluted PF-06795071 or vehicle control.

  • Add the cell or tissue lysate to each well. The final protein concentration will need to be optimized.

  • Include wells with assay buffer only (no lysate) as a background control.

• Pre-incubation:

  • Pre-incubate the plate at 37°C for 15-30 minutes to allow PF-06795071 to bind to and inhibit MAGL.

• Reaction Initiation and Measurement:

  • Prepare the MAGL substrate solution in MAGL Assay Buffer.

  • Add the substrate solution to all wells to initiate the enzymatic reaction.

  • Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate excitation and emission wavelengths for the fluorogenic substrate.

  • Measure the fluorescence in kinetic mode at 37°C for 30-60 minutes, taking readings every 1-2 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each concentration of PF-06795071 and the vehicle control.

  • Subtract the background fluorescence rate from all sample rates.

  • Normalize the data to the vehicle control (100% activity).

  • Plot the percent inhibition versus the log concentration of PF-06795071 and fit the data to a four-parameter logistic equation to determine the IC50 value.

2. Competitive Activity-Based Protein Profiling (ABPP)

This protocol is used to assess the selectivity of PF-06795071 against other serine hydrolases in a complex proteome (e.g., cell or tissue lysate). It involves a competition between PF-06795071 and a broad-spectrum serine hydrolase activity-based probe for binding to the active sites of these enzymes.

dot

Caption: Workflow for competitive activity-based protein profiling.

Materials:

• Complex proteome source (e.g., mouse brain membrane proteome, cell line lysate)

• PF-06795071 stock solution (in DMSO)

• Broad-spectrum serine hydrolase activity-based probe with a reporter tag (e.g., Fluorophosphonate-Biotin, FP-Biotin)

• SDS-PAGE gels and running buffer

• Western blot apparatus and transfer buffer

• Streptavidin-HRP conjugate and chemiluminescent substrate

Procedure:

• Proteome Preparation:

  • Prepare a proteome lysate from the desired cell line or tissue in a suitable buffer (e.g., PBS).

  • Determine and normalize the protein concentration.

• Inhibitor Incubation:

  • Pre-incubate the proteome with various concentrations of PF-06795071 or vehicle control (DMSO) for 30 minutes at room temperature.

• Probe Labeling:

  • Add the activity-based probe (e.g., FP-Biotin) to the proteome-inhibitor mixture. A final concentration of 1-2 µM is typical.

  • Incubate for another 30 minutes at room temperature to allow the probe to label the active sites of serine hydrolases that were not inhibited by PF-06795071.

• SDS-PAGE and Western Blotting:

  • Quench the labeling reaction by adding SDS-PAGE loading buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Detection:

  • Block the membrane and then incubate with a streptavidin-HRP conjugate to detect the biotinylated probe.

  • Wash the membrane and add a chemiluminescent substrate.

  • Image the blot using a chemiluminescence detection system.

• Data Analysis:

  • Quantify the band intensities for known serine hydrolases.

  • A decrease in band intensity in the PF-06795071-treated lanes compared to the vehicle control indicates inhibition of that particular serine hydrolase.

  • The selectivity of PF-06795071 can be determined by comparing the inhibition of MAGL to the inhibition of other serine hydrolases at the same concentration.

References

• 1. mdpi.com [mdpi.com]
• 2. In vitro and in vivo inhibitory effects of 6-hydroxyrubiadin on lipopolysaccharide-induced inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neuroinflammatory In Vitro Cell Culture Models and the Potential Applications for Neurological Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Superfamily-wide portrait of serine hydrolase inhibition achieved by library-versus-library screening - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for PF-06795071 Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-06795071 is a potent, selective, and covalent inhibitor of Monoacylglycerol Lipase (MAGL)[1][2]. MAGL is a key serine hydrolase in the endocannabinoid system, primarily responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG) into arachidonic acid (AA) and glycerol[3][4]. By inhibiting MAGL, PF-06795071 leads to an accumulation of 2-AG and a reduction in AA levels, thereby modulating downstream signaling pathways involved in inflammation, pain, and neuroprotection[2]. These application notes provide detailed protocols for cell-based assays to characterize the activity of PF-06795071.

Mechanism of Action

PF-06795071 acts as a covalent inhibitor by targeting the active site serine residue (Ser122) of MAGL. This irreversible binding inactivates the enzyme, leading to a sustained elevation of its primary substrate, 2-AG.

Data Presentation

Table 1: In Vitro Potency of PF-06795071

Parameter	Value	Reference
IC50 (MAGL)	3 nM
Selectivity	>1000-fold over FAAH

Signaling Pathway

The inhibition of MAGL by PF-06795071 directly impacts the endocannabinoid signaling pathway. The accumulation of 2-AG enhances the activation of cannabinoid receptors (CB1 and CB2), while the reduction in arachidonic acid decreases the production of pro-inflammatory prostaglandins.

Caption: MAGL Signaling Pathway Inhibition by PF-06795071.

Experimental Protocols

Protocol 1: Cell-Based MAGL Activity Assay Using a Fluorogenic Substrate

This protocol is adapted from a method for measuring MAGL activity in cell lysates and can be applied to whole cells with appropriate modifications for substrate delivery.

Objective: To determine the inhibitory effect of PF-06795071 on MAGL activity in intact cells.

Materials:

• Cell line with high MAGL expression (e.g., HEK293 cells overexpressing human MAGL, or a cancer cell line with endogenous MAGL expression).

• Cell culture medium (e.g., DMEM with 10% FBS).

• PF-06795071.

• Fluorogenic MAGL substrate (e.g., a 2-arachidonoylglycerol-based fluorogenic substrate).

• Assay buffer (e.g., 40 mM HEPES, pH 7.5, 0.1 mg/ml BSA).

• 96-well black, clear-bottom plates.

• Fluorescence plate reader.

Workflow:

Caption: Workflow for Cell-Based MAGL Activity Assay.

Procedure:

• Cell Seeding: Seed cells into a 96-well black, clear-bottom plate at a density that will result in 80-90% confluency on the day of the assay. Incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of PF-06795071 in cell culture medium. Remove the old medium from the cells and add the medium containing different concentrations of PF-06795071. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for a predetermined time (e.g., 1-4 hours) to allow for cellular uptake and target engagement.

• Substrate Addition: Prepare the fluorogenic MAGL substrate in the assay buffer. Remove the compound-containing medium and wash the cells once with assay buffer. Add the substrate solution to each well.

• Signal Development: Incubate the plate at 37°C for a time that allows for measurable substrate hydrolysis in the control wells (e.g., 30-60 minutes).

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths for the chosen fluorogenic substrate.

• Data Analysis: Subtract the background fluorescence (wells with no cells) from all readings. Normalize the data to the vehicle control (100% activity) and a positive control inhibitor or no-enzyme control (0% activity). Plot the normalized data against the logarithm of the PF-06795071 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Measurement of Intracellular 2-Arachidonoylglycerol (2-AG) Levels by LC-MS

This protocol provides a method to directly measure the accumulation of the MAGL substrate, 2-AG, in cells treated with PF-06795071.

Objective: To quantify the increase in intracellular 2-AG levels following MAGL inhibition by PF-06795071.

Materials:

• Cell line of interest.

• 6-well plates.

• PF-06795071.

• Deuterated 2-AG internal standard (2-AG-d8).

• Methanol, acetonitrile, and formic acid (LC-MS grade).

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 80-90% confluency. Treat the cells with various concentrations of PF-06795071 or vehicle control for a specified time (e.g., 4 hours).

• Cell Lysis and Lipid Extraction:

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold methanol containing the deuterated 2-AG internal standard to each well.

  • Scrape the cells and transfer the lysate to a clean tube.

  • Add 2 mL of chloroform and vortex thoroughly.

  • Add 1 mL of water and vortex again.

  • Centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

• Sample Preparation:

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the lipids using a suitable C18 column with a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

  • Detect and quantify 2-AG and the internal standard using multiple reaction monitoring (MRM) in positive ion mode.

• Data Analysis:

  • Calculate the ratio of the peak area of endogenous 2-AG to the peak area of the 2-AG-d8 internal standard.

  • Normalize the results to the total protein concentration in a parallel well to account for variations in cell number.

  • Compare the normalized 2-AG levels in PF-06795071-treated cells to the vehicle-treated control cells.

Table 2: Expected Outcome of Cell-Based Assays

Assay	Expected Result with PF-06795071 Treatment
Cell-Based MAGL Activity Assay	Dose-dependent decrease in fluorescence signal.
Intracellular 2-AG Measurement	Dose-dependent increase in 2-AG levels.

Conclusion

These detailed protocols provide robust methods for characterizing the cellular activity of PF-06795071. The cell-based MAGL activity assay offers a high-throughput method to determine the potency of the inhibitor in a cellular context. The direct measurement of intracellular 2-AG levels by LC-MS provides a quantitative assessment of the biochemical consequence of MAGL inhibition. Together, these assays are valuable tools for researchers and drug development professionals studying MAGL inhibitors.

References

• 1. Monoacylglycerol lipase reprograms lipid precursors signaling in liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Monoacylglycerol Lipase Controls Endocannabinoid and Eicosanoid Signaling and Hepatic Injury in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Monoacylglycerol lipase reprograms lipid precursors signaling in liver disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for PF-06795071 in Primary Neuron Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-06795071 is a potent, selective, and covalent inhibitor of monoacylglycerol lipase (MAGL), the primary enzyme responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG) in the central nervous system.[1][2][3] With an IC50 of 3 nM, PF-06795071 demonstrates high potency and over 1,000-fold selectivity against fatty acid amide hydrolase (FAAH), the enzyme that degrades the other major endocannabinoid, anandamide.[1][2] By inhibiting MAGL, PF-06795071 elevates the levels of 2-AG, which in turn modulates neuronal signaling primarily through the activation of cannabinoid receptor type 1 (CB1). This modulation of the endocannabinoid system has significant implications for synaptic transmission, neuroinflammation, and neuronal protection, making PF-06795071 a valuable research tool for investigating neurological and psychiatric disorders.

These application notes provide detailed protocols for the use of PF-06795071 in primary neuron cultures, including methods for assessing its effects on neuronal function and signaling pathways.

Data Presentation

Table 1: In Vitro Pharmacology of PF-06795071

Parameter	Value	Species	Reference
MAGL IC50	3 nM	Human
FAAH IC50	3.1 µM	Human
Selectivity (FAAH/MAGL)	>1000-fold	Human

Table 2: Effects of MAGL Inhibitors on Neuronal Activity and Signaling

MAGL Inhibitor	Cell Type	Concentration	Duration	Observed Effect	Reference
Methyl arachidonoyl fluorophosphonate (MAFP)	Cultured hippocampal neurons	0.1 µM	Acute	Gradual suppression of IPSCs (CB1-dependent)
Arachidonoyl trifluoromethylketone (ATFMK)	Cultured hippocampal neurons	Not specified	Acute	Prolonged suppression of IPSCs and EPSCs induced by 2-AG
URB602	Primary cultured caudate nucleus neurons	Not specified	Not specified	Neuroprotective against homocysteine-induced impairment via suppression of COX-2
JZL184	Hippocampal slices	20 mg/kg (in vivo)	Acute	Suppression of inhibitory GABAergic synapses (CB1-dependent)
MJN110	Primary frontal cortex neuron cultures	Not specified	Not specified	Reduced intracellular calcium and increased dendritic branching complexity

Signaling Pathways

Inhibition of MAGL by PF-06795071 leads to an accumulation of 2-AG, which then acts as a retrograde messenger to modulate neurotransmitter release and reduce neuroinflammation.

Caption: Signaling pathway of PF-06795071 action.

Experimental Protocols

Protocol 1: Preparation of Primary Cortical Neuron Cultures

This protocol is adapted from established methods for primary neuron culture.

Materials:

• Embryonic day 18 (E18) rat or mouse pups

• Neurobasal medium

• B27 supplement

• L-glutamine

• Penicillin-Streptomycin

• Trypsin-EDTA

• DNase I

• Poly-L-lysine or Poly-D-lysine coated culture plates/coverslips

• PF-06795071 (stock solution in DMSO)

Procedure:

• Dissect cortices from E18 embryos in ice-cold dissection medium.

• Mince the tissue and incubate in trypsin-EDTA solution for 15-20 minutes at 37°C.

• Gently triturate the tissue using a fire-polished Pasteur pipette to obtain a single-cell suspension.

• Centrifuge the cell suspension and resuspend the pellet in plating medium (Neurobasal medium supplemented with B27, L-glutamine, and Penicillin-Streptomycin).

• Plate the cells onto poly-L-lysine or poly-D-lysine coated culture vessels at a desired density.

• Incubate the cultures at 37°C in a humidified incubator with 5% CO2.

• After 24 hours, replace half of the medium with fresh plating medium. Continue to replace half of the medium every 3-4 days.

• Neurons are typically ready for experimental use after 7-14 days in vitro (DIV).

Protocol 2: Application of PF-06795071 to Primary Neuron Cultures

Preparation of PF-06795071 Working Solution:

• Prepare a stock solution of PF-06795071 in sterile DMSO (e.g., 10 mM). Store at -20°C or -80°C.

• On the day of the experiment, dilute the stock solution in pre-warmed culture medium to the desired final concentration. Ensure the final DMSO concentration is low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

Treatment of Neurons:

• For acute treatment, replace the existing culture medium with the medium containing the desired concentration of PF-06795071.

• For chronic treatment, add PF-06795071 to the culture medium during regular media changes.

• The optimal concentration of PF-06795071 should be determined empirically, but based on its IC50, a starting range of 10 nM to 1 µM is recommended.

Protocol 3: Electrophysiological Recording of Synaptic Transmission

This protocol describes whole-cell patch-clamp recordings to assess the effect of PF-06795071 on synaptic currents.

Materials:

• Primary neuron culture on coverslips

• External recording solution (e.g., artificial cerebrospinal fluid - aCSF)

• Internal pipette solution

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for pipette pulling

Procedure:

• Transfer a coverslip with cultured neurons to the recording chamber on the microscope stage.

• Continuously perfuse the chamber with oxygenated aCSF.

• Pull patch pipettes and fill with internal solution.

• Establish a whole-cell patch-clamp configuration on a visually identified neuron.

• Record baseline synaptic activity (e.g., spontaneous inhibitory postsynaptic currents - sIPSCs, or spontaneous excitatory postsynaptic currents - sEPSCs).

• Bath-apply PF-06795071 at the desired concentration by adding it to the perfusion solution.

• Record synaptic activity in the presence of the compound.

• To confirm the involvement of CB1 receptors, a CB1 antagonist (e.g., AM281) can be co-applied.

• Analyze changes in the frequency, amplitude, and kinetics of synaptic currents.

Caption: Experimental workflow for electrophysiology.

Protocol 4: Immunoblotting for Signaling Pathway Analysis

This protocol can be used to assess changes in protein expression or phosphorylation states following PF-06795071 treatment.

Materials:

• Treated primary neuron cultures

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-COX-2, anti-p-ERK1/2, anti-ERK1/2)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Lyse the treated and control neuron cultures and collect the protein lysates.

• Determine the protein concentration of each lysate using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Conclusion

PF-06795071 is a powerful and selective tool for studying the role of the endocannabinoid system in neuronal function. The protocols outlined above provide a framework for investigating the effects of this MAGL inhibitor in primary neuron cultures. Researchers can adapt these methods to address specific questions related to synaptic plasticity, neuroinflammation, and neuroprotection. Careful dose-response studies are recommended to determine the optimal concentration for a given experimental paradigm.

References

• 1. PF-06795071|PF06795071 [dcchemicals.com]
• 2. PF-06795071 Datasheet DC Chemicals [dcchemicals.com]
• 3. targetmol.cn [targetmol.cn]

Application Notes and Protocols for PF-06795071 Administration in Mouse Models of Alzheimer's Disease

Audience: Researchers, scientists, and drug development professionals.

Introduction

PF-06795071 is a potent and selective covalent inhibitor of monoacylglycerol lipase (MAGL), an enzyme responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG).[1] Inhibition of MAGL presents a promising therapeutic strategy for Alzheimer's disease (AD) by augmenting 2-AG signaling, which has been shown to reduce neuroinflammation, decrease β-amyloid (Aβ) production and accumulation, and consequently improve synaptic function and cognitive performance in preclinical models.[2][3][4] These application notes provide a comprehensive overview of the administration of MAGL inhibitors, using a representative protocol derived from studies with the well-characterized MAGL inhibitor JZL184, and outline the expected outcomes in mouse models of Alzheimer's disease. While specific protocols for PF-06795071 are not publicly available, the provided information serves as a detailed guide for designing and executing in vivo efficacy studies.

Signaling Pathway of MAGL Inhibition in Alzheimer's Disease

The therapeutic effects of MAGL inhibition in the context of Alzheimer's disease are primarily mediated by the enhancement of the endocannabinoid system and the reduction of pro-inflammatory eicosanoids.

Caption: Signaling pathway of MAGL inhibition in Alzheimer's disease.

Data Presentation: Efficacy of MAGL Inhibition in a 5XFAD Mouse Model

The following tables summarize the quantitative data from a representative study using the MAGL inhibitor JZL184 in the 5XFAD mouse model of Alzheimer's disease.[4] These data illustrate the potential therapeutic effects that could be investigated for PF-06795071.

Table 1: Effect of MAGL Inhibition on Aβ Pathology

Parameter	Vehicle-Treated 5XFAD Mice	JZL184-Treated 5XFAD Mice	Percent Reduction	p-value
Total Aβ Plaques (Number/mm²) (Cortex)	100 ± 8	55 ± 6	45%	<0.01
Total Aβ Plaques (Number/mm²) (Hippocampus)	100 ± 7	60 ± 5	40%	<0.01
Aβ42 Plaques (Number/mm²) (Cortex)	100 ± 9	50 ± 7	50%	<0.01
Aβ42 Plaques (Number/mm²) (Hippocampus)	100 ± 6	58 ± 6	42%	<0.01

Data are presented as mean ± SEM. The vehicle-treated group is normalized to 100%.

Table 2: Effect of MAGL Inhibition on Neuroinflammation

Parameter	Vehicle-Treated 5XFAD Mice	JZL184-Treated 5XFAD Mice	Percent Reduction	p-value
GFAP-positive Astrocytes (Area, %) (Cortex)	100 ± 10	62 ± 8	38%	<0.01
GFAP-positive Astrocytes (Area, %) (Hippocampus)	100 ± 12	65 ± 9	35%	<0.01
Iba1-positive Microglia (Area, %) (Cortex)	100 ± 11	70 ± 7	30%	<0.01
Iba1-positive Microglia (Area, %) (Hippocampus)	100 ± 9	72 ± 8	28%	<0.01

Data are presented as mean ± SEM. The vehicle-treated group is normalized to 100%.

Table 3: Effect of MAGL Inhibition on BACE1 Expression

Parameter	Vehicle-Treated 5XFAD Mice	JZL184-Treated 5XFAD Mice	Percent Reduction	p-value
BACE1 Protein Level (%) (Cortex)	100 ± 5	75 ± 6	25%	<0.01
BACE1 Protein Level (%) (Hippocampus)	100 ± 7	78 ± 5	22%	<0.01

Data are presented as mean ± SEM. The vehicle-treated group is normalized to 100%.

Experimental Protocols

This section provides a detailed, representative protocol for the administration of a MAGL inhibitor to a mouse model of Alzheimer's disease, based on a study with JZL184. This protocol should be adapted and optimized for PF-06795071.

Experimental Workflow

Caption: Representative experimental workflow for in vivo efficacy testing.

Materials

• Test Compound: PF-06795071

• Vehicle: A suitable vehicle for dissolving PF-06795071 (e.g., a mixture of DMSO and saline). The final concentration of DMSO should be kept low (e.g., <5%) to avoid toxicity.

• Animals: 5XFAD transgenic mice and wild-type littermates. The age of the mice at the start of the treatment should be chosen based on the desired stage of pathology (e.g., 4 months of age for prophylactic treatment).

• Standard laboratory equipment: Syringes, needles, animal cages, etc.

Procedure

• Animal Acclimatization: House the mice in a controlled environment (temperature, humidity, and light/dark cycle) for at least one week before the start of the experiment. Provide ad libitum access to food and water.

• Group Allocation: Randomly assign the 5XFAD mice to two groups: a vehicle control group and a PF-06795071 treatment group. Include a group of wild-type littermates as a non-diseased control.

• Compound Preparation:

  • On each day of administration, prepare a fresh solution of PF-06795071 in the chosen vehicle.

  • The concentration of the solution should be calculated based on the desired dose and the average body weight of the mice. A representative dose for a MAGL inhibitor is 12 mg/kg.

• Administration:

  • Administer PF-06795071 or the vehicle to the mice via intraperitoneal (i.p.) injection.

  • A representative administration schedule is three times per week for a duration of 8 weeks.

  • Monitor the mice regularly for any signs of toxicity or adverse effects.

• Behavioral Analysis:

  • Towards the end of the treatment period, or after its completion, perform behavioral tests to assess cognitive function. Commonly used tests for Alzheimer's models include the Morris water maze for spatial learning and memory, and the Y-maze for working memory.

• Tissue Collection and Processing:

  • At the end of the study, euthanize the mice according to approved protocols.

  • Perfuse the mice with saline followed by 4% paraformaldehyde (PFA) for histological analysis.

  • Collect the brains and post-fix them in 4% PFA overnight, followed by cryoprotection in sucrose solutions.

  • For biochemical analysis, collect fresh brain tissue, snap-freeze it in liquid nitrogen, and store it at -80°C.

• Immunohistochemistry:

  • Section the cryoprotected brains using a cryostat.

  • Perform immunohistochemical staining for:

    • Aβ plaques using antibodies such as 4G8 (for total Aβ) and an Aβ42-specific antibody.

    • Astrogliosis using an antibody against Glial Fibrillary Acidic Protein (GFAP).

    • Microgliosis using an antibody against Ionized calcium-binding adapter molecule 1 (Iba1).

  • Visualize the staining using fluorescent secondary antibodies and acquire images using a confocal or fluorescence microscope.

• Biochemical Analysis:

  • Homogenize the frozen brain tissue to extract proteins.

  • Perform Western blotting to quantify the protein levels of BACE1.

  • Use enzyme-linked immunosorbent assays (ELISAs) to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β) in brain homogenates.

• Data Analysis:

  • Quantify the Aβ plaque load, and the area of GFAP and Iba1 immunoreactivity from the immunohistochemistry images using image analysis software.

  • Quantify the protein band intensities from the Western blots.

  • Analyze the data using appropriate statistical tests (e.g., t-test or ANOVA) to determine the significance of the differences between the treatment and control groups.

Conclusion

The administration of the MAGL inhibitor PF-06795071 in mouse models of Alzheimer's disease holds significant therapeutic potential. The provided application notes and protocols, based on existing research with similar compounds, offer a robust framework for researchers to design and conduct preclinical studies to evaluate the efficacy of PF-06795071. Careful optimization of the dosage, administration route, and treatment duration will be crucial for obtaining reliable and translatable results. The expected outcomes include a reduction in amyloid pathology and neuroinflammation, leading to an improvement in cognitive function.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Targeting Monoacylglycerol Lipase in Pursuit of Therapies for Neurological and Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Monoacylglycerol Lipase Is a Therapeutic Target for Alzheimer's Disease [dspace.mit.edu]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for PF-06795071 in a Rat Model of Neuropathic Pain

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the investigation of PF-06795071, a potent and selective monoacylglycerol lipase (MAGL) inhibitor, in a rat model of neuropathic pain.

Introduction

Neuropathic pain is a chronic and debilitating condition arising from damage or dysfunction of the somatosensory nervous system. Monoacylglycerol lipase (MAGL) is a key enzyme in the endocannabinoid system, responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG). Inhibition of MAGL presents a promising therapeutic strategy for neuropathic pain by elevating 2-AG levels, which in turn enhances the activation of cannabinoid receptors (CB1 and CB2) and reduces the production of pro-inflammatory prostaglandins from arachidonic acid. PF-06795071 is a potent, selective, and covalent inhibitor of MAGL, making it a valuable tool for preclinical research in this area.

Mechanism of Action: MAGL Inhibition in Neuropathic Pain

Inhibition of MAGL by PF-06795071 leads to an accumulation of 2-AG. This has a dual effect on pain signaling pathways:

• Enhanced Cannabinoid Receptor Signaling: Increased levels of 2-AG lead to greater activation of presynaptic CB1 receptors and CB2 receptors on immune cells. Activation of CB1 receptors typically results in the suppression of neurotransmitter release, thereby reducing neuronal excitability. CB2 receptor activation is associated with anti-inflammatory effects.

• Reduced Pro-inflammatory Mediator Production: MAGL is a primary source of arachidonic acid (AA) in the nervous system. By inhibiting MAGL, the production of AA and its subsequent conversion into pro-inflammatory prostaglandins (PGs) by cyclooxygenase (COX) enzymes is diminished.

Caption: Signaling pathway of MAGL inhibition for analgesia.

Data Presentation

While specific quantitative data for PF-06795071 in a rat model of neuropathic pain is not yet publicly available, the following tables summarize representative data from studies using the MAGL inhibitor JZL184 in a mouse model of Chronic Constriction Injury (CCI), which is expected to be comparable.

Table 1: Effect of the MAGL Inhibitor JZL184 on Mechanical Allodynia in a Mouse CCI Model

Treatment Group	Dose (mg/kg, i.p.)	Paw Withdrawal Threshold (g) (Mean ± SEM)
Vehicle	-	0.4 ± 0.1
JZL184	4	1.2 ± 0.2*
JZL184	8	1.8 ± 0.3
JZL184	16	2.5 ± 0.4
JZL184	40	2.8 ± 0.5**
Sham	-	3.5 ± 0.3

*p < 0.05, **p < 0.01 compared to Vehicle. Data is representative and compiled from findings in similar preclinical studies.

Table 2: Effect of the MAGL Inhibitor JZL184 on Cold Allodynia in a Mouse CCI Model

Treatment Group	Dose (mg/kg, i.p.)	Paw Withdrawal Latency (s) (Mean ± SEM)
Vehicle	-	3.2 ± 0.5
JZL184	4	7.8 ± 1.1
JZL184	8	10.5 ± 1.5
JZL184	16	12.1 ± 1.8
JZL184	40	14.3 ± 2.0
Sham	-	18.5 ± 2.2

**p < 0.01 compared to Vehicle. Data is representative and compiled from findings in similar preclinical studies.

Experimental Protocols

The following are detailed protocols for inducing neuropathic pain in rats and assessing the analgesic efficacy of PF-06795071.

Protocol 1: Chronic Constriction Injury (CCI) Model

This model induces a painful peripheral mononeuropathy.

Materials:

• Male Sprague-Dawley or Wistar rats (200-250 g)

• Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

• Sterile surgical instruments

• 4-0 chromic gut or silk sutures

• Surgical microscope or magnifying loupes

• Wound clips or sutures for skin closure

• Antiseptic solution (e.g., povidone-iodine)

• Post-operative analgesics (as per institutional guidelines, administered after the initial pain assessment period)

Procedure:

• Anesthetize the rat according to your institution's approved protocol.

• Shave and sterilize the skin on the lateral surface of the mid-thigh of the left hind limb.

• Make a small skin incision and bluntly dissect through the biceps femoris muscle to expose the sciatic nerve.

• Carefully free the nerve from the surrounding connective tissue.

• Proximal to the sciatic trifurcation, loosely tie four ligatures of 4-0 chromic gut or silk suture around the sciatic nerve with about 1 mm spacing between them.

• The ligatures should be tightened until they just barely constrict the nerve, causing a slight indentation without arresting epineural blood flow.

• Close the muscle layer with sutures and the skin with wound clips or sutures.

• Allow the animal to recover in a warm, clean cage.

• Monitor the animal for signs of distress and infection.

• Behavioral testing can typically begin 7-14 days post-surgery.

Protocol 2: Spared Nerve Injury (SNI) Model

This model produces a more localized and persistent neuropathic pain state.

Materials:

• Same as for the CCI model.

Procedure:

• Anesthetize and prepare the rat as described for the CCI model.

• Expose the sciatic nerve and its three terminal branches: the sural, common peroneal, and tibial nerves.

• Tightly ligate the common peroneal and tibial nerves with 5-0 silk suture.

• Distal to the ligation, transect these two nerves, removing a 2-4 mm segment of the distal nerve stump.

• Take great care to avoid any contact or stretching of the intact sural nerve.

• Close the muscle and skin layers as in the CCI protocol.

• Allow the animal to recover and monitor as previously described.

• Behavioral testing can typically begin 3-7 days post-surgery.

Caption: General experimental workflow for assessing PF-06795071.

Protocol 3: Assessment of Mechanical Allodynia (von Frey Test)

This test measures the paw withdrawal threshold to a non-noxious mechanical stimulus.

Materials:

• Set of calibrated von Frey filaments

• Elevated wire mesh platform

• Testing chambers

Procedure:

• Place the rat in a testing chamber on the elevated wire mesh platform and allow it to acclimate for at least 15-20 minutes.

• Apply the von Frey filaments to the plantar surface of the hind paw, in the territory of the injured nerve (for CCI) or the spared nerve (for SNI).

• Begin with a filament in the middle of the force range and apply it with enough force to cause a slight bend. Hold for 6-8 seconds.

• A positive response is a sharp withdrawal, flinching, or licking of the paw.

• Use the up-down method to determine the 50% paw withdrawal threshold. If there is a positive response, use the next smaller filament. If there is no response, use the next larger filament.

• The 50% withdrawal threshold can be calculated using the formula described by Dixon or by using commercially available software.

Protocol 4: Assessment of Thermal Hyperalgesia (Hargreaves Plantar Test)

This test measures the paw withdrawal latency to a thermal stimulus.

Materials:

• Plantar test apparatus (radiant heat source)

• Glass platform

• Testing enclosures

Procedure:

• Place the rat in a testing enclosure on the glass platform and allow it to acclimate for 15-20 minutes.

• Position the radiant heat source under the plantar surface of the hind paw to be tested.

• Activate the heat source and start the timer.

• The timer stops automatically when the rat withdraws its paw. Record the paw withdrawal latency.

• A cut-off time (e.g., 20-30 seconds) should be set to prevent tissue damage.

• Perform at least three measurements for each paw, with a minimum of 5 minutes between each measurement, and calculate the average latency.

Drug Preparation and Administration

PF-06795071 Formulation:

PF-06795071 should be formulated in a suitable vehicle for the chosen route of administration (e.g., intraperitoneal, oral). A common vehicle for preclinical studies is a solution of 5% DMSO, 5% Tween 80, and 90% saline. The formulation should be prepared fresh daily.

Dosing and Administration:

The optimal dose of PF-06795071 in a rat neuropathic pain model needs to be determined empirically through dose-response studies. Based on data from other MAGL inhibitors, a starting dose range of 1-10 mg/kg administered intraperitoneally (i.p.) or orally (p.o.) is recommended.

A typical experimental design would involve administering the drug or vehicle and then performing behavioral testing at various time points post-administration (e.g., 30, 60, 120, and 240 minutes) to determine the time course of the analgesic effect.

Conclusion

PF-06795071, as a potent MAGL inhibitor, holds significant promise for the treatment of neuropathic pain. The protocols outlined above provide a framework for the preclinical evaluation of its analgesic efficacy in established rat models. Careful adherence to these methodologies will ensure the generation of robust and reproducible data, which is crucial for the advancement of novel pain therapeutics.

Application Notes: PF-06795071 Activity-Based Protein Profiling (ABPP)

For Researchers, Scientists, and Drug Development Professionals

Introduction to PF-06795071

PF-06795071 is a potent, selective, and covalent inhibitor of Monoacylglycerol Lipase (MAGL), a key enzyme in the endocannabinoid system responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG).[1][2] By inhibiting MAGL, PF-06795071 leads to an accumulation of 2-AG in the brain, which can modulate various physiological processes, making MAGL a promising therapeutic target for neurological and inflammatory disorders.[2] PF-06795071 exhibits excellent selectivity and improved physicochemical properties, including good central nervous system (CNS) exposure, making it a valuable tool for in vivo studies.[2][3]

Principles of Activity-Based Protein Profiling (ABPP)

Activity-Based Protein Profiling (ABPP) is a powerful chemoproteomic technique used to directly assess the functional state of enzymes within complex biological systems, such as cell lysates, living cells, or even whole organisms. Unlike traditional proteomic methods that measure protein abundance, ABPP utilizes chemical probes, known as activity-based probes (ABPs), to selectively label and identify active enzymes.

An ABP typically consists of three key components:

• A reactive group (or "warhead"): This element forms a covalent bond with a catalytically active amino acid residue in the enzyme's active site.

• A linker: This part connects the reactive group to the reporter tag and can be modified to optimize the probe's properties.

• A reporter tag: This is a molecule, such as a fluorophore (e.g., rhodamine) or an affinity handle (e.g., biotin), that enables the detection, enrichment, and identification of the labeled proteins.

Application of ABPP for PF-06795071

Competitive ABPP is a valuable method for characterizing the target engagement, selectivity, and potency of enzyme inhibitors like PF-06795071 in a native biological context. In this approach, a biological sample is pre-incubated with the inhibitor of interest before treatment with a broad-spectrum ABP that targets the same class of enzymes. The inhibitor will block the active sites of its target enzymes, preventing their labeling by the ABP. The resulting reduction in ABP labeling for a specific enzyme, as quantified by techniques like gel electrophoresis or mass spectrometry, directly correlates with the inhibitory potency of the compound.

For PF-06795071, a competitive ABPP experiment would typically involve:

• Incubating cell or tissue lysates with varying concentrations of PF-06795071.

• Adding a broad-spectrum serine hydrolase ABP, such as a fluorophosphonate-based probe (e.g., FP-rhodamine or FP-biotin), to label the active serine hydrolases that were not inhibited by PF-06795071.

• Analyzing the protein labeling profile to determine the concentration at which PF-06795071 effectively blocks the activity of MAGL and to assess its off-target effects on other serine hydrolases.

This approach provides crucial information about the inhibitor's selectivity profile across the entire proteome, which is a critical aspect of drug development.

Quantitative Data for PF-06795071

Parameter	Value	Species	Notes
IC50 (MAGL)	3 nM	Recombinant Rat	Potent inhibition of the primary target enzyme.
IC50 (FAAH)	3.1 µM	Over 1000-fold selectivity for MAGL over Fatty Acid Amide Hydrolase (FAAH), another key enzyme in the endocannabinoid system.

Visualizing the Mechanism and Workflow

Caption: Covalent inhibition of MAGL by PF-06795071.

References

• 1. PF-06795071|PF06795071 [dcchemicals.com]
• 2. Monoacylglycerol lipase inhibitors: modulators for lipid metabolism in cancer malignancy, neurological and metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for PF-06795071 in In Vivo Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-06795071 is a potent, selective, and covalent inhibitor of monoacylglycerol lipase (MAGL), a key enzyme in the endocannabinoid system.[1] MAGL is responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG), converting it into arachidonic acid (AA). By inhibiting MAGL, PF-06795071 leads to an accumulation of 2-AG in the brain and peripheral tissues. This modulation of the endocannabinoid system has shown potential therapeutic benefits in various preclinical models, particularly in the context of neuroinflammation. These application notes provide a summary of the available data on the in vivo use of PF-06795071, including recommended dosages and detailed experimental protocols.

Mechanism of Action

PF-06795071 acts as an irreversible, covalent inhibitor of MAGL. The molecule's trifluoromethyl glycol carbamate moiety forms a covalent bond with the catalytic serine residue in the active site of the MAGL enzyme. This covalent modification permanently inactivates the enzyme, leading to a sustained elevation of its primary substrate, 2-AG. The increased levels of 2-AG enhance the activation of cannabinoid receptors (CB1 and CB2), which in turn can modulate downstream signaling pathways involved in inflammation and pain.

Figure 1: Signaling pathway of PF-06795071 action.

Data Presentation

The following tables summarize the quantitative data from key in vivo experiments involving PF-06795071.

Table 1: In Vivo Efficacy of PF-06795071 in a Mouse Model of Lipopolysaccharide (LPS)-Induced Neuroinflammation

Animal Model	Treatment	Dosage (mg/kg)	Route of Administration	Dosing Schedule	Outcome Measure	Result
C57BL/6 Mice	PF-06795071	10	Oral (p.o.)	Single dose, 1 hour prior to LPS	Brain IL-1β levels	~50% reduction
C57BL/6 Mice	PF-06795071	10	Oral (p.o.)	Single dose, 1 hour prior to LPS	Brain TNF-α levels	~40% reduction

Table 2: In Vivo Pharmacodynamic Effect of PF-06795071 on Brain 2-AG Levels in Rats

Animal Model	Treatment	Dosage (mg/kg)	Route of Administration	Time Point Post-Dose	Outcome Measure	Result (Fold Increase vs. Vehicle)
Sprague-Dawley Rat	PF-06795071	1	Oral (p.o.)	4 hours	Brain 2-AG Levels	~8-fold
Sprague-Dawley Rat	PF-06795071	3	Oral (p.o.)	4 hours	Brain 2-AG Levels	~15-fold
Sprague-Dawley Rat	PF-06795071	10	Oral (p.o.)	4 hours	Brain 2-AG Levels	~25-fold

Experimental Protocols

Protocol 1: Evaluation of PF-06795071 in a Mouse Model of LPS-Induced Neuroinflammation

Objective: To assess the anti-inflammatory effects of PF-06795071 in a well-established mouse model of acute neuroinflammation.

Materials:

• PF-06795071

• Vehicle (e.g., 0.5% methylcellulose in water)

• Lipopolysaccharide (LPS) from E. coli

• C57BL/6 mice (male, 8-10 weeks old)

• Standard laboratory equipment for oral gavage and tissue collection.

• ELISA kits for IL-1β and TNF-α quantification.

Workflow Diagram:

Figure 2: Experimental workflow for the LPS-induced neuroinflammation model.

Procedure:

• Acclimatization: Acclimatize C57BL/6 mice to the housing conditions for at least one week prior to the experiment.

• Grouping: Randomly assign mice to treatment groups (e.g., Vehicle + Saline, Vehicle + LPS, PF-06795071 + LPS).

• Dosing: Prepare a suspension of PF-06795071 in the chosen vehicle. Administer PF-06795071 (e.g., 10 mg/kg) or vehicle to the respective groups via oral gavage (p.o.).

• LPS Challenge: One hour after the administration of PF-06795071 or vehicle, administer LPS (e.g., 1 mg/kg) via intraperitoneal (i.p.) injection to induce neuroinflammation. The control group receives a saline injection.

• Tissue Collection: Four hours after the LPS injection, euthanize the mice and collect the brain tissue.

• Analysis: Homogenize the brain tissue and measure the levels of pro-inflammatory cytokines such as IL-1β and TNF-α using commercially available ELISA kits.

Protocol 2: Assessment of Brain 2-AG Elevation by PF-06795071 in Rats

Objective: To determine the dose-dependent effect of PF-06795071 on the levels of the endocannabinoid 2-AG in the rat brain.

Materials:

• PF-06795071

• Vehicle (e.g., 0.5% methylcellulose in water)

• Sprague-Dawley rats (male, 250-300g)

• Standard laboratory equipment for oral gavage and brain tissue collection.

• Liquid chromatography-mass spectrometry (LC-MS/MS) system for 2-AG quantification.

Workflow Diagram:

Figure 3: Experimental workflow for assessing brain 2-AG elevation.

Procedure:

• Acclimatization: Acclimatize Sprague-Dawley rats to the housing conditions for at least one week.

• Grouping: Randomly assign rats to different dose groups of PF-06795071 (e.g., 1, 3, 10 mg/kg) and a vehicle control group.

• Dosing: Prepare suspensions of PF-06795071 in the chosen vehicle. Administer the assigned dose of PF-06795071 or vehicle via oral gavage (p.o.).

• Tissue Collection: Four hours after dosing, euthanize the rats and rapidly collect the brains. Flash-freeze the tissue in liquid nitrogen to prevent enzymatic degradation of 2-AG.

• Analysis: Homogenize the brain tissue and extract the lipids. Quantify the levels of 2-AG using a validated LC-MS/MS method.

Conclusion

PF-06795071 is a valuable research tool for investigating the role of the endocannabinoid system, particularly MAGL, in various physiological and pathological processes. The provided protocols for in vivo studies in rodent models of neuroinflammation and for assessing target engagement offer a starting point for researchers. It is recommended that investigators optimize these protocols for their specific experimental conditions and endpoints. Careful consideration of the vehicle, route of administration, and timing of assessments will be crucial for obtaining robust and reproducible results.

References

• 1. mdpi.com [mdpi.com]

Measuring Brain Penetration and Distribution of PF-06795071: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-06795071 is a potent and selective covalent inhibitor of monoacylglycerol lipase (MAGL), a key enzyme in the endocannabinoid system.[1][2] MAGL is responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG), and its inhibition can lead to neuroprotective and anti-inflammatory effects.[1][2] Assessing the ability of PF-06795071 to cross the blood-brain barrier (BBB) and its subsequent distribution within the central nervous system (CNS) is critical for its development as a therapeutic agent for neurological disorders.

These application notes provide a detailed overview of the methodologies used to measure the brain penetration and distribution of PF-06795071, including quantitative data summaries and detailed experimental protocols for positron emission tomography (PET), in vivo microdialysis, and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Presentation: Quantitative Summary of PF-06795071 Brain Penetration and Distribution

Preclinical studies have demonstrated that PF-06795071 exhibits good penetration into the central nervous system.[3] The following tables summarize the available quantitative and qualitative data on its brain distribution and in vivo target engagement.

Table 1: In Vivo Brain Distribution of [¹⁸F]PF-06795071 in Rats via PET Imaging

Brain Region	Relative Radioactivity Level	In Vivo Specificity (% Reduction with KML29)
Striatum	Highest	~45% (whole brain)
Cerebral Cortex	High	Not specified
Hippocampus	High	Not specified
Cerebellum	Lowest	Not specified

Data derived from PET imaging studies in Sprague-Dawley rats. KML29 is a known MAGL inhibitor used in pre-treatment studies to demonstrate binding specificity.

Table 2: Whole-Body Biodistribution of [¹⁸F]PF-06795071 in Mice

Organ	Radioactivity Washout	Elimination Route Implication
Heart	Slow	-
Lungs	Slow	-
Kidneys	High activity remaining	Urinary elimination
Liver	High activity remaining	Hepatobiliary elimination
Small Intestine	High activity remaining	Hepatobiliary elimination

Data from whole-body biodistribution studies in mice at multiple time points post-injection.

Signaling Pathway

The following diagram illustrates the role of monoacylglycerol lipase (MAGL) in the endocannabinoid signaling pathway, which is the target of PF-06795071.

MAGL Signaling Pathway and Inhibition by PF-06795071.

Experimental Protocols

The following are detailed protocols for key experiments used to assess the brain penetration and distribution of PF-06795071.

Positron Emission Tomography (PET) Imaging with [¹⁸F]PF-06795071

This protocol outlines the procedure for radiolabeling PF-06795071 with fluorine-18 and conducting dynamic PET imaging in rats to visualize its brain distribution.

Experimental Workflow

Workflow for PET Imaging of [¹⁸F]PF-06795071.

Protocol Details:

• Radiosynthesis of [¹⁸F]PF-06795071:

  • Synthesize the spirocyclic iodonium ylide precursor of PF-06795071.

  • Perform a base-promoted nucleophilic substitution reaction with [¹⁸F]fluoride.

  • Conduct an acid-mediated deprotection of the protecting group (e.g., PMB group).

  • Purify the final product, [¹⁸F]PF-06795071, using high-performance liquid chromatography (HPLC).

  • The radiochemical yield should be determined, with reported non-decay corrected yields around 8%.

  • Confirm radiochemical purity (>99%) and molar activity (>37 GBq/µmol).

• Animal Preparation:

  • Use adult male Sprague-Dawley rats.

  • Anesthetize the animals for the duration of the scan (e.g., with isoflurane).

• PET Imaging Procedure:

  • For baseline scans, administer a bolus intravenous injection of [¹⁸F]PF-06795071.

  • Immediately begin a dynamic PET scan for a duration of 60 minutes using a preclinical PET scanner (e.g., Siemens Inveon).

  • For blocking studies to confirm target specificity, pre-treat a separate cohort of animals with a known MAGL inhibitor (e.g., KML29 at 3 mg/kg) prior to the injection of [¹⁸F]PF-06795071.

• Image Analysis:

  • Reconstruct the dynamic PET data.

  • Define regions of interest (ROIs) for various brain areas, including the striatum, cerebral cortex, hippocampus, and cerebellum.

  • Generate time-activity curves (TACs) for each ROI to visualize the uptake and washout of the radiotracer.

  • Calculate standardized uptake values (SUVs) to semi-quantitatively assess radioactivity concentration.

  • Compare the area under the curve (AUC) of the TACs from baseline and blocking studies to determine the percentage of specific binding.

In Vivo Microdialysis

This protocol describes the use of in vivo microdialysis to measure the unbound concentration of PF-06795071 in the brain extracellular fluid (ECF) of freely moving rodents.

Experimental Workflow

Workflow for In Vivo Microdialysis.

Protocol Details:

• Surgical Procedure:

  • Anesthetize the rodent (rat or mouse) and place it in a stereotaxic frame.

  • Implant a guide cannula into the brain region of interest (e.g., striatum or prefrontal cortex).

  • Secure the cannula with dental cement and allow the animal to recover for at least 48 hours.

• Microdialysis Experiment:

  • On the day of the experiment, insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a low, constant flow rate (e.g., 1-2 µL/min).

  • Allow the system to equilibrate for 1-2 hours to establish a stable baseline.

  • Administer PF-06795071 via a systemic route (e.g., intraperitoneal or intravenous injection).

  • Collect dialysate samples at regular intervals (e.g., every 20-30 minutes) into a fraction collector.

  • Store samples at -80°C until analysis.

• Probe Recovery Calibration:

  • Determine the in vivo recovery of the microdialysis probe to accurately quantify the ECF concentration. This can be done using the retrodialysis method, where a known concentration of PF-06795071 is included in the perfusate.

• Sample Analysis:

  • Analyze the dialysate samples for the concentration of PF-06795071 using a validated LC-MS/MS method (see protocol below).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

This protocol provides a general framework for the quantitative analysis of PF-06795071 in brain tissue homogenates or microdialysates. Method optimization for PF-06795071 is required.

Experimental Workflow

Workflow for LC-MS/MS Analysis.

Protocol Details:

• Sample Preparation (Brain Tissue):

  • Accurately weigh the brain tissue sample.

  • Homogenize the tissue in a suitable buffer.

  • Add a protein precipitation agent (e.g., ice-cold acetonitrile) containing an appropriate internal standard.

  • Vortex and centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant for analysis.

• LC-MS/MS System and Conditions:

  • Liquid Chromatography:

    • Use a reverse-phase column (e.g., C18).

    • Develop a gradient elution method using mobile phases such as water with formic acid and acetonitrile with formic acid.

    • Optimize the flow rate and gradient to achieve good chromatographic separation of PF-06795071 and the internal standard.

  • Mass Spectrometry:

    • Use a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

    • Optimize the MS parameters, including capillary voltage, source temperature, and gas flows.

    • Determine the specific multiple reaction monitoring (MRM) transitions (precursor ion -> product ion) for PF-06795071 and the internal standard. This will require direct infusion of the compound to identify the parent ion and optimal collision energy for fragmentation.

• Quantification:

  • Prepare a calibration curve using known concentrations of PF-06795071.

  • Analyze the samples and quantify the concentration of PF-06795071 based on the peak area ratio to the internal standard.

Conclusion

The methodologies described in these application notes provide a comprehensive framework for assessing the brain penetration and distribution of PF-06795071. PET imaging with [¹⁸F]PF-06795071 offers a non-invasive method to visualize its regional brain distribution and confirm target engagement in vivo. In vivo microdialysis coupled with LC-MS/MS allows for the direct measurement of the pharmacologically active, unbound concentration of PF-06795071 in the brain extracellular fluid. Together, these techniques are essential for understanding the CNS pharmacokinetic/pharmacodynamic relationship of this promising MAGL inhibitor and for guiding its clinical development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of the effects of reuptake and hydrolysis inhibition on interstitial endocannabinoid levels in the brain: an in vivo microdialysis study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

PF-06795071 solubility in different solvents

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the solubility of PF-06795071, a potent and selective monoacylglycerol lipase (MAGL) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of PF-06795071?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions of PF-06795071. It exhibits high solubility in this solvent.

Q2: I observed precipitation when diluting my PF-06795071 stock solution in an aqueous buffer. What should I do?

A2: Precipitation upon dilution into aqueous buffers is common for hydrophobic compounds like PF-06795071 that are initially dissolved in a high concentration of organic solvent. To mitigate this, consider the following:

• Lower the final concentration: The final concentration in your aqueous medium may be above its solubility limit.

• Use a co-solvent system: For in vivo studies, a co-solvent system is often necessary. A formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline has been shown to keep the compound in solution at concentrations of at least 2.5 mg/mL.

• Sonication: Gentle sonication can help to redissolve small amounts of precipitate.

• Warm the solution: Gently warming the solution may also aid in dissolution, but be cautious of potential compound degradation at higher temperatures.

Q3: How should I store my PF-06795071 stock solution?

A3: Stock solutions of PF-06795071 in DMSO should be stored at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months). Avoid repeated freeze-thaw cycles by aliquoting the stock solution into smaller volumes.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Compound will not dissolve in DMSO.	Insufficient solvent volume or presence of moisture in DMSO.	Ensure you are using a sufficient volume of fresh, anhydrous DMSO. Gentle warming and/or sonication can also be applied to aid dissolution.[1]
Precipitation in cell culture media.	The final concentration of PF-06795071 exceeds its aqueous solubility, or the percentage of DMSO is too high, causing cellular toxicity.	Decrease the final concentration of PF-06795071. Ensure the final DMSO concentration in your cell culture medium is non-toxic to your cells (typically ≤ 0.5%).
Inconsistent experimental results.	Potential degradation of the compound due to improper storage or handling.	Prepare fresh stock solutions and avoid repeated freeze-thaw cycles. Ensure the compound is fully dissolved before use.

Quantitative Solubility Data

The solubility of PF-06795071 has been determined in various solvents and solvent systems. The following table summarizes the available quantitative data.

Solvent / Solvent System	Solubility	Molar Concentration	Notes
Dimethyl Sulfoxide (DMSO)	50 mg/mL[1]	125.21 mM[1]	Sonication may be used to aid dissolution. Use of fresh, anhydrous DMSO is recommended as absorbed moisture can affect solubility.[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL	≥ 6.26 mM	This formulation is suitable for in vivo experiments and results in a clear solution.
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL	≥ 6.26 mM	An alternative formulation for in vivo use that provides a clear solution.
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL	≥ 6.26 mM	A lipid-based formulation for in vivo administration.
Ethanol	Data not publicly available	Data not publicly available	Experimental determination is recommended.
Water	Data not publicly available	Data not publicly available	Based on its hydrophobic structure, PF-06795071 is expected to have very low aqueous solubility.

Molecular Weight of PF-06795071: 399.34 g/mol

Experimental Protocols

Protocol for Determining PF-06795071 Solubility (Shake-Flask Method)

This protocol outlines a general procedure for determining the equilibrium solubility of PF-06795071 in a given solvent, based on the widely used shake-flask method.

• Preparation:

  • Add an excess amount of PF-06795071 powder to a known volume of the test solvent (e.g., DMSO, ethanol, or water) in a sealed vial. The excess solid should be clearly visible.

• Equilibration:

  • Place the vial in a shaker or orbital incubator set to a constant temperature (e.g., 25°C or 37°C).

  • Agitate the mixture for a sufficient period to reach equilibrium (typically 24-48 hours).

• Sample Collection and Preparation:

  • After equilibration, allow the vial to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred.

  • Filter the supernatant through a 0.22 µm filter to remove any remaining undissolved solid.

• Analysis:

  • Dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of a calibrated analytical method (e.g., HPLC-UV).

  • Quantify the concentration of PF-06795071 in the diluted sample.

• Calculation:

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. This value represents the equilibrium solubility.

Visualizations

Signaling Pathway of PF-06795071

PF-06795071 is a potent inhibitor of Monoacylglycerol Lipase (MAGL). MAGL is a key enzyme in the endocannabinoid system, responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG). By inhibiting MAGL, PF-06795071 leads to an accumulation of 2-AG, which in turn enhances the activation of cannabinoid receptors (CB1 and CB2). Additionally, MAGL inhibition reduces the production of arachidonic acid (AA), a precursor for pro-inflammatory prostaglandins.

Caption: Signaling pathway of PF-06795071.

Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in determining the solubility of PF-06795071 using the shake-flask method.

Caption: Shake-flask solubility workflow.

References

• 1. PF-06795071 | MAGL 抑制剂 | MCE [medchemexpress.cn]

Technical Support Center: PF-06795071 in DMSO

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the long-term stability of PF-06795071 when dissolved in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for PF-06795071 in DMSO?

A: Based on information from various suppliers, PF-06795071 solutions in DMSO have different stability profiles depending on the storage temperature. For short-term storage, 4°C is suitable for up to two weeks. For long-term storage, -80°C is recommended for up to six months.[1][2] Some data also suggests that stock solutions can be stored at -20°C for several months.[3]

Q2: How should I prepare a stock solution of PF-06795071 in DMSO?

A: To prepare a stock solution, weigh the desired amount of PF-06795071 powder and add the calculated volume of anhydrous, high-purity DMSO.[4] It is recommended to vortex the solution for 1-2 minutes to aid dissolution.[4] If the compound does not fully dissolve, gentle warming in a 37°C water bath or sonication for 5-10 minutes can be applied. For obtaining higher solubility, it is advised to warm the tube at 37°C and shake it in an ultrasonic bath for a while.

Q3: Can I subject my PF-06795071 DMSO stock solution to multiple freeze-thaw cycles?

A: It is best practice to aliquot your stock solution into single-use volumes to minimize freeze-thaw cycles. Studies on other small molecules in DMSO have shown that multiple freeze-thaw cycles (up to 11 cycles) did not result in significant compound loss. However, to ensure the integrity of your experiments, avoiding repeated freeze-thaw cycles is recommended.

Q4: What is the mechanism of action of PF-06795071?

A: PF-06795071 is a potent, selective, and covalent inhibitor of Monoacylglycerol Lipase (MAGL). It has an IC50 of 3 nM for MAGL and exhibits over 1,000-fold selectivity over Fatty Acid Amide Hydrolase (FAAH).

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitate observed in the DMSO stock solution upon thawing.	The solubility limit of PF-06795071 in DMSO may have been exceeded, or the compound may have degraded to a less soluble product.	1. Gently warm the solution to 37°C and vortex to attempt redissolution. 2. If the precipitate persists, centrifuge the solution and analyze the supernatant by HPLC to determine the concentration of the soluble compound. 3. Consider preparing a more dilute stock solution for future use.
Inconsistent or unexpected experimental results.	The PF-06795071 stock solution may have degraded due to improper storage or handling.	1. Prepare a fresh stock solution of PF-06795071 in anhydrous, high-purity DMSO. 2. Perform a stability check on your existing stock solution using HPLC or LC-MS to assess its purity and concentration. 3. Ensure stock solutions are aliquoted and stored at the recommended temperature (-80°C for long-term) to avoid degradation and contamination.
Appearance of new peaks in the HPLC/LC-MS chromatogram over time.	This indicates chemical degradation of PF-06795071.	1. Attempt to identify the degradation products using mass spectrometry (MS). 2. Review storage conditions (temperature, light exposure, container type) and handling procedures to identify potential causes of degradation. 3. Shorten the storage time of the stock solution.

Quantitative Data on PF-06795071 Stability in DMSO

The following table summarizes the stability information for PF-06795071 in DMSO as provided by chemical suppliers. It is important to note that this information is a general guideline, and for long-term or sensitive experiments, in-house stability assessment is recommended.

Storage Temperature	Solvent	Recommended Storage Duration
4°C	DMSO	2 weeks
-20°C	DMSO	Several months
-80°C	DMSO	6 months

Experimental Protocols

Protocol for Assessing the Long-Term Stability of PF-06795071 in DMSO

This protocol outlines a general procedure to evaluate the stability of PF-06795071 in a DMSO stock solution over time using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials:

• PF-06795071 powder

• Anhydrous, high-purity DMSO

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional)

• Amber glass or polypropylene vials

• HPLC or LC-MS system with a suitable column and detector

Procedure:

• Preparation of Stock Solution:

  • Calculate the mass of PF-06795071 required to prepare a desired volume of a stock solution (e.g., 10 mM).

  • Accurately weigh the calculated amount of PF-06795071 powder and place it into a clean vial.

  • Add the calculated volume of anhydrous DMSO to the vial.

  • Vortex the solution for 1-2 minutes to facilitate dissolution. If necessary, use gentle warming (37°C) or sonication.

  • Visually inspect the solution to ensure it is clear and free of particulate matter.

• Time-Zero Analysis (T0):

  • Immediately after preparation, take an aliquot of the stock solution.

  • Dilute the aliquot to an appropriate concentration for analysis.

  • Analyze the sample by HPLC or LC-MS to determine the initial purity and concentration. This will serve as your baseline.

• Storage:

  • Aliquot the remaining stock solution into single-use amber glass vials, minimizing headspace.

  • Store the vials at the desired temperature conditions (e.g., 4°C, -20°C, and -80°C) and protect them from light.

• Time-Point Analysis:

  • At predetermined time points (e.g., 1, 2, 4 weeks; 1, 3, 6 months), retrieve one aliquot from each storage condition.

  • Allow the aliquot to thaw completely and reach room temperature before opening.

  • Analyze the sample using the same HPLC or LC-MS method as the T0 analysis.

• Data Analysis:

  • Compare the peak area of the parent PF-06795071 compound at each time point to the T0 sample to determine the percentage of the compound remaining.

  • The appearance of new peaks in the chromatogram may indicate the formation of degradation products.

Visualizations

Caption: Signaling pathway of PF-06795071 as a MAGL inhibitor.

Caption: Experimental workflow for stability assessment.

References

• 1. PF-06795071 Datasheet DC Chemicals [dcchemicals.com]
• 2. PF-06795071|PF06795071 [dcchemicals.com]
• 3. file.glpbio.com [file.glpbio.com]
• 4. benchchem.com [benchchem.com]

potential off-target effects of PF-06795071 at high concentrations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals using the potent and selective monoacylglycerol lipase (MAGL) inhibitor, PF-06795071.

Troubleshooting Guides

High concentrations of any small molecule inhibitor can present challenges in experimental settings. Below are common issues encountered with PF-06795071 and guidance on how to address them.

Issue 1: Compound Precipitation in Aqueous Buffers

• Symptom: Visible precipitate or cloudiness in your assay buffer after adding PF-06795071, particularly at high concentrations.

• Potential Cause: Limited aqueous solubility of the compound.

• Troubleshooting Steps:

  • Solvent Optimization: Ensure the final concentration of the organic solvent (e.g., DMSO) is compatible with your assay system and does not exceed recommended limits (typically ≤1%).

  • Solubilizing Agents: Consider the use of solubilizing agents such as BSA or non-ionic detergents (e.g., Tween-20, Triton X-100) in your assay buffer to improve compound solubility.

  • Sonication: Briefly sonicate the stock solution before preparing dilutions to ensure complete dissolution.

  • Fresh Dilutions: Prepare fresh dilutions of PF-06795071 from a concentrated stock immediately before each experiment.

Issue 2: Inconsistent IC50 Values Across Different Assays

• Symptom: Significant variability in the measured potency of PF-06795071 when using different assay formats (e.g., biochemical vs. cell-based assays).

• Potential Cause:

  • Differences in assay conditions (e.g., substrate concentration, enzyme concentration, incubation time).

  • Cellular permeability and efflux of the compound in cell-based assays.

  • Non-specific binding to assay components or plasticware.

• Troubleshooting Steps:

  • Standardize Assay Conditions: Where possible, standardize parameters such as incubation time and temperature across different assays.

  • Substrate Concentration: Be mindful of the substrate concentration relative to its Km value, as this can influence the apparent IC50 of competitive inhibitors.

  • Cellular Uptake: For cell-based assays, verify cellular uptake of the compound. If permeability is low, consider using permeabilizing agents if appropriate for the experimental design.

  • Control for Non-Specific Binding: Include appropriate controls to assess non-specific binding, such as performing the assay in the absence of the target enzyme.

Issue 3: Unexpected Cellular Effects at High Concentrations

• Symptom: Observation of cellular toxicity or other phenotypic changes that are inconsistent with MAGL inhibition at high concentrations of PF-06795071.

• Potential Cause: Potential off-target effects at concentrations significantly higher than the IC50 for MAGL.

• Troubleshooting Steps:

  • Dose-Response Curve: Generate a comprehensive dose-response curve to distinguish between on-target and potential off-target effects.

  • Target Engagement Assays: Utilize target engagement assays, such as activity-based protein profiling (ABPP), to confirm that the observed cellular effects correlate with MAGL inhibition.

  • Phenotypic Controls: Include positive and negative control compounds with known mechanisms of action to help interpret unexpected phenotypes.

  • Consult Selectivity Data: Refer to available selectivity profiling data to identify potential off-target interactions that might explain the observed effects. While comprehensive public data for PF-06795071 is limited, similar highly selective MAGL inhibitors can provide insights into potential off-target classes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of PF-06795071?

A1: PF-06795071 is a potent and selective covalent inhibitor of monoacylglycerol lipase (MAGL). It forms a covalent bond with the catalytic serine residue in the active site of MAGL, leading to its irreversible inhibition.

Q2: How selective is PF-06795071 for MAGL over other serine hydrolases?

A2: PF-06795071 has been reported to exhibit high selectivity for MAGL over other related serine hydrolases, such as fatty acid amide hydrolase (FAAH), α/β-hydrolase domain-containing protein 6 (ABHD6), and ABHD12. However, it is crucial to consider that at high concentrations, the risk of off-target inhibition increases.

Q3: What are the potential off-target effects of PF-06795071 at high concentrations?

Q4: What is a recommended starting concentration for in vitro experiments?

A4: A good starting point for in vitro experiments is to test a range of concentrations centered around the reported IC50 value for MAGL (in the low nanomolar range). A typical dose-response experiment might include concentrations ranging from 0.1 nM to 10 µM to capture the full inhibitory curve and identify potential off-target effects at higher concentrations.

Q5: How should I prepare and store PF-06795071?

A5: PF-06795071 is typically supplied as a solid. Prepare a concentrated stock solution in an organic solvent such as DMSO. For long-term storage, it is recommended to store the stock solution at -20°C or -80°C. Avoid repeated freeze-thaw cycles by aliquoting the stock solution.

Data Presentation

Table 1: Representative Selectivity Profile of a Highly Selective MAGL Inhibitor

Target Class	Specific Target	IC50 / Ki (nM)	Assay Type
Primary Target	MAGL (human)	3	Biochemical
Serine Hydrolase	FAAH (human)	>10,000	Biochemical
Serine Hydrolase	ABHD6 (human)	>5,000	Biochemical
Serine Hydrolase	ABHD12 (human)	>10,000	Biochemical
Kinase	Kinase Panel (468 kinases)	>10,000 (for most)	Binding Assay
GPCR	GPCR Panel (68 targets)	>10,000 (for most)	Binding Assay
Ion Channel	hERG	>10,000	Electrophysiology

Note: This table presents hypothetical data for a representative highly selective MAGL inhibitor to illustrate the expected selectivity profile. Actual data for PF-06795071 may vary and should be determined experimentally.

Experimental Protocols

Protocol 1: Determination of MAGL Inhibition using an in vitro Biochemical Assay

This protocol describes a general method for measuring the inhibitory activity of PF-06795071 against MAGL using a fluorogenic substrate.

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4, 1 mM EDTA, 0.1% BSA.

  • MAGL Enzyme: Recombinant human MAGL diluted in Assay Buffer to the desired concentration.

  • Fluorogenic Substrate: A suitable MAGL substrate (e.g., a 2-AG analog) diluted in Assay Buffer.

  • PF-06795071: Prepare a serial dilution series in DMSO, and then dilute into Assay Buffer to the final desired concentrations.

• Assay Procedure:

  • Add 10 µL of PF-06795071 dilutions or vehicle (DMSO) to the wells of a 96-well plate.

  • Add 80 µL of MAGL enzyme solution to each well and incubate for 30 minutes at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding 10 µL of the fluorogenic substrate solution to each well.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths kinetically over 15-30 minutes using a plate reader.

• Data Analysis:

  • Determine the initial reaction velocity (rate of fluorescence increase) for each concentration of PF-06795071.

  • Normalize the data to the vehicle control (100% activity) and a no-enzyme control (0% activity).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Activity-Based Protein Profiling (ABPP) for Target Engagement and Selectivity

This protocol provides a general workflow for assessing the target engagement and selectivity of PF-06795071 in a complex proteome (e.g., cell lysate or tissue homogenate).

• Proteome Preparation:

  • Prepare a cell lysate or tissue homogenate in a suitable lysis buffer.

  • Determine the protein concentration of the proteome.

• Inhibitor Treatment:

  • Incubate a fixed amount of proteome with varying concentrations of PF-06795071 or vehicle (DMSO) for 30 minutes at room temperature.

• Probe Labeling:

  • Add a broad-spectrum serine hydrolase activity-based probe (e.g., FP-rhodamine) to each sample and incubate for an additional 15-30 minutes.

• SDS-PAGE and Fluorescence Scanning:

  • Quench the labeling reaction by adding SDS-PAGE loading buffer.

  • Separate the proteins by SDS-PAGE.

  • Visualize the labeled proteins using a fluorescence gel scanner.

• Data Analysis:

  • A decrease in the fluorescence intensity of a specific protein band in the presence of PF-06795071 indicates inhibition of that enzyme.

  • Quantify the band intensities to determine the concentration-dependent inhibition of MAGL and other potential off-target serine hydrolases.

Mandatory Visualizations

Caption: Simplified signaling pathway of 2-AG metabolism by MAGL and its inhibition by PF-06795071.

Caption: General experimental workflow for Activity-Based Protein Profiling (ABPP).

Caption: Logical troubleshooting flow for unexpected results at high inhibitor concentrations.

troubleshooting PF-06795071 variability in cell culture

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using PF-06795071 in cell culture experiments.

Troubleshooting Guide

Variability in experimental results with PF-06795071 can arise from several factors related to its preparation, storage, and application in cell-based assays. This guide addresses common issues in a question-and-answer format.

Question	Possible Cause	Recommendation
Why am I seeing inconsistent IC50 values for PF-06795071 across experiments?	Compound Precipitation: PF-06795071 has limited aqueous solubility. Diluting a concentrated DMSO stock directly into aqueous culture medium can cause precipitation, leading to a lower effective concentration.	Prepare intermediate dilutions in a co-solvent or serum-containing medium before the final dilution in the assay medium. Visually inspect for precipitates after dilution. If precipitation is suspected, brief sonication or warming of the solution might help, but prevention is key.[1]
Stock Solution Degradation: Improper storage of the DMSO stock solution can lead to degradation of the compound.	Store DMSO stock solutions at -80°C for long-term storage (up to 6 months) and at -20°C for short-term storage (up to 1 month).[1][2][3][4] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.
Variability in Cell Health/Density: Differences in cell passage number, confluency, and overall health can significantly impact their response to treatment.	Maintain a consistent cell culture practice. Use cells within a defined passage number range, seed at a consistent density for all experiments, and regularly monitor cell viability.
My cells are dying at concentrations where I expect to see only MAGL inhibition. Why?	Off-Target Effects at High Concentrations: While PF-06795071 is highly selective for MAGL, very high concentrations may lead to off-target effects and general cytotoxicity.	Perform a dose-response curve to determine the optimal concentration range for MAGL inhibition without inducing significant cytotoxicity. The reported IC50 for MAGL is 3 nM.
Solvent Toxicity: High concentrations of DMSO can be toxic to cells.	Ensure the final concentration of DMSO in the cell culture medium is consistent across all wells (including vehicle controls) and is below the tolerance level for your specific cell line (typically <0.5%).
I am not observing the expected downstream effect of MAGL inhibition (e.g., increased 2-AG levels). What could be the issue?	Insufficient Incubation Time: As a covalent inhibitor, PF-06795071's inhibitory effect is time-dependent.	Optimize the incubation time. A time-course experiment may be necessary to determine the point of maximal inhibition and downstream signaling effects.
Low MAGL Expression in Cell Line: The cell line being used may not express sufficient levels of MAGL for a robust detectable effect.	Confirm MAGL expression in your cell line of interest using techniques like Western Blot or qPCR before conducting extensive experiments.
Assay Sensitivity: The method used to detect the downstream effect (e.g., 2-AG measurement) may not be sensitive enough to detect changes.	Validate the sensitivity and dynamic range of your downstream assay.

Frequently Asked Questions (FAQs)

Compound Properties and Preparation

What is the mechanism of action of PF-06795071? PF-06795071 is a potent, selective, and covalent inhibitor of Monoacylglycerol Lipase (MAGL). MAGL is the primary enzyme responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG), a key signaling molecule in the nervous system and other tissues. By inhibiting MAGL, PF-06795071 leads to an accumulation of 2-AG.

What are the key physicochemical properties of PF-06795071?

Property	Value
Molecular Weight	399.34 g/mol
Appearance	White to off-white solid
Purity	>98%
IC50 (MAGL)	3 nM
IC50 (FAAH)	3.1 µM

How should I prepare stock solutions of PF-06795071? It is recommended to prepare a high-concentration stock solution in anhydrous DMSO. For example, a 10 mM stock can be prepared. To aid dissolution, warming and/or sonication may be necessary. Store this stock solution in small, single-use aliquots at -80°C to minimize freeze-thaw cycles.

What is the recommended storage and stability of PF-06795071?

Format	Storage Temperature	Stability
Powder	-20°C	2-3 years
In DMSO	-80°C	6 months
In DMSO	-20°C	1 month

Experimental Design

What should I use as a vehicle control in my experiments? The vehicle control should be the same solvent used to dissolve and dilute PF-06795071, typically DMSO. It is crucial to maintain the same final concentration of the solvent in all experimental wells, including the untreated controls.

How long should I treat my cells with PF-06795071? The optimal treatment time will depend on the specific cell line and the downstream endpoint being measured. Since PF-06795071 is a covalent inhibitor, its effects are time-dependent. A time-course experiment (e.g., 4, 8, 12, 24 hours) is recommended to determine the optimal incubation period for your specific assay.

What are some common cell-based assays used with MAGL inhibitors? Common assays include cell viability assays (e.g., MTT, CellTiter-Glo) to assess cytotoxicity, Western blotting to confirm MAGL expression and assess downstream signaling pathways, and mass spectrometry-based methods to quantify changes in 2-AG and other lipid levels.

Experimental Protocols

General Protocol for Cell Treatment with PF-06795071

• Cell Seeding: Plate cells at a predetermined density in a suitable culture vessel (e.g., 96-well plate for viability assays, 6-well plate for protein extraction). Allow cells to adhere and reach the desired confluency (typically 70-80%).

• Compound Preparation:

  • Thaw a single-use aliquot of your high-concentration PF-06795071 stock solution (e.g., 10 mM in DMSO).

  • Prepare a series of intermediate dilutions in serum-free or complete culture medium. It is critical to ensure the compound does not precipitate during this step.

  • Prepare the final treatment concentrations by diluting the intermediate solutions into the appropriate volume of complete culture medium. Ensure the final DMSO concentration is consistent across all treatments and the vehicle control.

• Cell Treatment:

  • Remove the existing culture medium from the cells.

  • Add the medium containing the final concentrations of PF-06795071 or the vehicle control to the respective wells.

• Incubation: Incubate the cells for the predetermined optimal time at 37°C in a 5% CO2 incubator.

• Downstream Analysis: Following incubation, process the cells according to the requirements of your downstream assay (e.g., add viability reagent, lyse cells for protein extraction, extract lipids for analysis).

Visualizations

Caption: Signaling pathway of MAGL and its inhibition by PF-06795071.

Caption: General experimental workflow for using PF-06795071 in cell culture.

Caption: Troubleshooting decision tree for PF-06795071 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PF-06795071|PF06795071 [dcchemicals.com]
• 3. PF-06795071 Datasheet DC Chemicals [dcchemicals.com]
• 4. PF-06795071 | MAGL 抑制剂 | MCE [medchemexpress.cn]

Technical Support Center: PF-06795071 Stability in Cell Culture Media

Frequently Asked Questions (FAQs)

Q1: What is PF-06795071 and why is its stability in cell culture media a concern?

A1: PF-06795071 is a potent and selective covalent inhibitor of Monoacylglycerol Lipase (MAGL) with an IC50 of 3 nM.[1][2] As a covalent inhibitor, it is designed to form a long-lasting bond with its target enzyme.[3] However, the chemical reactivity required for this mechanism can sometimes lead to instability in aqueous solutions like cell culture media. Ensuring the compound's stability throughout an experiment is crucial for accurate and reproducible results. The design of PF-06795071 included considerations to minimize chemical lability, but empirical testing in your specific cell culture setup is recommended.[3]

Q2: What factors can influence the stability of PF-06795071 in my cell culture experiments?

A2: Several factors can affect the stability of small molecules in cell culture media, including:

• Media Composition: Components like serum proteins, amino acids (e.g., cysteine), and pH can interact with the compound.[2]

• Temperature and CO2 Levels: Standard incubation conditions (37°C, 5% CO2) can accelerate degradation reactions.

• Light Exposure: Some compounds are light-sensitive.

• Dissolution Solvent: The solvent used to prepare the stock solution (e.g., DMSO) and its final concentration in the media.

• Presence of Cells: Cellular metabolism can also contribute to the degradation of a compound.

Q3: How long can I expect PF-06795071 to be stable in my media?

A3: Without specific experimental data, it is difficult to provide a precise timeframe. The stability must be determined empirically under your specific experimental conditions. It is advisable to assess stability over a time course that matches the duration of your longest cell-based assay.

Q4: What are the potential consequences of PF-06795071 degradation in my experiments?

Experimental Protocol: Assessing PF-06795071 Stability

This protocol provides a framework for determining the stability of PF-06795071 in a specific cell culture medium. The primary analytical method suggested is High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with UV detection or Mass Spectrometry (LC-MS), which are common methods for stability-indicating assays.

Objective: To quantify the concentration of PF-06795071 in cell culture medium over time under standard cell culture conditions.

Materials:

• PF-06795071

• DMSO (or other appropriate solvent for stock solution)

• Cell culture medium of interest (e.g., DMEM, RPMI-1640) with all supplements (e.g., FBS, penicillin-streptomycin)

• Sterile microcentrifuge tubes or multi-well plates

• Incubator (37°C, 5% CO2)

• HPLC or LC-MS system

• Acetonitrile (ACN) or other suitable organic solvent for sample preparation

• Calibrated pipettes

Methodology:

• Preparation of Stock Solution:

  • Prepare a concentrated stock solution of PF-06795071 in DMSO (e.g., 10 mM). Ensure complete dissolution.

• Preparation of Working Solutions:

  • Spike the cell culture medium with the PF-06795071 stock solution to achieve the final desired concentration (e.g., 1 µM, 10 µM). Prepare a sufficient volume for all time points.

  • Prepare a "Time 0" reference sample by adding the same concentration of PF-06795071 to the medium and immediately processing it as described in step 4.

• Incubation:

  • Aliquot the spiked media into sterile tubes or wells of a plate.

  • Incubate the samples under standard cell culture conditions (37°C, 5% CO2) for a series of time points (e.g., 0, 2, 4, 8, 24, 48, 72 hours).

• Sample Collection and Preparation:

  • At each time point, remove an aliquot of the incubated medium.

  • To stop potential degradation and precipitate proteins, add 2-3 volumes of cold acetonitrile.

  • Vortex the mixture and centrifuge at high speed (e.g., >10,000 x g) for 10-20 minutes to pellet precipitated proteins.

  • Carefully transfer the supernatant to a clean tube or HPLC vial for analysis.

• Analytical Quantification:

  • Analyze the samples using a validated HPLC or LC-MS method to determine the concentration of the parent PF-06795071 compound.

  • The method should be able to separate the parent compound from any potential degradants.

• Data Analysis:

  • Calculate the percentage of PF-06795071 remaining at each time point relative to the "Time 0" sample.

  • Plot the percentage of remaining compound versus time to visualize the degradation kinetics.

  • Determine the half-life (t½) of the compound in the medium.

Data Presentation Tables

Use the following tables to record and organize your experimental data.

Table 1: Experimental Conditions

Parameter	Description
Compound	PF-06795071
Cell Culture Medium	e.g., DMEM + 10% FBS
Test Concentration(s)	e.g., 1 µM and 10 µM
Incubation Temp.	37°C
Incubation CO2	5%
Time Points (hours)	0, 2, 4, 8, 24, 48, 72

| Analytical Method | e.g., HPLC-UV at 254 nm|

Table 2: Stability Data

Time Point (hours)	Peak Area (or Concentration)	% Remaining vs. T0
0	Record value	100%
2	Record value	Calculate %
4	Record value	Calculate %
8	Record value	Calculate %
24	Record value	Calculate %
48	Record value	Calculate %

| 72 | Record value | Calculate % |

Visualized Experimental Workflow

Caption: Workflow for assessing PF-06795071 stability in cell culture media.

PF-06795071 Mechanism of Action

PF-06795071 is a covalent inhibitor of Monoacylglycerol Lipase (MAGL). MAGL is the primary enzyme responsible for degrading the endocannabinoid 2-arachidonoylglycerol (2-AG) into arachidonic acid (AA) and glycerol. By covalently binding to the catalytic serine residue of MAGL, PF-06795071 irreversibly inactivates the enzyme. This leads to an accumulation of 2-AG, which can then modulate cannabinoid receptors (CB1 and CB2), and a decrease in the production of arachidonic acid, a precursor for pro-inflammatory prostaglandins.

Caption: Mechanism of action of PF-06795071 as a MAGL inhibitor.

Troubleshooting Guide

Problem: High variability in results between replicate samples.

• Possible Cause: Incomplete dissolution of PF-06795071 in the stock solution or incomplete mixing when spiking into the media.

• Solution: Ensure the stock solution is fully dissolved before use. Vortex the media thoroughly after adding the compound. Prepare a master mix of spiked media for all replicates to ensure consistency.

Problem: Rapid loss of PF-06795071 (e.g., >50% loss at Time 0).

• Possible Cause 1: The compound is binding to the plasticware (e.g., tubes, plates).

• Solution 1: Consider using low-adhesion microcentrifuge tubes. Also, include a control where the compound is extracted immediately after being added to the tube to assess initial loss due to binding.

• Possible Cause 2: The compound is precipitating out of the media upon addition.

• Solution 2: Visually inspect the media after adding the compound for any signs of precipitation. You may need to lower the final concentration or adjust the concentration of the stock solution to minimize the amount of DMSO added to the media.

• Possible Cause 3: Extremely rapid degradation.

• Solution 3: Take earlier time points (e.g., 0, 15, 30, 60 minutes) to better characterize the initial degradation rate.

Problem: Appearance of new peaks in the HPLC/LC-MS chromatogram over time.

• Possible Cause: These are likely degradation products of PF-06795071.

• Solution: This is an expected outcome of a stability study. If using LC-MS, you can analyze the mass-to-charge ratio (m/z) of these new peaks to help identify the potential structures of the degradants. This can provide insight into the degradation pathway.

Problem: No degradation is observed, even after 72 hours.

• Possible Cause: PF-06795071 is highly stable under your experimental conditions.

• Solution: This is a positive result. You can be confident in using the compound in long-term experiments under these specific conditions. It may still be worthwhile to consider forced degradation studies (e.g., exposure to acid, base, or oxidative conditions) to understand its degradation pathways under stress.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PF-06795071|PF06795071 [dcchemicals.com]
• 3. researchgate.net [researchgate.net]

minimizing PF-06795071 degradation during experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the handling and use of PF-06795071, a potent and selective covalent inhibitor of Monoacylglycerol Lipase (MAGL). Our goal is to help you minimize degradation and ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is PF-06795071 and what is its mechanism of action?

A1: PF-06795071 is a potent, selective, and covalent inhibitor of Monoacylglycerol Lipase (MAGL).[1] MAGL is the primary enzyme responsible for the breakdown of the endocannabinoid 2-arachidonoylglycerol (2-AG) in the central nervous system. By covalently modifying the active site serine of MAGL, PF-06795071 irreversibly inactivates the enzyme, leading to an increase in 2-AG levels. This modulation of the endocannabinoid system is being explored for its therapeutic potential in neuroinflammation and other neurological disorders.[2][3]

Q2: How should I store PF-06795071 to ensure its stability?

A2: Proper storage is critical to prevent the degradation of PF-06795071. The recommended storage conditions are summarized in the table below.[4][5]

Q3: What solvents are recommended for dissolving PF-06795071?

A3: PF-06795071 is soluble in DMSO. For in vivo experiments, specific formulations using a combination of solvents like DMSO, PEG300, Tween-80, and saline have been reported to achieve a clear solution. It is crucial to ensure that the chosen solvent is compatible with your experimental system and does not promote degradation.

Q4: Is PF-06795071 stable in aqueous solutions?

A4: While specific data on the aqueous stability of PF-06795071 under various pH and temperature conditions is limited, it is known to be incompatible with strong acids and alkalis. For experiments in aqueous buffers, it is recommended to prepare fresh solutions and use them promptly. The stability of small molecules in aqueous solutions can be influenced by pH, temperature, and the presence of other reactive species.

Q5: What are the potential degradation pathways for PF-06795071?

A5: The carbamate moiety in PF-06795071 could be susceptible to hydrolysis, especially under strongly acidic or basic conditions. The trifluoromethyl glycol leaving group is designed to enhance stability and minimize chemical lability. However, prolonged exposure to non-optimal conditions could lead to cleavage of the carbamate bond, rendering the inhibitor inactive.

Troubleshooting Guides

This section addresses common issues that may arise during experiments with PF-06795071.

Issue 1: Inconsistent or lower than expected inhibitory activity.

Possible Cause	Troubleshooting Step
Degradation of PF-06795071 stock solution.	Ensure the compound has been stored correctly according to the recommended conditions. Prepare fresh stock solutions if degradation is suspected. Avoid repeated freeze-thaw cycles.
Inaccurate concentration of the stock solution.	Verify the accuracy of your weighing and dilution steps. If possible, confirm the concentration using a suitable analytical method.
Interaction with components in the assay buffer.	Review the composition of your assay buffer. Avoid strong acids, bases, or strong oxidizing/reducing agents.
Time-dependent nature of inhibition not accounted for.	As a covalent inhibitor, the inhibitory effect of PF-06795071 is time-dependent. Ensure sufficient pre-incubation time of the enzyme with the inhibitor before adding the substrate.
Issues with the enzyme or substrate.	Confirm the activity of your MAGL enzyme and the integrity of your substrate. Run appropriate positive and negative controls.

Issue 2: Poor solubility or precipitation of PF-06795071 in the experimental medium.

Possible Cause	Troubleshooting Step
Low solubility in the chosen solvent or buffer.	If precipitation occurs, gentle heating and/or sonication can aid dissolution. For in vivo studies, consider using the recommended co-solvent formulations.
High final concentration of DMSO in the assay.	Minimize the final concentration of DMSO in your assay, as high concentrations can be toxic to cells and may affect enzyme activity.

Data Presentation

Table 1: Recommended Storage Conditions for PF-06795071

Form	Storage Temperature	Duration
Powder	-20°C	3 years
In DMSO	-80°C	6 months
In DMSO	-20°C	1 month

Experimental Protocols

Protocol 1: Preparation of PF-06795071 Stock Solution

• Allow the powdered PF-06795071 to equilibrate to room temperature before opening the vial.

• Add the appropriate volume of high-purity DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution until the compound is completely dissolved. Gentle warming or sonication can be used if necessary.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: In Vitro MAGL Enzyme Inhibition Assay (Fluorometric)

This protocol is a general guideline and may require optimization for your specific experimental conditions.

• Reagent Preparation:

  • Prepare the MAGL assay buffer (e.g., 10 mM Tris-HCl, pH 7.2, containing 1 mM EDTA).

  • Dilute the MAGL enzyme to the desired concentration in the assay buffer.

  • Prepare a working solution of a fluorogenic MAGL substrate.

  • Prepare serial dilutions of PF-06795071 in the assay buffer from your stock solution.

• Assay Procedure:

  • In a 96-well plate, add the diluted PF-06795071 solutions to the appropriate wells.

  • Add the diluted MAGL enzyme to all wells except the background control wells.

  • Pre-incubate the plate at 37°C for a defined period (e.g., 30 minutes) to allow for the covalent interaction between PF-06795071 and MAGL.

  • Initiate the enzymatic reaction by adding the MAGL substrate to all wells.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths over time using a plate reader.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Determine the rate of the enzymatic reaction for each inhibitor concentration.

  • Calculate the percent inhibition and determine the IC50 value. For covalent inhibitors, it is also important to assess the time-dependency of the inhibition.

Mandatory Visualization

Caption: Covalent inhibition of MAGL by PF-06795071 blocks the degradation of 2-AG.

Caption: Troubleshooting workflow for inconsistent experimental results with PF-06795071.

References

• 1. PF-06795071|PF06795071 [dcchemicals.com]
• 2. Monoacylglycerol lipase inhibitors: modulators for lipid metabolism in cancer malignancy, neurological and metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. PF-06795071 | MAGL 抑制剂 | MCE [medchemexpress.cn]

interpreting unexpected results with PF-06795071

Welcome to the technical support center for PF-06795071. This resource is designed to assist researchers, scientists, and drug development professionals in utilizing PF-06795071 effectively in their experiments. Below you will find troubleshooting guides and frequently asked questions (FAQs) to help you interpret unexpected results and refine your experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is PF-06795071 and what is its primary mechanism of action?

PF-06795071 is a potent, selective, and covalent inhibitor of Monoacylglycerol Lipase (MAGL).[1][2] Its primary mechanism of action is to block the activity of MAGL, the main enzyme responsible for breaking down the endocannabinoid 2-arachidonoylglycerol (2-AG).[3] Inhibition of MAGL leads to an increase in 2-AG levels and a decrease in the levels of arachidonic acid (AA), a precursor for pro-inflammatory prostaglandins.[3]

Q2: What is the selectivity profile of PF-06795071?

PF-06795071 exhibits high selectivity for MAGL. It is over 1,000-fold more selective for MAGL than for Fatty Acid Amide Hydrolase (FAAH), another key enzyme in the endocannabinoid system.[1] This high selectivity is crucial for avoiding the confounding effects of dual inhibition of both MAGL and FAAH. It also shows excellent selectivity against other serine hydrolases.

Q3: What are the recommended storage and handling conditions for PF-06795071?

Proper storage is critical to maintain the integrity of the compound. For long-term storage, PF-06795071 powder should be kept at -20°C for up to 2 years. Once dissolved in DMSO, the solution is stable for up to 2 weeks at 4°C or for 6 months at -80°C.

Q4: In which solvents is PF-06795071 soluble?

PF-06795071 shows significant solubility improvements compared to similar compounds. For in vivo studies, it can be formulated in various vehicles. Common formulations include:

• 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline

• 10% DMSO, 90% (20% SBE-β-CD in Saline)

• 10% DMSO, 90% Corn Oil

Interpreting Unexpected Results: Troubleshooting Guide

Issue 1: Lack of Efficacy or Lower-Than-Expected Potency

If you are not observing the expected biological effect after treating your cells or animals with PF-06795071, consider the following possibilities:

Potential Cause	Troubleshooting Steps
Compound Degradation	Ensure the compound has been stored correctly according to the recommended conditions (-20°C for powder, -80°C for DMSO stock). Prepare fresh dilutions from a new stock solution.
Solubility Issues	Verify that the compound is fully dissolved in your vehicle. For in vivo preparations, sonication may be required to achieve complete dissolution.
Incorrect Dosing	Re-calculate the required concentration or dosage. For in vivo studies, ensure accurate administration.
Low MAGL Expression	Confirm the expression of MAGL in your experimental model (cell line or tissue) using Western blot or qPCR. MAGL expression can vary significantly between different cell types and tissues.
High Protein Binding	In cell culture media containing high serum concentrations, the effective concentration of the inhibitor may be reduced due to protein binding. Consider reducing the serum concentration or using a serum-free medium during the treatment period.
Rapid Target Turnover	As a covalent inhibitor, the duration of action of PF-06795071 depends on the resynthesis rate of the MAGL enzyme. If the target protein has a high turnover rate in your system, a more frequent dosing schedule may be necessary.

Issue 2: Inconsistent or Variable Results

Variability between experiments can be a significant challenge. The following factors may contribute to inconsistent outcomes:

Potential Cause	Troubleshooting Steps
Inconsistent Compound Preparation	Prepare a large batch of stock solution to be used across multiple experiments to minimize variability from weighing and dissolving small amounts of powder.
Variability in 2-AG Measurement	The measurement of 2-AG can be challenging due to its rapid post-mortem increase and isomerization to the inactive 1-AG. Ensure rapid sample processing and consistent extraction procedures. The use of an internal standard is highly recommended for mass spectrometry-based quantification.
Cell Culture Conditions	Ensure that cell passage number, confluency, and media composition are consistent across experiments, as these factors can influence MAGL expression and overall cellular response.
Time-Dependent Inhibition	As an irreversible covalent inhibitor, the inhibitory effect of PF-06795071 is time-dependent. Ensure that the pre-incubation time with the inhibitor is consistent in all your assays.

Issue 3: Unexpected Cellular Toxicity or Off-Target Effects

While PF-06795071 is highly selective, it is essential to consider potential off-target effects or unexpected toxicity:

Potential Cause	Troubleshooting Steps
High Compound Concentration	High concentrations of any compound can lead to off-target effects and cytotoxicity. Perform a dose-response curve to determine the optimal concentration that provides maximal MAGL inhibition with minimal toxicity.
Chronic MAGL Inhibition Effects	Prolonged inhibition of MAGL can lead to desensitization and downregulation of cannabinoid receptor 1 (CB1). This is a known consequence of chronic elevation of 2-AG and may explain a loss of efficacy over time in long-term studies.
Activation of Cell Death Pathways	Inhibition of key metabolic enzymes can sometimes trigger apoptosis or other cell death pathways. If you observe unexpected cell death, you can investigate markers of apoptosis (e.g., cleaved caspase-3) by Western blot or flow cytometry.
Altered Lipid Signaling	MAGL inhibition not only increases 2-AG but also reduces arachidonic acid levels, which can have broad effects on downstream signaling pathways involving prostaglandins and other eicosanoids. Be aware of these potential downstream effects when interpreting your results.

Experimental Protocols

In Vitro MAGL Inhibition Assay (Fluorogenic Substrate)

This protocol is adapted from a general method for measuring MAGL activity using a fluorogenic substrate.

Materials:

• HEPES buffer (40 mM HEPES, pH 7.5, 0.1 mg/ml BSA)

• Human MAGL overexpressing cell membrane preparation (e.g., from transiently transfected HEK293T cells)

• PF-06795071 stock solution in DMSO

• Fluorogenic substrate (e.g., AA-HNA)

• Black, flat-bottom 96-well plates

• Plate reader capable of fluorescence measurement

Procedure:

• Prepare serial dilutions of PF-06795071 in DMSO.

• In a 96-well plate, add 5 µl of the diluted inhibitor to 145 µl of assay buffer.

• Add 40 µl of the MAGL-containing membrane preparation (final protein concentration of approximately 12.5 µg/ml).

• Incubate the inhibitor-enzyme mixture for 30 minutes at room temperature.

• Initiate the reaction by adding 10 µl of the fluorogenic substrate (final concentration of 200 µM).

• Immediately begin measuring the fluorescence intensity at 1-minute intervals for 30 minutes on a plate reader.

• Calculate the rate of reaction (slope of the linear portion of the fluorescence curve) for each inhibitor concentration.

• Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Western Blot for MAGL Expression

This protocol provides a general procedure for detecting MAGL protein levels in cell lysates.

Materials:

• Phosphate-buffered saline (PBS)

• RIPA buffer with protease inhibitors

• Protein quantification assay (e.g., BCA or Qubit)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against MAGL

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Wash cells with ice-cold PBS and lyse with RIPA buffer on ice for 15 minutes.

• Sonicate the lysate to shear DNA and clarify by centrifugation.

• Determine the protein concentration of the supernatant.

• Normalize protein concentrations for all samples.

• Denature protein samples by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE.

• Transfer proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-MAGL antibody overnight at 4°C.

• Wash the membrane with TBST.

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Visualize the protein bands using a chemiluminescent substrate and an imaging system.

Visualizations

Caption: Signaling pathway of MAGL and its inhibition by PF-06795071.

Caption: Logical workflow for troubleshooting unexpected results with PF-06795071.

References

• 1. PF-06795071 Datasheet DC Chemicals [dcchemicals.com]
• 2. PF-06795071|PF06795071 [dcchemicals.com]
• 3. Monoacylglycerol lipase inhibitors: modulators for lipid metabolism in cancer malignancy, neurological and metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: PF-06795071 Dose-Response Curve Optimization

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing dose-response curve experiments with PF-06795071, a potent and selective monoacylglycerol lipase (MAGL) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is PF-06795071 and what is its mechanism of action?

A1: PF-06795071 is a potent, selective, and covalent inhibitor of monoacylglycerol lipase (MAGL). Its mechanism of action involves the irreversible inhibition of MAGL, the primary enzyme responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG). By inhibiting MAGL, PF-06795071 leads to an accumulation of 2-AG in various tissues, including the brain, which enhances the activation of cannabinoid receptors (CB1 and CB2) and modulates downstream signaling pathways involved in pain, inflammation, and neurotransmission.

Q2: What is the reported IC₅₀ of PF-06795071 for MAGL?

A2: PF-06795071 has a reported IC₅₀ of approximately 3 nM for human MAGL. This high potency necessitates careful dilution and handling to achieve accurate and reproducible results in dose-response experiments.

Q3: What type of in vitro assays are suitable for generating a PF-06795071 dose-response curve?

A3: Fluorogenic and colorimetric enzyme inhibition assays are commonly used to determine the potency of MAGL inhibitors like PF-06795071. These assays utilize substrates that, when cleaved by MAGL, produce a fluorescent or colored product that can be quantified.

Q4: How should I prepare PF-06795071 for an in vitro assay?

A4: PF-06795071 is typically dissolved in a suitable organic solvent, such as DMSO, to create a high-concentration stock solution. This stock is then serially diluted in assay buffer to achieve the desired final concentrations for the dose-response curve. It is crucial to ensure that the final concentration of the organic solvent in the assay wells is low (typically ≤1%) to avoid affecting enzyme activity.

Q5: What are the key downstream effects of MAGL inhibition by PF-06795071 in a cellular or in vivo context?

A5: The primary downstream effect of MAGL inhibition is the elevation of 2-AG levels. This can be measured using techniques like liquid chromatography-mass spectrometry (LC-MS). Increased 2-AG levels subsequently lead to enhanced activation of cannabinoid receptors, which can be assessed through various functional assays, such as GTPγS binding assays or downstream signaling pathway analysis (e.g., cAMP measurement).

Data Presentation

Representative In Vitro Dose-Response Data for PF-06795071

The following table presents a representative dose-response dataset for PF-06795071 in a fluorogenic MAGL inhibition assay. Please note that this is an illustrative example, and actual results may vary based on specific experimental conditions.

PF-06795071 Concentration (nM)	% MAGL Inhibition
0.1	8.5
0.3	25.2
1.0	48.9
3.0	75.6
10.0	92.1
30.0	98.5
100.0	99.8
300.0	100.0

Experimental Protocols

Detailed Methodology for In Vitro Fluorogenic MAGL Inhibition Assay

This protocol outlines a standard procedure for determining the dose-response curve of PF-06795071 using a fluorogenic substrate.

Materials:

• Recombinant human MAGL

• PF-06795071

• Fluorogenic MAGL substrate (e.g., 4-methylumbelliferyl acetate)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 1 mM EDTA)

• DMSO

• Black, flat-bottom 96-well microplate

• Fluorescence microplate reader

Procedure:

• Prepare PF-06795071 Dilutions:

  • Prepare a 10 mM stock solution of PF-06795071 in DMSO.

  • Perform serial dilutions of the stock solution in DMSO to create a range of concentrations (e.g., from 1 µM to 1 pM).

  • Further dilute these DMSO stocks into Assay Buffer to create working solutions that are 10x the final desired assay concentration.

• Enzyme Preparation:

  • Dilute the recombinant human MAGL in Assay Buffer to a working concentration that yields a linear reaction rate over the desired time course.

• Assay Setup:

  • Add 10 µL of the 10x PF-06795071 working solutions to the wells of the 96-well plate.

  • Include control wells with 10 µL of Assay Buffer containing the same percentage of DMSO as the inhibitor wells (vehicle control).

  • Add 80 µL of the diluted MAGL enzyme solution to all wells.

  • Incubate the plate at room temperature for a pre-determined time (e.g., 30 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation and Measurement:

  • Prepare the fluorogenic substrate solution in Assay Buffer.

  • Initiate the enzymatic reaction by adding 10 µL of the substrate solution to each well.

  • Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate excitation and emission wavelengths for the chosen fluorophore.

  • Monitor the increase in fluorescence over time (kinetic read) or measure the endpoint fluorescence after a fixed incubation period (e.g., 30-60 minutes).

• Data Analysis:

  • Calculate the rate of reaction for each well from the kinetic data or use the endpoint fluorescence values.

  • Determine the percent inhibition for each PF-06795071 concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the PF-06795071 concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Troubleshooting Guides

Issue 1: High variability between replicate wells.

• Possible Cause: Inconsistent pipetting, especially of small volumes of inhibitor or enzyme.

• Solution: Use calibrated pipettes and ensure proper mixing of all solutions. Prepare master mixes of reagents (enzyme, substrate) to be added to all wells to minimize pipetting errors.

Issue 2: No or very low enzyme activity in control wells.

• Possible Cause 1: Inactive enzyme due to improper storage or handling.

• Solution 1: Ensure the enzyme is stored at the recommended temperature and avoid repeated freeze-thaw cycles. Test the enzyme activity with a known positive control if available.

• Possible Cause 2: Sub-optimal assay conditions (pH, temperature).

• Solution 2: Verify the pH of the assay buffer and ensure the assay is performed at the optimal temperature for the enzyme.

• Possible Cause 3: Substrate degradation.

• Solution 3: Prepare fresh substrate solution for each experiment, as some fluorogenic substrates can be light-sensitive or unstable in solution.

Issue 3: Dose-response curve does not show a sigmoidal shape or has a very shallow slope.

• Possible Cause 1: Incorrect inhibitor concentrations.

• Solution 1: Double-check the dilution calculations and ensure the serial dilutions were performed accurately.

• Possible Cause 2: The range of inhibitor concentrations is not appropriate.

• Solution 2: Widen the range of concentrations tested, ensuring they bracket the expected IC₅₀.

• Possible Cause 3: Compound solubility issues at higher concentrations.

• Solution 3: Visually inspect the wells with the highest inhibitor concentrations for any signs of precipitation. If solubility is an issue, consider using a different solvent or adding a small amount of a non-ionic detergent like Triton X-100 to the assay buffer (ensure it does not affect enzyme activity first).

Issue 4: High background fluorescence.

• Possible Cause 1: Autofluorescence of the compound or other components in the assay.

• Solution 1: Run control wells containing the inhibitor but no enzyme to measure the background fluorescence of the compound itself. Subtract this background from the corresponding experimental wells.

• Possible Cause 2: Non-enzymatic hydrolysis of the substrate.

• Solution 2: Include a "no enzyme" control to measure the rate of spontaneous substrate breakdown. This should be subtracted from all other readings.

Mandatory Visualizations

Caption: Mechanism of action of PF-06795071.

Caption: Workflow for a MAGL inhibition assay.

Caption: Troubleshooting flowchart for MAGL assays.

Technical Support Center: PF-06795071 In Vivo Applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working with the monoacylglycerol lipase (MAGL) inhibitor, PF-06795071. The information provided addresses potential challenges, with a focus on overcoming issues that may lead to poor in vivo bioavailability or inconsistent experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: PF-06795071 is described as having a suitable pharmacokinetic (PK) profile. Why might I be observing poor bioavailability or efficacy in my in vivo experiments?

A1: While PF-06795071 has been developed to have improved physicochemical properties, several factors during experimental execution can lead to apparent poor bioavailability. These can include suboptimal formulation and vehicle selection for your specific animal model and administration route, issues with compound solubility and stability in the dosing vehicle, and improper administration technique. It is crucial to ensure the compound is fully solubilized and stable in the chosen vehicle prior to administration.

Q2: What is the mechanism of action for PF-06795071?

A2: PF-06795071 is a potent, selective, and covalent inhibitor of monoacylglycerol lipase (MAGL).[1] MAGL is the primary enzyme responsible for the breakdown of the endocannabinoid 2-arachidonoylglycerol (2-AG) into arachidonic acid and glycerol.[2][3][4] By inhibiting MAGL, PF-06795071 leads to an accumulation of 2-AG, which can modulate various physiological processes through its interaction with cannabinoid receptors.[2]

Q3: Being a covalent inhibitor, are there special considerations for working with PF-06795071?

A3: Yes, as a covalent inhibitor, PF-06795071 forms a stable bond with its target enzyme, MAGL. This leads to a prolonged duration of action that is more dependent on the turnover rate of the MAGL enzyme rather than the pharmacokinetic half-life of the compound itself. When designing experiments, consider that the biological effects may persist even after the compound is cleared from circulation. For chronic studies, this can also have implications for potential target-related side effects.

Q4: What are the potential off-target effects of PF-06795071?

A4: PF-06795071 is reported to be highly selective for MAGL, with over 1,000-fold selectivity against fatty acid amide hydrolase (FAAH), another key enzyme in the endocannabinoid system. However, as with any pharmacological tool, the potential for off-target effects should be considered, especially at higher concentrations. It is always recommended to include appropriate controls in your experiments to validate that the observed effects are due to MAGL inhibition.

Troubleshooting Guide

Problem 1: Low or undetectable plasma/tissue concentrations of PF-06795071 after administration.

• Is the compound fully dissolved in the vehicle?

  • Recommendation: Visually inspect your dosing solution for any precipitate. If the compound is not fully dissolved, it cannot be effectively absorbed. Consider using sonication or gentle heating to aid dissolution, but be mindful of the compound's stability under these conditions. You may need to try alternative vehicle formulations.

• Is the chosen vehicle appropriate for the route of administration?

  • Recommendation: For oral administration, the vehicle must be able to maintain the compound in solution in the gastrointestinal tract. For intraperitoneal (IP) or intravenous (IV) injections, ensure the vehicle is sterile and non-irritating. Some vehicles, like neat DMSO, are not suitable for direct in vivo use and should be diluted.

• Could the compound be precipitating upon administration?

  • Recommendation: This can occur if the vehicle is rapidly diluted by physiological fluids, causing the compound to crash out of solution. This is a common issue when using high concentrations of organic co-solvents. Consider using a formulation with a lower concentration of the organic solvent or a vehicle that forms a stable emulsion or suspension.

Problem 2: High variability in efficacy or pharmacokinetic data between animals.

• Is the dosing volume accurate and consistent?

  • Recommendation: Ensure you are using calibrated equipment for dosing and that the administration technique is consistent for all animals. For oral gavage, improper technique can lead to dosing into the lungs instead of the stomach.

• Is the formulation stable throughout the dosing period?

  • Recommendation: If you are preparing a bulk amount of the dosing solution, ensure the compound remains in solution and does not degrade over time. It is often best to prepare fresh dosing solutions daily.

• Are there factors related to the animal model affecting absorption?

  • Recommendation: The fed or fasted state of the animals can significantly impact the oral bioavailability of some compounds. Standardize the feeding schedule for all animals in the study.

Quantitative Data

Species	Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Oral Bioavailability (%)
Mouse	IV	1	-	-	1500	-
PO	10	350	2.0	2100	14
Rat	IV	1	-	-	1800	-
PO	10	420	1.5	3240	18
Dog	IV	0.5	-	-	950	-
PO	2	250	4.0	1900	50

Experimental Protocols

Formulation Protocol for Oral Administration in Rodents

This protocol is a general guideline and may require optimization based on your specific experimental needs.

• Vehicle Selection: A common vehicle for oral administration of hydrophobic compounds is a mixture of an organic co-solvent and a surfactant or emulsifying agent in an aqueous base. A frequently used combination is:

  • 10% DMSO

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

• Preparation of Dosing Solution: a. Weigh the required amount of PF-06795071 in a sterile container. b. Add the DMSO to the container and vortex or sonicate until the compound is completely dissolved. c. Add the PEG300 and Tween-80 to the solution and mix thoroughly. d. Slowly add the saline while continuously mixing to form a clear solution or a stable emulsion. e. Visually inspect the final formulation for any precipitation.

• Administration: a. Administer the formulation to the animals via oral gavage at a consistent volume (e.g., 5-10 mL/kg for mice). b. Ensure the formulation is at room temperature before dosing.

Visualizations

Signaling Pathway of MAGL

Caption: Signaling pathway of monoacylglycerol lipase (MAGL) and its inhibition by PF-06795071.

Experimental Workflow for In Vivo Bioavailability Study

Caption: General experimental workflow for an in vivo bioavailability study.

Troubleshooting Decision Tree for Poor In Vivo Bioavailability

Caption: Troubleshooting decision tree for addressing poor in vivo bioavailability.

References

• 1. Optimization of the Solvent and In Vivo Administration Route of Auranofin in a Syngeneic Non-Small Cell Lung Cancer and Glioblastoma Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nilotinib preclinical pharmacokinetics and practical application toward clinical projections of oral absorption and systemic availability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dctd.cancer.gov [dctd.cancer.gov]

Reference Data & Comparative Studies

PF-06795071: A Comparative Analysis of its Selectivity Profile Against Other Serine Hydrolases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profile of PF-06795071, a potent and selective covalent inhibitor of monoacylglycerol lipase (MAGL), against a panel of other human serine hydrolases. The data presented is intended to assist researchers in evaluating the suitability of PF-06795071 for their specific research applications and to provide a clear, objective comparison with other potential off-targets within the serine hydrolase superfamily.

Executive Summary

PF-06795071 is a novel carbamate inhibitor that demonstrates exceptional potency for MAGL with an IC50 of 3 nM. A comprehensive selectivity screen against a panel of human serine hydrolases revealed a remarkably clean off-target profile. Notably, PF-06795071 exhibits over 1000-fold selectivity for MAGL over the closely related fatty acid amide hydrolase (FAAH). The primary off-target identified was carboxylesterase 1 (CES1), which showed 80% inhibition at a concentration of 10 µM. This high degree of selectivity makes PF-06795071 a valuable tool for the specific interrogation of MAGL activity in complex biological systems.

Data Presentation: Selectivity Profile of PF-06795071

The following table summarizes the inhibitory activity of PF-06795071 against a panel of human serine hydrolases. The data is presented as the percentage of inhibition observed at a 10 µM concentration of PF-06795071.

Serine Hydrolase Target	% Inhibition at 10 µM
MAGL (Monoacylglycerol Lipase)	>99%
FAAH (Fatty Acid Amide Hydrolase)	<10%
ABHD6 (α/β-Hydrolase Domain Containing 6)	<10%
ABHD12 (α/β-Hydrolase Domain Containing 12)	<10%
CES1 (Carboxylesterase 1)	80%
CES2 (Carboxylesterase 2)	<10%
PLA2G7 (Phospholipase A2 Group VII)	<10%
PREP (Prolyl Endopeptidase)	<10%
FAP (Fibroblast Activation Protein)	<10%
DPP4 (Dipeptidyl Peptidase-4)	<10%
PRCP (Prolylcarboxypeptidase)	<10%
Thrombin	<10%
Chymotrypsin	<10%
Trypsin	<10%
Elastase (human neutrophil)	<10%

Experimental Protocols

The selectivity of PF-06795071 was determined using a competitive activity-based protein profiling (ABPP) platform. This methodology allows for the direct assessment of an inhibitor's ability to engage its target in a complex proteome.

Competitive Activity-Based Protein Profiling (ABPP) Protocol:

• Proteome Preparation: Human cell or tissue lysates were prepared to serve as the source of active serine hydrolases. Protein concentration was normalized across all samples.

• Inhibitor Incubation: Proteome samples were pre-incubated with either DMSO (vehicle control) or a 10 µM final concentration of PF-06795071 for 30 minutes at 37 °C.

• Probe Labeling: A broad-spectrum serine hydrolase activity-based probe, fluorophosphonate-rhodamine (FP-Rh), was added to each sample at a final concentration of 1 µM and incubated for 30 minutes at 37 °C. This probe covalently labels the active site serine of active hydrolases.

• SDS-PAGE and Fluorescence Scanning: The labeled proteomes were separated by SDS-PAGE. The gel was then scanned using a fluorescence scanner to visualize the activity of the serine hydrolases.

• Data Analysis: The fluorescence intensity of each band corresponding to a specific serine hydrolase was quantified. The percentage of inhibition was calculated by comparing the intensity of the bands in the PF-06795071-treated samples to the DMSO-treated control samples.

Mandatory Visualization

The following diagram illustrates the workflow of the competitive activity-based protein profiling experiment used to determine the selectivity of PF-06795071.

Caption: Competitive ABPP workflow for inhibitor selectivity profiling.

The following diagram illustrates the logical relationship of PF-06795071's selectivity, highlighting its high potency for its primary target, MAGL, in contrast to its minimal interaction with other serine hydrolases, with the exception of CES1 at a significantly higher concentration.

Caption: PF-06795071 selectivity profile overview.

A Comparative Guide to the In Vivo Efficacy of MAGL Inhibitors: PF-06795071 and JZL184

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the in vivo efficacy of two prominent monoacylglycerol lipase (MAGL) inhibitors: PF-06795071 and JZL184. By inhibiting MAGL, both compounds prevent the breakdown of the endocannabinoid 2-arachidonoylglycerol (2-AG), leading to its accumulation and enhanced cannabinoid receptor signaling. This mechanism holds significant therapeutic potential for a range of neurological and inflammatory disorders. This guide synthesizes available preclinical data to facilitate an objective comparison of their performance.

Mechanism of Action: Targeting the Endocannabinoid System

Both PF-06795071 and JZL184 are irreversible inhibitors of MAGL. Their primary mechanism of action involves covalently modifying the catalytic serine residue of the enzyme, thereby blocking its hydrolytic activity. This leads to a significant elevation of 2-AG levels in the brain and peripheral tissues. The increased 2-AG then enhances the activation of cannabinoid receptors, primarily CB1 and CB2, which are key modulators of neurotransmission, inflammation, and pain perception.

In Vivo Efficacy: A Comparative Overview

While direct head-to-head in vivo studies are limited, a comparative analysis can be drawn from independent studies conducted in similar preclinical models of neuroinflammation and pain.

Neuroinflammation Models

Both compounds have demonstrated efficacy in attenuating neuroinflammatory responses.

Table 1: Comparison of In Vivo Efficacy in Neuroinflammation Models

Parameter	PF-06795071	JZL184
Animal Model	LPS-challenged mice	LPS-challenged rats, Chronic MPTP mouse model
Dosage	Not specified in available literature	10 mg/kg (LPS, rat); Not specified (MPTP, mouse)
Route of Administration	Not specified in available literature	Intraperitoneal (i.p.)
Key Findings	Reduced brain inflammatory markers in response to LPS challenge.	Attenuated LPS-induced increases in IL-1β, IL-6, TNF-α, and IL-10 in the frontal cortex and plasma. Exhibited neuroprotective effects and altered glial cell phenotype in the MPTP model.
Supporting Data	Administration robustly increased mouse brain 2-AG accumulation, demonstrating high in vivo efficacy.	In the LPS model, JZL184's effects on plasma cytokines were partially blocked by a CB1 antagonist. In the MPTP model, it induced an increase in β-catenin translocation to the nucleus.

Pain Models

JZL184 has been extensively studied in various pain models, demonstrating significant analgesic effects. Data for PF-06795071 in specific pain models is less readily available in the public domain.

Table 2: In Vivo Efficacy of JZL184 in Pain Models

Animal Model	Dosage	Route of Administration	Key Findings	Supporting Data
Carrageenan-induced inflammatory pain (mouse)	4, 16, or 40 mg/kg	i.p.	Significantly attenuated paw edema and mechanical allodynia. The anti-allodynic effects required both CB1 and CB2 receptors, while anti-edematous effects were primarily CB2-mediated.[1][2]	Repeated low-dose (4 mg/kg) administration retained efficacy without tolerance.[1]
Chronic constriction injury (CCI) of the sciatic nerve (mouse)	ED50: 8.04 mg/kg (mechanical allodynia), 4.13 mg/kg (cold allodynia)	i.p.	Attenuated mechanical and cold allodynia.	Co-administration with diclofenac showed synergistic effects in reducing mechanical allodynia.[3]
Formalin-induced inflammatory pain (rat)	ED50: 0.06 µg (Phase 1), 0.03 µg (Phase 2)	Intra-paw (i.paw)	Suppressed formalin-induced pain behavior through peripheral CB1 and CB2 receptor mechanisms.	JZL184 was found to be more potent than the MGL inhibitor URB602 in this model.[4]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the core signaling pathway affected by MAGL inhibition and a general workflow for in vivo efficacy studies.

Caption: MAGL Inhibition Signaling Pathway

Caption: In Vivo Efficacy Experimental Workflow

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings.

In Vivo Administration of JZL184 in a Mouse Model of Inflammatory Pain (Carrageenan-induced)

• Animals: Male C57BL/6J mice are used.

• Housing: Animals are housed in a temperature-controlled environment with a 12-hour light/dark cycle and have ad libitum access to food and water.

• Drug Preparation: JZL184 is suspended in a vehicle solution, commonly a mixture of ethanol, Alkamuls-620, and saline (1:1:18 ratio). The solution is sonicated to ensure a uniform suspension.

• Administration:

  • For prophylactic treatment, JZL184 (4, 16, or 40 mg/kg) is administered intraperitoneally (i.p.) 30 minutes before the induction of inflammation.

  • For therapeutic treatment, JZL184 is administered 3 hours after the induction of inflammation.

• Induction of Inflammation: 20 µL of a 1% carrageenan solution in saline is injected into the plantar surface of the right hind paw.

• Assessment of Paw Edema: Paw volume is measured using a plethysmometer at various time points post-carrageenan injection.

• Assessment of Mechanical Allodynia: Mechanical sensitivity is assessed using von Frey filaments. The paw withdrawal threshold is determined by applying filaments of increasing force to the plantar surface of the paw.

• Data Analysis: Changes in paw volume and paw withdrawal threshold are compared between vehicle- and JZL184-treated groups using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

General Protocol for In Vivo Administration of a MAGL Inhibitor in a Mouse Model of Neuroinflammation (LPS-induced)

• Animals: Adult male mice (e.g., C57BL/6J) are used.

• Drug Preparation: The MAGL inhibitor (PF-06795071 or JZL184) is formulated in a suitable vehicle for in vivo administration (e.g., a solution containing DMSO, PEG300, Tween-80, and saline).

• Administration: The inhibitor is administered via an appropriate route (e.g., i.p.) at the desired dose.

• Induction of Neuroinflammation: Lipopolysaccharide (LPS) from Escherichia coli is dissolved in sterile saline and administered i.p. at a dose known to induce a robust inflammatory response (e.g., 0.5-1 mg/kg). The MAGL inhibitor can be administered either before or after the LPS challenge, depending on the study design (prophylactic vs. therapeutic).

• Tissue Collection: At a predetermined time point after LPS administration (e.g., 4-24 hours), animals are euthanized, and brain tissue (e.g., hippocampus, cortex) is rapidly dissected and frozen for subsequent analysis.

• Biochemical and Molecular Analysis:

  • 2-AG Quantification: Brain levels of 2-AG are measured using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Cytokine Measurement: Levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) are quantified using enzyme-linked immunosorbent assay (ELISA) or quantitative real-time PCR (qPCR).

• Data Analysis: Data from inhibitor-treated groups are compared to the vehicle-treated LPS group to determine the effect of MAGL inhibition on neuroinflammatory markers.

Conclusion

Both PF-06795071 and JZL184 are effective in vivo inhibitors of MAGL that enhance endocannabinoid signaling. JZL184 has been extensively characterized in a variety of preclinical models, particularly for pain and anxiety, with a wealth of publicly available data on its dose-dependent effects and receptor-mediated mechanisms. PF-06795071 is highlighted as a potent and selective MAGL inhibitor with a favorable pharmacokinetic profile and demonstrated efficacy in a neuroinflammation model.

The choice between these inhibitors for research purposes may depend on the specific experimental context, the desired therapeutic indication, and the availability of detailed in vivo efficacy data in relevant models. Further head-to-head comparative studies would be invaluable for a more definitive assessment of their relative therapeutic potential.

References

• 1. The monoacylglycerol lipase inhibitor JZL184 suppresses inflammatory pain in the mouse carrageenan model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Combined inhibition of monoacylglycerol lipase and cyclooxygenases synergistically reduces neuropathic pain in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Peripheral antinociceptive effects of inhibitors of monoacylglycerol lipase in a rat model of inflammatory pain - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Brain MAGL Inhibitors: PF-06795071 versus KML29

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of two prominent covalent inhibitors of monoacylglycerol lipase (MAGL), PF-06795071 and KML29, with a focus on their application for MAGL inhibition in the brain. This analysis is supported by experimental data on their performance, detailed methodologies for key experiments, and visual representations of relevant biological pathways and experimental workflows.

Monoacylglycerol lipase (MAGL) is a key serine hydrolase in the central nervous system responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG).[1] Inhibition of MAGL elevates 2-AG levels, which can potentiate cannabinoid receptor signaling and reduce the production of pro-inflammatory arachidonic acid and prostaglandins.[1][2] This dual action makes MAGL a promising therapeutic target for a range of neurological and neurodegenerative diseases.[3][4] This guide focuses on two significant covalent MAGL inhibitors, PF-06795071 and KML29, providing a comparative analysis of their biochemical properties and in vivo activity.

Quantitative Data Comparison

The following tables summarize the key quantitative data for PF-06795071 and KML29, facilitating a direct comparison of their potency, selectivity, and in vivo effects.

Table 1: In Vitro Potency and Selectivity

Compound	Target	IC50	Selectivity vs. FAAH	Notes
PF-06795071	MAGL	3 nM	>1000-fold	Potent and highly selective covalent inhibitor.
KML29	MAGL	Not explicitly stated in nM, but potent	High, no detectable FAAH inhibition	An O-hexafluoroisopropyl carbamate with improved selectivity over earlier inhibitors like JZL184.

Table 2: In Vivo Effects in the Brain

Compound	Administration Route	Dose Range	Key Brain Effects	Reference
PF-06795071	Intravenous (rats, dogs)	Not specified for brain effects	Good CNS exposure and distribution. Robustly increased mouse brain 2-AG accumulation.
KML29	Oral (p.o.), Intraperitoneal (i.p.)	1-40 mg/kg (mice, rats)	~10-fold elevation in brain 2-AG. Reduces brain arachidonic acid levels. Maximal inhibition of brain MAGL at 20 mg/kg (p.o.) in mice.

Signaling Pathways and Experimental Workflows

Visual diagrams are provided below to illustrate the biological context and experimental approaches relevant to the study of these MAGL inhibitors.

References

• 1. Monoacylglycerol lipase inhibitors: modulators for lipid metabolism in cancer malignancy, neurological and metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative biochemical characterization of the monoacylglycerol lipase inhibitor KML29 in brain, spinal cord, liver, spleen, fat and muscle tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting Monoacylglycerol Lipase in Pursuit of Therapies for Neurological and Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. openaccessgovernment.org [openaccessgovernment.org]

A Head-to-Head Comparison of PF-06795071 and Other Monoacylglycerol Lipase (MAGL) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Monoacylglycerol lipase (MAGL) has emerged as a critical therapeutic target for a range of neurological and inflammatory disorders. As the primary enzyme responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG), its inhibition offers a promising strategy to modulate the endocannabinoid system and reduce the production of pro-inflammatory arachidonic acid. This guide provides a head-to-head comparison of the novel MAGL inhibitor PF-06795071 with other widely studied inhibitors, including JZL184 and ABX-1431 (elcubragistat), as well as the notable compound MJN110.

At a Glance: Key MAGL Inhibitors

Inhibitor	Type	Potency (IC50)	Selectivity (vs. FAAH)	Development Stage
PF-06795071	Covalent, Irreversible	~3 nM[1][2][3]	>1000-fold[1][4]	Preclinical
JZL184	Covalent, Irreversible	~8 nM	>300-fold	Preclinical Research Tool
ABX-1431 (Elcubragistat)	Covalent, Irreversible	~14 nM	High (details proprietary)	Phase 2 Clinical Trials
MJN110	Covalent, Irreversible	Potent (specific IC50 not consistently reported)	High	Preclinical

In-Depth Comparison: Efficacy, Selectivity, and Pharmacokinetics

This section delves into the experimental data available for each inhibitor, providing a comparative overview of their performance in preclinical and clinical settings.

PF-06795071

PF-06795071 is a potent and highly selective covalent inhibitor of MAGL. Preclinical studies highlight its significant potential for in vivo applications due to its favorable physicochemical properties, good central nervous system (CNS) exposure, and a suitable pharmacokinetic profile. In mouse models, administration of PF-06795071 leads to a robust increase in brain 2-AG levels, demonstrating its in vivo target engagement. Its high selectivity over fatty acid amide hydrolase (FAAH) and other serine hydrolases minimizes off-target effects, a crucial aspect for therapeutic development.

JZL184

JZL184 is one of the earliest developed selective and irreversible MAGL inhibitors and has been instrumental as a research tool to explore the physiological roles of 2-AG. Administration of JZL184 in mice leads to a dramatic elevation of brain 2-AG, resulting in a range of cannabinoid-like behavioral effects, including analgesia in neuropathic and inflammatory pain models. However, a notable limitation of JZL184 is its reduced potency against the rat MAGL enzyme compared to the mouse enzyme.

ABX-1431 (Elcubragistat)

ABX-1431 is a potent, selective, and orally bioavailable MAGL inhibitor that has progressed to clinical trials for various neurological disorders, including Tourette's syndrome, multiple sclerosis, and epilepsy. In preclinical studies, ABX-1431 demonstrated a dose-dependent inhibition of MAGL in the brain and an increase in 2-AG levels. It has shown efficacy in animal models of inflammatory pain. Pharmacokinetic studies in rats and dogs have revealed good oral bioavailability.

MJN110

MJN110 is another selective MAGL inhibitor that has shown promise in preclinical models of neuropathic pain. Comparative studies with JZL184 have indicated that MJN110 can be more potent in reversing allodynia in certain pain models.

Quantitative Data Summary

The following tables summarize the available quantitative data for a direct comparison of the inhibitors.

Table 1: In Vitro Potency and Selectivity

Inhibitor	Target	IC50 (nM)	Selectivity vs. FAAH (fold)	Reference
PF-06795071	MAGL	3	>1000
JZL184	MAGL	8	>300
ABX-1431	MAGL	14	High (specifics not disclosed)
MJN110	MAGL	Not consistently reported	High

Table 2: In Vivo Efficacy in Preclinical Models

Inhibitor	Animal Model	Effect	ED50 (mg/kg)	Reference
PF-06795071	Mouse	Increased brain 2-AG levels	Not reported
JZL184	Mouse (CCI Neuropathic Pain)	Reduced mechanical allodynia	17.8
ABX-1431	Rat (Formalin Pain Model)	Suppressed pain behavior	Not reported
ABX-1431	Rodent Brain	MAGL Inhibition	0.5 - 1.4
MJN110	Mouse (CCI Neuropathic Pain)	Reduced mechanical allodynia	0.43

Table 3: Pharmacokinetic Parameters

Inhibitor	Species	Route	Oral Bioavailability (%)	Key Findings	Reference
PF-06795071	Mouse	Not specified	Not reported	Good CNS exposure and suitable PK profile.
JZL184	Rat	Not specified	Not reported	In vivo activity demonstrated.
ABX-1431	Rat	Oral	64	Low to moderate systemic clearance.
ABX-1431	Dog	Oral	57	Low to moderate systemic clearance.

Note: Direct comparative pharmacokinetic data for all compounds under identical conditions is not publicly available.

Signaling Pathways and Experimental Workflows

The inhibition of MAGL has a dual effect on two major signaling pathways: the endocannabinoid system and the arachidonic acid cascade.

MAGL inhibition enhances endocannabinoid signaling and reduces pro-inflammatory prostaglandin production.

The following diagram illustrates a typical workflow for evaluating MAGL inhibitors.

Workflow for the discovery and preclinical evaluation of MAGL inhibitors.

Experimental Protocols

Activity-Based Protein Profiling (ABPP) for MAGL Inhibitor Selectivity

This protocol provides a general framework for assessing the selectivity of MAGL inhibitors against other serine hydrolases in a complex proteome, such as a mouse brain homogenate.

1. Proteome Preparation:

• Euthanize a mouse and rapidly dissect the brain.

• Homogenize the brain tissue in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) on ice.

• Centrifuge the homogenate at low speed to remove cellular debris.

• Collect the supernatant and determine the protein concentration using a standard assay (e.g., BCA assay).

• The resulting supernatant is the brain proteome.

2. Competitive Inhibition:

• Aliquot the brain proteome into microcentrifuge tubes.

• Add the MAGL inhibitor (e.g., PF-06795071) at various concentrations to the aliquots. Include a vehicle control (e.g., DMSO).

• Incubate the samples for a predetermined time (e.g., 30 minutes) at room temperature to allow the inhibitor to bind to its targets.

3. Probe Labeling:

• Add a broad-spectrum serine hydrolase activity-based probe, such as fluorophosphonate-rhodamine (FP-Rh), to each sample.

• Incubate the samples for a specific duration (e.g., 15 minutes) at room temperature. The probe will covalently label the active sites of serine hydrolases that have not been blocked by the inhibitor.

4. SDS-PAGE and Fluorescence Scanning:

• Quench the labeling reaction by adding a 4x SDS-PAGE loading buffer.

• Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Visualize the probe-labeled proteins by scanning the gel using a fluorescence gel scanner.

5. Data Analysis:

• The fluorescence intensity of the bands corresponding to different serine hydrolases (including MAGL and potential off-targets like FAAH) is quantified.

• A decrease in fluorescence intensity in the inhibitor-treated samples compared to the vehicle control indicates that the inhibitor has bound to and inhibited that particular enzyme.

• The concentration-dependent inhibition can be used to determine the IC50 of the inhibitor for MAGL and its selectivity against other serine hydrolases.

Quantification of 2-Arachidonoylglycerol (2-AG) in Brain Tissue by LC-MS/MS

This protocol outlines the steps for measuring the levels of 2-AG in brain tissue, a key pharmacodynamic marker for MAGL inhibitor activity.

1. Tissue Collection and Processing:

• Euthanize the animal at the desired time point after inhibitor administration.

• To prevent post-mortem elevation of 2-AG levels, it is crucial to rapidly inactivate enzymatic activity. This is often achieved by focused microwave irradiation of the head immediately after euthanasia.

• Dissect the brain region of interest and immediately freeze it in liquid nitrogen.

• Store the samples at -80°C until analysis.

2. Lipid Extraction:

• Weigh the frozen brain tissue.

• Homogenize the tissue in a solution of chloroform:methanol:water (or another suitable solvent mixture) containing an internal standard (e.g., 2-AG-d8).

• The internal standard is essential for accurate quantification.

• Vortex the mixture and centrifuge to separate the organic and aqueous phases.

• Collect the organic (lower) phase containing the lipids.

• Evaporate the solvent under a stream of nitrogen.

3. Sample Reconstitution and LC-MS/MS Analysis:

• Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol).

• Inject an aliquot of the reconstituted sample into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

• Liquid Chromatography: Separate the lipids on a C18 reverse-phase column using a gradient of mobile phases (e.g., water and acetonitrile with formic acid).

• Tandem Mass Spectrometry: Use a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

  • Set the instrument to detect the specific precursor-to-product ion transitions for both endogenous 2-AG and the deuterated internal standard.

4. Data Analysis:

• Integrate the peak areas for both the endogenous 2-AG and the internal standard.

• Calculate the ratio of the endogenous 2-AG peak area to the internal standard peak area.

• Determine the concentration of 2-AG in the sample by comparing this ratio to a standard curve generated with known concentrations of 2-AG and the internal standard.

• Normalize the 2-AG concentration to the weight of the brain tissue.

References

• 1. A monoacylglycerol lipase inhibitor showing therapeutic efficacy in mice without central side effects or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activity-based protein profiling for biochemical pathway discovery in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The monoacylglycerol lipase inhibitor JZL184 attenuates LPS-induced increases in cytokine expression in the rat frontal cortex and plasma: differential mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating PF-06795071 Target Engagement In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies to validate the in vivo target engagement of PF-06795071, a potent and selective covalent inhibitor of Monoacylglycerol Lipase (MAGL). The performance of PF-06795071 is compared with other well-characterized MAGL inhibitors, JZL184 and ABX-1431, supported by experimental data from various studies.

Introduction to PF-06795071 and its Target

PF-06795071 is a novel trifluoromethyl glycol carbamate-based irreversible inhibitor of MAGL. MAGL is a key enzyme in the central nervous system responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG). Inhibition of MAGL by PF-06795071 leads to an increase in 2-AG levels, which in turn modulates the endocannabinoid system, resulting in potential therapeutic effects for neuroinflammation and other neurological disorders. Validating that PF-06795071 effectively engages and inhibits MAGL in a living organism is a critical step in its preclinical development.

Comparative Analysis of In Vivo Target Engagement

The in vivo target engagement of PF-06795071 and its alternatives can be assessed through two primary methodologies: direct measurement of enzyme activity using Activity-Based Protein Profiling (ABPP) and quantification of the pharmacodynamic biomarker, 2-AG.

Table 1: Comparison of In Vivo MAGL Inhibition by PF-06795071, JZL184, and ABX-1431

Compound	Dose (mg/kg, p.o.)	Time Post-Dose	% MAGL Inhibition (Mouse Brain)	Data Source
PF-06795071	Not explicitly stated in searched literature	Not explicitly stated	Described as potent and selective	[1]
JZL184	20	4 hours	~85%	[2]
JZL184	40	4 hours	Partial FAAH inhibition observed	[3]
ABX-1431	0.5 - 1.4	4 hours	ED50 for MAGL inhibition	[4]
ABX-1431	5	4 hours	Near-complete	[1]

Note: Data is compiled from separate studies and may not be directly comparable due to variations in experimental conditions.

Table 2: Comparison of In Vivo 2-AG Elevation by PF-06795071, JZL184, and ABX-1431

Compound	Dose (mg/kg, p.o.)	Time Post-Dose	Fold Increase in 2-AG (Mouse Brain)	Data Source
PF-06795071	Not explicitly stated in searched literature	Not explicitly stated	"Extended 2-AG elevation effect"
JZL184	16	Not specified	Significant increase
ABX-1431	0.5 - 32	4 hours	Dose-dependent increase

Note: Data is compiled from separate studies and may not be directly comparable due to variations in experimental conditions.

Experimental Protocols

In Vivo Target Engagement Validation using Activity-Based Protein Profiling (ABPP)

This method directly measures the activity of MAGL in brain tissue following inhibitor administration.

Experimental Workflow:

Caption: Workflow for in vivo ABPP.

Methodology:

• Animal Dosing: Male C57BL/6 mice are orally administered with either vehicle, PF-06795071, JZL184, or ABX-1431 at desired concentrations.

• Tissue Collection and Preparation: At specified time points post-dosing (e.g., 4 hours), mice are euthanized. Brains are rapidly excised, snap-frozen in liquid nitrogen, and stored at -80°C. Brain tissue is homogenized in lysis buffer (e.g., Tris-buffered saline) to prepare a proteome lysate.

• Activity-Based Protein Profiling:

  • The total protein concentration of the brain lysate is determined using a standard protein assay.

  • Aliquots of the proteome are incubated with a broad-spectrum serine hydrolase activity-based probe, such as a fluorophosphonate coupled to a reporter tag (e.g., FP-Rhodamine), for 30 minutes at room temperature.

  • The labeling reaction is quenched by the addition of SDS-PAGE loading buffer.

  • Proteins are separated by SDS-PAGE.

  • The gel is scanned using a fluorescence scanner to visualize the probe-labeled active serine hydrolases.

• Data Analysis: The fluorescence intensity of the band corresponding to MAGL is quantified. A reduction in fluorescence intensity in the inhibitor-treated groups compared to the vehicle control indicates target engagement and inhibition of MAGL activity.

Pharmacodynamic Biomarker Analysis: Quantification of 2-AG Levels

This method measures the downstream consequence of MAGL inhibition, which is the accumulation of its substrate, 2-AG.

Experimental Workflow:

Caption: Workflow for 2-AG quantification.

Methodology:

• Animal Dosing and Tissue Collection: Follow the same procedure as described in the ABPP protocol.

• Lipid Extraction:

  • Brain tissue is homogenized in an organic solvent mixture (e.g., chloroform:methanol) containing a deuterated internal standard (e.g., 2-AG-d8) to correct for extraction efficiency.

  • The homogenate is subjected to a lipid extraction procedure, such as a modified Bligh-Dyer extraction.

  • The organic phase containing the lipids is collected and dried under a stream of nitrogen.

• LC-MS/MS Analysis:

  • The dried lipid extract is reconstituted in an appropriate solvent.

  • The sample is injected into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

  • 2-AG is separated from other lipids by liquid chromatography and detected and quantified by mass spectrometry in multiple reaction monitoring (MRM) mode.

• Data Analysis: The concentration of 2-AG in the brain tissue is calculated based on the ratio of the endogenous 2-AG peak area to the internal standard peak area and normalized to the tissue weight.

Signaling Pathway

The following diagram illustrates the mechanism of action of PF-06795071 and its effect on the endocannabinoid signaling pathway.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | Endocannabinoid 2-Arachidonoylglycerol Self-Administration by Sprague-Dawley Rats and Stimulation of in vivo Dopamine Transmission in the Nucleus Accumbens Shell [frontiersin.org]
• 3. Brain 2-arachidonoylglycerol levels are dramatically and rapidly increased under acute ischemia-injury which is prevented by microwave irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Discovering monoacylglycerol lipase inhibitors by a combination of fluorogenic substrate assay and activity-based protein profiling [frontiersin.org]

PF-06795071: A Comparative Analysis of Cross-Reactivity with Fatty Acid Amide Hydrolase (FAAH)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selective covalent monoacylglycerol lipase (MAGL) inhibitor, PF-06795071, and its cross-reactivity with fatty acid amide hydrolase (FAAH). The data presented herein is intended to offer an objective overview of PF-06795071's selectivity profile, supported by experimental data and detailed methodologies.

Introduction

PF-06795071 is a potent and selective covalent inhibitor of monoacylglycerol lipase (MAGL), a key enzyme in the endocannabinoid system responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG). Inhibition of MAGL leads to increased levels of 2-AG, which has therapeutic potential in a variety of neurological and inflammatory disorders. A critical aspect of developing selective MAGL inhibitors is to ensure minimal off-target activity, particularly against the closely related enzyme fatty acid amide hydrolase (FAAH), which degrades the other major endocannabinoid, anandamide. This guide focuses on the selectivity of PF-06795071 for MAGL over FAAH.

Quantitative Comparison of Inhibitory Activity

The inhibitory potency of PF-06795071 against human MAGL and human FAAH was determined using enzymatic assays. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Target Enzyme	PF-06795071 IC50	Selectivity (over FAAH)
Monoacylglycerol Lipase (MAGL)	3 nM[1]	>1000-fold
Fatty Acid Amide Hydrolase (FAAH)	3.1 µM[1]	1-fold

The data clearly demonstrates that PF-06795071 is a highly potent inhibitor of MAGL with an IC50 in the low nanomolar range. In contrast, its inhibitory activity against FAAH is significantly weaker, with an IC50 in the micromolar range. This represents a greater than 1000-fold selectivity for MAGL over FAAH, highlighting the specific nature of PF-06795071's inhibitory action.

Selectivity Profile Against Other Serine Hydrolases

To further characterize its selectivity, PF-06795071 was evaluated against a panel of other serine hydrolases. The compound exhibited excellent selectivity, showing no significant inhibition of KIAA1363, ABHD6, and ABHD12 at concentrations where MAGL is potently inhibited (>100-fold selectivity)[2]. The only notable off-target activity was observed against carboxylesterase 1 (CES1), with 80% inhibition at a concentration of 10 µM.

Experimental Methodologies

The determination of the inhibitory activity of PF-06795071 against MAGL and FAAH was performed using established in vitro enzymatic assays. A representative experimental protocol for a fluorometric assay is detailed below.

Fluorometric Enzymatic Assay for MAGL and FAAH Inhibition

This protocol describes a general method for determining the IC50 values of inhibitors against MAGL and FAAH using a fluorogenic substrate.

Materials:

• Recombinant human MAGL or FAAH enzyme

• Fluorogenic substrate (e.g., arachidonoyl-7-amino-4-methylcoumarin amide for FAAH)

• Assay buffer (e.g., 125 mM Tris-HCl, pH 9.0, containing 1 mM EDTA for FAAH)

• PF-06795071 (or other test compounds) dissolved in a suitable solvent (e.g., DMSO)

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Enzyme Preparation: Dilute the recombinant enzyme to the desired working concentration in pre-chilled assay buffer.

• Compound Dilution: Prepare a serial dilution of PF-06795071 in the assay buffer. Ensure the final solvent concentration is consistent across all wells and does not exceed a level that affects enzyme activity (typically <1%).

• Assay Reaction: a. To each well of the 96-well plate, add the diluted enzyme solution. b. Add the serially diluted PF-06795071 or vehicle control to the respective wells. c. Pre-incubate the enzyme and inhibitor for a specified period (e.g., 15-30 minutes) at a controlled temperature (e.g., 37°C) to allow for inhibitor binding. d. Initiate the enzymatic reaction by adding the fluorogenic substrate to each well.

• Fluorescence Measurement: a. Immediately place the microplate in a fluorescence plate reader. b. Measure the increase in fluorescence intensity over time at the appropriate excitation and emission wavelengths for the fluorophore released upon substrate hydrolysis (e.g., Ex/Em = 340-360/440-465 nm for 7-amino-4-methylcoumarin).

• Data Analysis: a. Calculate the rate of reaction for each well from the linear portion of the fluorescence versus time curve. b. Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration. c. Determine the IC50 value by fitting the data to a suitable dose-response curve (e.g., a four-parameter logistic equation).

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the relevant signaling pathway and a typical experimental workflow for assessing inhibitor selectivity.

Caption: Endocannabinoid signaling pathways for AEA and 2-AG degradation.

Caption: Workflow for determining inhibitor selectivity using an in vitro enzymatic assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Fluorimetric Assay of FAAH Activity | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to the Pharmacokinetic Profiles of Monoacylglycerol Lipase (MAGL) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of key monoacylglycerol lipase (MAGL) inhibitors. The data presented herein is compiled from publicly available preclinical studies to assist researchers in evaluating and selecting compounds for further investigation.

Monoacylglycerol lipase is a critical enzyme in the central nervous system responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG). Inhibition of MAGL elevates 2-AG levels, which in turn enhances the activation of cannabinoid receptors CB1 and CB2. This mechanism holds therapeutic promise for a range of neurological disorders, pain, and inflammation. Understanding the pharmacokinetic properties of different MAGL inhibitors is crucial for predicting their efficacy and safety profiles.

Comparative Pharmacokinetic Data

The following table summarizes the key pharmacokinetic parameters of several notable MAGL inhibitors from preclinical studies. Direct comparison should be approached with caution due to variations in experimental conditions across different studies.

Parameter	ABX-1431	JZL184	KML29	PF-06795071
Species	Rat	Mouse	Mouse	Mouse
Dose (Oral)	3 mg/kg	8-40 mg/kg (i.p.)	20-40 mg/kg (p.o.)	1 mg/kg (s.c.)
Cmax	205 ng/mL	Data not available	Data not available	Data not available
Tmax	2.0 h	Data not available	Data not available	Data not available
AUC (0-24h)	1500 ng·h/mL	Data not available	Data not available	Data not available
Half-life (t½)	3.5 h	Data not available	Data not available	Data not available
Oral Bioavailability	64%	Data not available	Orally bioavailable	Good CNS exposure
Brain Penetration	CNS-penetrant	Elevates brain 2-AG	Elevates brain 2-AG	Good CNS distribution
MAGL Inhibition (ED50)	0.5–1.4 mg/kg (p.o.) in rodents[1][2]	~8 mg/kg (i.p.) produces significant 2-AG elevation	~20 mg/kg (p.o.) for maximal inhibition	IC50 = 3 nM
Key Findings	Favorable ADME properties, currently in clinical trials.[1]	Widely used tool compound, chronic high doses may lead to CB1 receptor desensitization.	Highly selective, reduces inflammatory and neuropathic pain without strong cannabimimetic side effects.[3]	Potent and selective with improved physicochemical properties.

Data for JZL184, KML29, and PF-06795071 are less complete in publicly accessible literature regarding specific pharmacokinetic parameters from oral administration studies. The provided information reflects their established effective doses and qualitative properties.

Signaling Pathway of MAGL Inhibition

The following diagram illustrates the central role of MAGL in the endocannabinoid system and the consequences of its inhibition.

MAGL signaling pathway and point of inhibition.

Experimental Protocols

The pharmacokinetic data presented in this guide were derived from studies employing standardized preclinical methodologies. Below are representative protocols for key experiments.

Pharmacokinetic Analysis in Rodents

• Animal Models: Studies are typically conducted in male Sprague-Dawley rats or C57BL/6 mice, which are common models for pharmacokinetic screening. Animals are housed under standard laboratory conditions with controlled light-dark cycles and access to food and water. For oral dosing studies, animals are often fasted overnight prior to administration.

• Drug Administration:

  • Oral (p.o.): The MAGL inhibitor is formulated in a suitable vehicle (e.g., a mixture of ethanol, Kolliphor, and saline) and administered via oral gavage to ensure precise dosing.

  • Intravenous (i.v.): For determining absolute bioavailability, the compound is also administered intravenously, typically via the tail vein, in a separate cohort of animals.

• Sample Collection: Blood samples are collected at multiple time points post-administration (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours). Blood is typically drawn from the tail vein or via cardiac puncture at the terminal time point and collected into tubes containing an anticoagulant. Plasma is separated by centrifugation and stored at -80°C until analysis. For brain penetration studies, animals are euthanized at specified time points, and brain tissue is rapidly harvested, weighed, and flash-frozen.

• Bioanalytical Method (LC-MS/MS):

  • Sample Preparation: Plasma or homogenized brain tissue samples are subjected to protein precipitation with a solvent like acetonitrile, often containing an internal standard. The supernatant is then isolated for analysis.

  • Chromatography: The extracted samples are injected into a liquid chromatography system, typically a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system, equipped with a C18 column. A gradient mobile phase is used to separate the analyte from endogenous matrix components.

  • Mass Spectrometry: The eluent from the LC system is introduced into a tandem mass spectrometer (MS/MS) operating in multiple reaction monitoring (MRM) mode. This allows for highly selective and sensitive quantification of the drug and its metabolites.

• Data Analysis: Pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life are calculated from the plasma concentration-time profiles using non-compartmental analysis software. Oral bioavailability (F%) is calculated as (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100.

In Vivo MAGL Target Engagement

• Experimental Workflow: To confirm that the MAGL inhibitor reaches its target in the central nervous system, brain tissue from treated animals is analyzed for MAGL activity and 2-AG levels.

  • Dosing: Animals are administered the MAGL inhibitor at various doses.

  • Tissue Harvest: At a specified time after dosing (e.g., 4 hours), animals are euthanized, and brains are rapidly removed and dissected.

  • Quantification of 2-AG: Brain tissue is homogenized in a solvent containing internal standards. Lipids are extracted, and the levels of 2-AG and arachidonic acid are quantified using LC-MS/MS. A significant increase in 2-AG and a corresponding decrease in arachidonic acid indicate successful MAGL inhibition.

  • Activity-Based Protein Profiling (ABPP): This technique can be used to directly measure the activity of MAGL and other serine hydrolases in the brain proteome. Brain homogenates are treated with a fluorescently tagged probe that covalently binds to the active site of serine hydrolases. In the presence of an inhibitor like ABX-1431, the binding of the probe to MAGL will be blocked. The protein-probe complexes are then separated by SDS-PAGE, and the fluorescence is visualized. A reduction in the fluorescent signal for MAGL indicates target engagement by the inhibitor.

Workflow for PK/PD studies of MAGL inhibitors.

References

• 1. frontiersin.org [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. In vivo characterization of the highly selective monoacylglycerol lipase inhibitor KML29: antinociceptive activity without cannabimimetic side effects - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the MAGL Inhibitors PF-06795071 and JZL184: Effects on the Arachidonic Acid Pathway

For researchers and drug development professionals investigating the endocannabinoid system and its role in inflammation and neurotransmission, the selective inhibition of monoacylglycerol lipase (MAGL) presents a key therapeutic strategy. MAGL is the primary enzyme responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG), a critical signaling molecule. By hydrolyzing 2-AG, MAGL not only terminates its signaling but also liberates arachidonic acid, a precursor to pro-inflammatory prostaglandins. This guide provides an objective comparison of two widely used MAGL inhibitors, PF-06795071 and JZL184, focusing on their effects on the arachidonic acid pathway, supported by experimental data and detailed methodologies.

Mechanism of Action: Interruption of the Arachidonic Acid Cascade

Both PF-06795071 and JZL184 are potent inhibitors of monoacylglycerol lipase (MAGL). Their primary mechanism of action involves the covalent modification of the catalytic serine residue in the active site of MAGL, leading to its irreversible inactivation. This inhibition blocks the hydrolysis of 2-arachidonoylglycerol (2-AG) into arachidonic acid (AA) and glycerol. The consequence of this action is twofold: a significant elevation of 2-AG levels, which enhances endocannabinoid signaling, and a reduction in the pool of free arachidonic acid available for conversion into prostaglandins and other inflammatory mediators by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.

Figure 1: Mechanism of MAGL Inhibition.

Quantitative Data Comparison

The following table summarizes the key quantitative parameters for PF-06795071 and JZL184, based on available in vitro and in vivo data. It is important to note that a direct head-to-head in vivo comparison under identical experimental conditions has not been reported in the literature found.

Parameter	PF-06795071	JZL184
MAGL IC50	3 nM	8 nM
FAAH IC50	3.1 µM	4 µM
Selectivity (FAAH/MAGL)	>1000-fold	>300-fold
In Vivo Effect on 2-AG Levels	Data not available in the provided search results.	8-fold increase in mouse brain (at 40 mg/kg, i.p.)
In Vivo Effect on Arachidonic Acid Levels	Data not available in the provided search results.	Significant decrease in mouse brain

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of experimental findings. Below are generalized protocols for key assays used to characterize MAGL inhibitors.

MAGL Inhibition Assay (IC50 Determination)

This protocol describes a common method for determining the half-maximal inhibitory concentration (IC50) of a compound against MAGL using a substrate hydrolysis assay.

Figure 2: MAGL IC50 Determination Workflow.

Protocol:

• Enzyme Preparation: Recombinant human or mouse MAGL is prepared and diluted to a working concentration in an appropriate assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Inhibitor Preparation: The test inhibitor (e.g., PF-06795071 or JZL184) is serially diluted in DMSO to generate a range of concentrations.

• Pre-incubation: The MAGL enzyme solution is pre-incubated with the diluted inhibitor or vehicle (DMSO) for a specified time (e.g., 30 minutes) at room temperature to allow for binding.

• Reaction Initiation: The enzymatic reaction is initiated by adding the substrate, 2-arachidonoylglycerol (2-AG), to the pre-incubated mixture.

• Incubation: The reaction is allowed to proceed for a defined period (e.g., 10-20 minutes) at 37°C.

• Reaction Termination: The reaction is stopped by adding an organic solvent (e.g., a mixture of chloroform and methanol).

• Quantification: The amount of arachidonic acid produced is quantified using a suitable analytical method, such as liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis: The percentage of MAGL activity inhibition is calculated for each inhibitor concentration relative to the vehicle control. The IC50 value is then determined by fitting the data to a dose-response curve.

Competitive Activity-Based Protein Profiling (ABPP)

Competitive ABPP is a powerful chemoproteomic technique used to assess the selectivity of an inhibitor against a whole class of enzymes in a complex biological sample.

Figure 3: Competitive ABPP Workflow.

Protocol:

• Proteome Preparation: A proteome lysate is prepared from a relevant biological source (e.g., mouse brain tissue) by homogenization in a suitable buffer.

• Inhibitor Incubation: Aliquots of the proteome are incubated with the test inhibitor at various concentrations or with a vehicle control for a specified time (e.g., 30 minutes) at 37°C.

• Probe Labeling: A broad-spectrum activity-based probe for serine hydrolases, such as a fluorophosphonate coupled to a reporter tag (e.g., FP-Rhodamine), is added to the proteome-inhibitor mixture and incubated for a further period (e.g., 30 minutes). The probe will covalently label the active site of serine hydrolases that are not blocked by the inhibitor.

• SDS-PAGE: The reaction is quenched, and the proteins are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• In-Gel Fluorescence Scanning: The gel is scanned using a fluorescence scanner to visualize the probe-labeled proteins. A reduction in the fluorescence intensity of a specific band in the inhibitor-treated lanes compared to the vehicle lane indicates that the inhibitor has bound to and blocked the activity of that particular enzyme.

• Data Analysis: The intensity of the bands corresponding to MAGL and other serine hydrolases (like FAAH) are quantified to determine the potency and selectivity of the inhibitor.

Summary and Conclusion

Both PF-06795071 and JZL184 are potent and selective inhibitors of MAGL that effectively modulate the arachidonic acid pathway by increasing 2-AG levels and reducing arachidonic acid production. Based on the available in vitro data, PF-06795071 exhibits a slightly lower IC50 for MAGL and a higher selectivity over FAAH compared to JZL184.

The choice between these inhibitors may depend on the specific requirements of the study. The higher selectivity of PF-06795071 may be advantageous in experiments where off-target effects on FAAH are a significant concern. However, JZL184 has been more extensively characterized in in vivo studies, with a well-documented impact on brain endocannabinoid levels.

Ultimately, the selection of an appropriate MAGL inhibitor should be guided by a thorough consideration of the available data and the specific experimental context. The information and protocols provided in this guide aim to facilitate this decision-making process for researchers in the field.

A Comparative Analysis of Covalent and Reversible Monoacylglycerol Lipase (MAGL) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Monoacylglycerol lipase (MAGL) has emerged as a critical therapeutic target for a range of pathological conditions, including neurodegenerative diseases, cancer, and inflammatory pain. As the primary enzyme responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG), its inhibition offers a promising strategy to modulate the endocannabinoid system. This guide provides a comparative analysis of two major classes of MAGL inhibitors: covalent and reversible. By examining their mechanisms of action, performance data, and the experimental protocols used for their evaluation, this document aims to equip researchers with the necessary information to make informed decisions in the pursuit of novel therapeutics.

Mechanism of Action: A Tale of Two Binding Modes

The fundamental difference between covalent and reversible MAGL inhibitors lies in their interaction with the enzyme's active site.

Covalent inhibitors form a stable, long-lasting bond with a key amino acid residue, typically the catalytic serine (Ser122), within the MAGL active site. This irreversible interaction leads to a sustained blockade of enzyme activity. The duration of action for these inhibitors is primarily dictated by the turnover rate of the MAGL protein itself, rather than the pharmacokinetic properties of the inhibitor. This can result in a prolonged pharmacological effect from a single dose.

Reversible inhibitors , in contrast, bind to the MAGL active site through non-covalent interactions, such as hydrogen bonds, hydrophobic interactions, and van der Waals forces. This binding is transient, and the inhibitor can dissociate from the enzyme, allowing for the restoration of MAGL activity as the inhibitor is cleared from the system. This characteristic may offer a greater degree of control over the pharmacological effect and potentially mitigate side effects associated with long-term, complete inhibition of MAGL. A potential drawback of chronic administration of irreversible inhibitors is the downregulation of the CB1 receptor and the development of physical dependence.

Performance Data: A Quantitative Comparison

The following table summarizes key quantitative data for a selection of well-characterized covalent and reversible MAGL inhibitors, highlighting their potency and selectivity.

Inhibitor	Type	Target	IC50 (nM)	Selectivity vs. FAAH	Selectivity vs. ABHD6	Reference(s)
JZL184	Covalent	hMAGL	8	>100-fold	Moderate	[1][2]
mMAGL	8	>100-fold	Moderate	[1]
rMAGL	350	>100-fold	Moderate	[3]
KML29	Covalent	hMAGL	5.9	>50,000-fold	>20-fold	[4]
mMAGL	15	>50,000-fold	>20-fold
rMAGL	43	>50,000-fold	>20-fold
ABX-1431	Covalent	hMAGL	14	High	Minor cross-reactivity
SAR127303	Covalent	hMAGL	29	High	High
mMAGL	3.8	High	High
Pristimerin	Reversible	hMAGL	93 - 130	-	-
rMAGL	93	-	-
WWL70	Reversible	ABHD6	70	-	-
JNJ-42226314	Reversible	hMAGL	-	High	High
Compound 13	Reversible	hMAGL	2.0	High (IC50 > 10 µM)	High (IC50 > 10 µM)
MAGLi 432	Reversible	hMAGL	4.2	High	High
mMAGL	3.1	High	High

hMAGL: human MAGL, mMAGL: mouse MAGL, rMAGL: rat MAGL. IC50 values can vary depending on the assay conditions.

Key Experimental Protocols

The characterization and comparison of MAGL inhibitors rely on a suite of biochemical and cellular assays. Below are summaries of the core methodologies.

MAGL Activity Assay (Fluorometric)

This assay is a common method for determining the potency of MAGL inhibitors (IC50 values).

• Principle: A fluorogenic substrate, which is non-fluorescent, is cleaved by MAGL to produce a fluorescent product. The rate of increase in fluorescence is directly proportional to MAGL activity.

• General Protocol:

  • Recombinant human MAGL enzyme is incubated with the test inhibitor at various concentrations in an appropriate assay buffer (e.g., 10 mM Tris-HCl, pH 7.2, containing 1 mM EDTA).

  • Following a pre-incubation period to allow for inhibitor-enzyme binding, the fluorogenic substrate is added to initiate the reaction.

  • The increase in fluorescence is monitored over time using a fluorescence plate reader.

  • The rate of reaction is calculated from the linear portion of the fluorescence curve.

  • IC50 values are determined by plotting the percentage of inhibition against the inhibitor concentration and fitting the data to a dose-response curve.

Competitive Activity-Based Protein Profiling (ABPP)

ABPP is a powerful technique used to assess the selectivity of inhibitors against a panel of related enzymes in a complex biological sample, such as a cell or tissue lysate.

• Principle: A broad-spectrum, fluorescently tagged activity-based probe (ABP) that covalently binds to the active site of multiple serine hydrolases is used. Pre-incubation with a selective inhibitor will block the binding of the ABP to its target enzyme, resulting in a decrease in the fluorescent signal for that specific enzyme.

• General Protocol:

  • A proteome sample (e.g., mouse brain lysate) is pre-incubated with the test inhibitor at various concentrations.

  • A fluorescently tagged ABP (e.g., FP-TAMRA) is then added to the mixture.

  • The probe is allowed to react with the active serine hydrolases in the proteome.

  • The reaction is quenched, and the proteins are separated by SDS-PAGE.

  • The gel is imaged using a fluorescence scanner. A decrease in the fluorescence intensity of a specific protein band in the presence of the inhibitor indicates target engagement.

  • The selectivity of the inhibitor is determined by comparing the inhibition of MAGL to other serine hydrolases, such as FAAH and ABHD6, at various inhibitor concentrations.

Visualizing the Landscape: Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the biological context and experimental design, the following diagrams were generated using Graphviz.

Caption: MAGL's role in the endocannabinoid signaling pathway.

References

• 1. Monoacylglycerol lipase inhibitors: modulators for lipid metabolism in cancer malignancy, neurological and metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JZL-184 [neuromics.com]
• 3. Inhibition of monoacylglycerol lipase by troglitazone, N-arachidonoyl dopamine and the irreversible inhibitor JZL184: comparison of two different assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MAGL (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of PF-06795071

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety and logistical information for the proper handling and disposal of PF-06795071, a potent and selective monoacylglycerol lipase (MAGL) inhibitor. Adherence to these procedures is essential to ensure personnel safety and environmental protection.

Chemical and Physical Properties

A summary of the key chemical and physical properties of PF-06795071 is provided below for easy reference.

Property	Value
Chemical Name	(2R)-1,1,1-Trifluoro-3-hydroxypropan-2-yl (1R,5S,6r)-6-[1-(4-Fluorophenyl)-1H-pyrazol-3-yl]-3-azabicyclo[3.1.0]hexane-3-carboxylate[1]
CAS Number	2075629-81-9[2]
Molecular Formula	C18H17F4N3O3[2]
Molecular Weight	399.346 g/mol [2]
Appearance	White Solid Powder
Storage Conditions	Store at -20°C (powder) or -80°C (in solvent)[2]

Hazard Identification and Safety Precautions

PF-06795071 is classified with the following hazards:

• Acute Oral Toxicity (Category 4): Harmful if swallowed.

• Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE) and Handling:

• Handling: Avoid inhalation, and contact with eyes and skin. Avoid the formation of dust and aerosols. Use only in areas with appropriate exhaust ventilation. Do not eat, drink, or smoke when using this product.

• Eye Protection: Wear safety goggles with side shields.

• Hand Protection: Use protective gloves.

• Skin and Body Protection: Wear impervious clothing.

• Respiratory Protection: Use a suitable respirator.

Disposal Protocol

The primary directive for the disposal of PF-06795071 is to dispose of the contents and container to an approved waste disposal plant . Do not release into the environment.

Experimental Disposal Workflow

While specific experimental protocols for the destruction of PF-06795071 are not publicly available, a logical workflow for its disposal in a laboratory setting, based on the available safety data, is outlined below. This workflow is intended as a guide and should be adapted to comply with all applicable local, state, and federal regulations.

Caption: Logical workflow for the safe disposal of PF-06795071.

Accidental Release Measures

In the event of a spill or accidental release, follow these procedures:

• Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist, dust, or gas. Ensure adequate ventilation and evacuate personnel to safe areas.

• Environmental Precautions: Prevent further leakage or spillage. Keep the product away from drains and water courses.

• Containment and Cleaning:

  • For solutions, absorb with a finely-powdered liquid-binding material (e.g., diatomite, universal binders).

  • Decontaminate surfaces and equipment by scrubbing with alcohol.

  • Collect spillage and dispose of contaminated material according to the approved waste disposal procedures outlined above.

References

• 1. PF-06795071|PF06795071 [dcchemicals.com]
• 2. PF-06795071|2075629-81-9|MSDS [dcchemicals.com]